Distearoyl phosphatidic acid

Core Science & Biosynthesis

1,2-Distearoyl-sn-glycero-3-phosphate (DSPA): A Comprehensive Technical Guide on Chemical Structure, Physicochemical Profiling, and Liposomal Formulation

Executive Summary

1,2-distearoyl-sn-glycero-3-phosphate (DSPA) is a fully saturated, anionic phospholipid fundamental to the engineering of advanced lipid nanoparticles (LNPs), liposomal drug delivery systems, and biomimetic membrane models. As a phosphatidic acid derivative featuring two 18-carbon stearoyl acyl chains, DSPA exhibits unique thermotropic phase behavior and electrostatic properties. This whitepaper provides an in-depth technical analysis of DSPA's chemical structure, physicochemical profiling, and the mechanistic rationale behind its analytical and formulatory workflows.

Chemical Structure & Physicochemical Profiling

Structurally, DSPA consists of a glycerol backbone esterified at the sn-1 and sn-2 positions with stearic acid (18:0), while the sn-3 position is occupied by a phosphate group[1]. At physiological pH, the phosphate headgroup is deprotonated, conferring a net negative charge[2]. The absence of a bulky, zwitterionic headgroup (unlike phosphatidylcholine) combined with the fully saturated, long acyl chains results in tight hydrophobic packing and strong van der Waals interactions between adjacent lipid tails[3].

Table 1: Physicochemical Properties of DSPA (Sodium Salt)

Property	Value / Description
IUPAC Name	[(2R)-2,3-di(octadecanoyloxy)propyl] hydrogen phosphate[1]
Molecular Formula	C39H76O8PNa
Molecular Weight	726.98 g/mol
Phase Transition Temp (Tm)	75 °C[2],[4]
Net Charge (pH 7.4)	Negative (-1)[5],[3]
Solubility	Soluble in Chloroform/Methanol mixtures; insoluble in aqueous buffers below Tm

Analytical Methodologies for DSPA Characterization

To ensure batch-to-batch reproducibility and structural integrity, DSPA must be rigorously characterized. The selection of analytical techniques is driven by the specific vulnerabilities and properties of the lipid molecule:

• Nuclear Magnetic Resonance (NMR) Spectroscopy ( 31 P, 1 H, 13 C):

  • Causality: Phospholipids are susceptible to hydrolysis at the ester bonds, yielding lyso-lipids. 31 P-NMR is employed because the phosphorus nucleus is highly sensitive to its local electronic environment. A single, sharp singlet in the 31 P spectrum confirms the integrity of the phosphate headgroup, while 1 H and 13 C-NMR validate the saturation and length of the stearoyl chains.

• Electrospray Ionization Mass Spectrometry (ESI-MS/MS):

  • Causality: ESI-MS operated in negative ion mode is the gold standard for DSPA due to its anionic phosphate group. Collision-Induced Dissociation (CID) of the parent ion ( m/z ~703.9 for the anion) yields characteristic fragment ions at m/z 283, corresponding to the cleaved stearate tails, providing self-validating proof of the sn-1/sn-2 composition[5].

• Differential Scanning Calorimetry (DSC):

  • Causality: The thermotropic phase transition from the solid gel ( Lβ​ ) to the liquid-crystalline ( Lα​ ) phase dictates formulatory parameters. DSC is utilized to pinpoint the Tm of DSPA at 75°C[2],[4]. This high Tm confirms the high degree of acyl chain ordering, which translates to reduced membrane permeability and enhanced in vivo stability of DSPA-containing liposomes[6].

Experimental Protocols: DSPA Liposome Formulation & Validation

The formulation of DSPA into unilamellar vesicles requires precise thermodynamic control. The following protocol outlines a self-validating thin-film hydration and extrusion workflow.

Step-by-Step Methodology:

• Lipid Dissolution & Mixing: Dissolve DSPA and desired co-lipids (e.g., Cholesterol, DOPC) in a 2:1 (v/v) Chloroform/Methanol mixture.

  • Causality: The amphiphilic nature of DSPA necessitates a binary solvent system to completely disrupt both hydrophobic tail interactions and polar headgroup hydrogen bonding, ensuring a homogeneous molecular distribution.

• Thin-Film Formation: Evaporate the solvent under a gentle nitrogen stream, followed by vacuum desiccation for a minimum of 4 hours.

  • Causality: Complete removal of organic solvents is critical; residual trace solvents act as plasticizers, artificially lowering the Tm and destabilizing the final lipid bilayer.

• High-Temperature Hydration: Hydrate the dried lipid film with a physiological buffer (e.g., PBS, pH 7.4) heated to 80°C.

  • Causality: Hydration must occur at least 5°C above DSPA's Tm (75°C)[2]. Below this temperature, the lipid remains in a rigid gel phase, preventing the thermodynamic closure of lipid sheets into multilamellar vesicles (MLVs).

• Membrane Extrusion: Pass the heated MLV suspension through a 100 nm polycarbonate track-etched membrane for 11 to 15 passes, maintaining the extruder block at 80°C.

  • Causality: Mechanical shear forces size the vesicles down to large unilamellar vesicles (LUVs). An odd number of passes ensures the final extrudate is collected in the receiving syringe, physically separating it from unextruded aggregates.

• Self-Validation (DLS & Zeta Potential): Analyze the extrudate via Dynamic Light Scattering.

  • Validation: A successful formulation will yield a Polydispersity Index (PDI) < 0.1 (indicating monodispersity) and a highly negative Zeta Potential (typically < -30 mV), confirming the surface presentation of the anionic DSPA headgroups[3].

Figure 1: Workflow for DSPA liposome formulation and structural validation.

Mechanistic Role in Membrane Dynamics & Therapeutics

The incorporation of DSPA into lipid bilayers fundamentally alters membrane biophysics. Despite the tight packing induced by the fully saturated 18-carbon tails, the negatively charged phosphatidic acid headgroup introduces significant electrostatic repulsion between adjacent lipid molecules[7]. This interplay between hydrophobic cohesion and electrostatic repulsion creates unique membrane domains.

In model lipid droplets and cellular membranes, the conical shape and charge of DSPA reduce the local lipid packing density compared to purely zwitterionic lipids, which paradoxically increases lateral lipid motility and surface tension[7]. Furthermore, this specific headgroup presentation is not merely structural; phosphatidic acids act as critical signaling hubs. The anionic surface of DSPA-enriched domains actively recruits and interacts with specific cytosolic proteins, such as regulating the clathrin coat assembly protein AP180 during vesicular trafficking and endocytosis[8]. Consequently, DSPA is not just a structural excipient, but a functional modulator of membrane curvature, rigidity, and protein-lipid interactions.

References

• 1,2-Distearoyl-sn-glycero-3-phosphate | C39H76O8P- | CID 49867544 , PubChem,1

• Phospholipids Diffusion on the Surface of Model Lipid Droplets , bioRxiv, 7

• 18:0 PA powder 99 (TLC) Avanti Polar Lipids , Sigma-Aldrich,

• Effects of Lipid Headgroups on the Mechanical Properties and In Vitro Cellular Internalization of Liposomes , ACS Publications, 6

• 1,2-DISTEAROYL-SN-GLYCERO-3-PHOSPHATE, SODIUM SALT , GSRS (NIH), 5

• Effects of Lipid Headgroups on the Mechanical Properties and In Vitro Cellular Internalization of Liposomes , PMC, 3

• Docosahexaenoic acid-containing phosphatidic acid interacts with clathrin coat assembly protein AP180 and regulates its interaction with clathrin , PMC, 8

• Smart lipid-based nanosystems for therapeutic immune induction against cancers , Erasmus University Rotterdam, 2

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• 1. 1,2-Distearoyl-sn-glycero-3-phosphate | C39H76O8P- | CID 49867544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pure.eur.nl [pure.eur.nl]
• 3. Effects of Lipid Headgroups on the Mechanical Properties and In Vitro Cellular Internalization of Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. GSRS [gsrs.ncats.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Phospholipids Diffusion on the Surface of Model Lipid Droplets | bioRxiv [biorxiv.org]
• 8. Docosahexaenoic acid-containing phosphatidic acid interacts with clathrin coat assembly protein AP180 and regulates its interaction with clathrin - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic Profiling of Distearoyl Phosphatidic Acid (DSPA) Bilayers: A Comprehensive Technical Guide

Executive Summary

For drug development professionals and biophysicists, mastering the thermodynamic behavior of lipid bilayers is a prerequisite for designing stable, stimuli-responsive nanocarriers. 1,2-distearoyl-sn-glycero-3-phosphate (DSPA) is an anionic, fully saturated phospholipid that plays a critical role in advanced liposomal formulations. Because of its unique structural architecture, DSPA exhibits distinct phase transition thermodynamics that can be precisely tuned by environmental factors such as pH and ionic strength. This whitepaper provides an in-depth mechanistic analysis of DSPA thermodynamics, supported by self-validating experimental protocols for calorimetric and interfacial characterization.

Biophysical Architecture and Causality in DSPA Thermodynamics

The thermodynamic properties of a lipid bilayer are fundamentally dictated by the interplay between the hydrophobic core (acyl chains) and the hydrophilic interface (headgroups).

DSPA possesses two 18-carbon fully saturated stearoyl chains. The absence of cis-double bonds allows for maximal van der Waals interactions between adjacent acyl tails. Causally, this dense packing requires significant thermal energy to induce the trans-gauche isomerizations necessary to transition the lipid from a highly ordered, rigid gel phase ( Lβ​ ) to a disordered liquid-crystalline phase ( Lα​ ) . Consequently,1[1].

Furthermore, the phosphatidic acid headgroup is titratable. At physiological pH (7.4), the headgroup is deprotonated, carrying a net negative charge. The resulting electrostatic repulsion increases the effective cross-sectional area of the headgroup, slightly destabilizing the gel phase. However, when exposed to an acidic environment (e.g., pH < 5.5),2[3]. This thermodynamic switch is the foundational mechanism behind DSPA-based pH-sensitive liposomes.

Quantitative Data: Comparative Thermodynamics

To contextualize DSPA, Table 1 summarizes the phase transition temperatures of relevant glycerophospholipids, demonstrating how acyl chain saturation and headgroup charge impact thermodynamic stability[4].

Table 1: Thermodynamic Parameters of Selected Glycerophospholipids

Lipid Species	Acyl Chain Structure	Headgroup Charge (pH 7.4)	Phase Transition Temp ( Tm​ )
DSPA	18:0 (Saturated)	Anionic (-1 to -2)	75.0 °C
DSPC	18:0 (Saturated)	Zwitterionic (Neutral)	55.0 °C
DPPA	16:0 (Saturated)	Anionic (-1 to -2)	67.0 °C
DOPA	18:1 (Unsaturated)	Anionic (-1 to -2)	-4.0 °C

(Data sourced from4[4])

Calorimetric Profiling: Differential Scanning Calorimetry (DSC)Differential Scanning Calorimetry (DSC) is the definitive analytical technique for monitoring the gel-to-liquid crystalline phase transition[4]. By measuring the excess heat capacity ( Cp​ ) as a function of temperature, DSC quantifies Tm​ , the transition enthalpy ( ΔH ), and the cooperativity of the lipid melting process.

Self-Validating DSC Experimental Protocol

To ensure high-fidelity thermodynamic data, the following protocol incorporates built-in validation gates.

• Lipid Film Hydration:

  • Action: Disperse dried DSPA lipid film in a controlled aqueous buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4). Heat the dispersion to 85 °C and vortex vigorously.

  • Causality: Hydration must occur at least 10 °C above the lipid's Tm​ (75 °C) to ensure the complete melting of the rigid gel phase, allowing water to fully intercalate between the bilayers.

• Extrusion Sizing:

  • Action: Extrude the multilamellar vesicle (MLV) suspension 11 times through a 100 nm polycarbonate membrane using a heated extruder block set to 85 °C.

  • Causality: MLVs exhibit broad, multi-component DSC peaks due to heterogeneous lamellarity. Extrusion forces the formation of Large Unilamellar Vesicles (LUVs), yielding sharp, highly cooperative thermal transitions.

  • Validation Gate: Perform Dynamic Light Scattering (DLS) to confirm a monodisperse population (PDI < 0.1) centered at ~100 nm.

• Sample Degassing:

  • Action: Degas both the LUV sample and the reference buffer under vacuum for 10 minutes prior to loading.

  • Causality: Dissolved gases will expand during the thermal scan, creating artifactual endothermic/exothermic spikes that obscure the true lipid transition peak.

• Thermal Scanning:

  • Action: Load the sample and reference cells. Run a baseline scan (buffer vs. buffer) first. Then, scan the sample from 20 °C to 90 °C at a controlled rate of 1 °C/min.

  • Validation Gate: Subtract the buffer baseline to isolate the lipid's specific heat capacity curve.

Fig 1. Self-validating DSC experimental workflow for DSPA.

Interfacial Thermodynamics: Langmuir Monolayer Studies

While DSC probes bulk bilayer thermodynamics, Langmuir troughs characterize the 2D thermodynamic phase behavior of DSPA at the air-water interface. By plotting surface pressure ( π ) against the area per molecule ( A ), researchers can calculate the compressibility modulus ( Cs−1​ ) to determine membrane elasticity.5[5]. For DSPA, the introduction of divalent cations (e.g., Ca2+ ) into the subphase induces a severe condensing effect. The calcium ions bridge adjacent anionic phosphate groups, displacing hydration water and artificially rigidifying the monolayer, which shifts the liquid-expanded (LE) to liquid-condensed (LC) transition to much lower surface pressures.

Langmuir Trough Experimental Protocol

• Subphase Preparation & Validation:

  • Action: Fill the PTFE trough with ultrapure water (18.2 MΩ·cm).

  • Validation Gate: Close the barriers fully. If π exceeds 0.2 mN/m, surface-active contaminants are present. Aspirate the surface and re-test.

• Lipid Spreading:

  • Action: Dissolve DSPA in a chloroform/methanol (9:1 v/v) mixture. Deposit micro-droplets evenly across the subphase using a Hamilton syringe.

  • Causality: The solvent must be highly volatile to evaporate rapidly (wait 15 minutes), leaving behind a pure 2D "gas" phase of lipid molecules without solvent-induced thermodynamic artifacts.

• Isothermal Compression:

  • Action: Compress the barriers at a slow, constant rate (e.g., 5 mm/min) at 20 °C.

  • Causality: A slow compression rate is mandatory to allow the lipid molecules to continuously re-orient and maintain thermodynamic equilibrium throughout the LE to LC phase transitions.

Mechanistic Pathway of pH-Triggered Phase Separation

In binary lipid systems (e.g., DPPC/DSPA mixtures), the thermodynamic properties of DSPA are leveraged to create "on-demand" drug release mechanisms. The logic governing this system is entirely dependent on the ionization state of the DSPA headgroup.

Fig 2. pH-triggered phase separation mechanism in DSPA bilayers.

At pH 7.4, the negative charges on DSPA prevent the lipids from clustering, resulting in a homogeneously mixed, stable bilayer. Upon entering an acidic environment, the DSPA molecules protonate. The sudden drop in electrostatic repulsion, combined with the extreme van der Waals attraction of the C18 tails, causes the DSPA molecules to spontaneously aggregate into rigid, localized gel-phase domains. The thermodynamic mismatch at the boundary between these rigid DSPA domains and the surrounding fluid lipids creates packing defects, resulting in a spike in membrane permeability and the rapid release of encapsulated therapeutics[3].

References

• Soft Matter , RSC Publishing,[Link]

• WO2010060068A1 - Liposome drug carriers with ph-sensitivity, Google P

• Phase diagram of mixed monolayers of stearic acid and dimyristoylphosphatidylcholine , ResearchGate,[Link]

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• 2. WO2010060068A1 - Liposome drug carriers with ph-sensitivity - Google Patents [patents.google.com]
• 3. WO2010060068A1 - Liposome drug carriers with ph-sensitivity - Google Patents [patents.google.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. researchgate.net [researchgate.net]

The Biophysics of DSPA: Molecular Weight, Ionization Thermodynamics, and Role in Lipid Nanoparticles

Executive Summary

1,2-distearoyl-sn-glycero-3-phosphate (DSPA) is a saturated phosphatidic acid that plays a critical role in the structural dynamics and functional efficacy of advanced lipid-based drug delivery systems. Unlike zwitterionic phospholipids, DSPA possesses a highly charged phosphomonoester headgroup that undergoes complex, pH-dependent ionization. This whitepaper provides an in-depth technical analysis of DSPA’s molecular weight characteristics, its thermodynamic ionization profile at physiological pH, and the biophysical causality behind its use in lipid nanoparticles (LNPs) for targeted nucleic acid delivery.

Chemical Identity and Molecular Weight Analysis

DSPA is the simplest glycerophospholipid, consisting of a diacylglycerol backbone esterified with two fully saturated stearoyl (18:0) chains and a terminal phosphate group[1]. Because it lacks an additional headgroup moiety (such as choline or ethanolamine), its molecular weight and charge density are uniquely dictated by the bare phosphate group.

In pharmaceutical manufacturing and formulation, DSPA is typically supplied as a sodium salt to enhance stability and solubility during lipid phase preparation[2]. The exact molecular weight depends on the salt form, which must be precisely accounted for when calculating molar ratios for LNP formulations.

Table 1: Physicochemical Properties of DSPA

Property	Free Acid Form	Monosodium Salt Form
Chemical Name	1,2-distearoyl-sn-glycero-3-phosphate	1,2-distearoyl-sn-glycero-3-phosphate sodium salt
Empirical Formula	C₃₉H₇₇O₈P	C₃₉H₇₆NaO₈P
Molecular Weight	704.0 g/mol [3]	726.98 g/mol [2]
Acyl Chain Configuration	18:0 / 18:0 (Saturated)	18:0 / 18:0 (Saturated)
Phase Transition (Tₘ)	~75°C[4]	~75°C[4]

Ionization Thermodynamics at Physiological pH

The defining biophysical feature of DSPA is its phosphomonoester headgroup, which possesses two distinct acid dissociation constants (pKa). The ionization state of this group is not static; it is a dynamic function of the bulk pH and the local dielectric environment of the lipid bilayer.

• pKa₁ (Primary Ionization): Occurs at highly acidic conditions (pH ~3.0 ). At this stage, the first proton dissociates, yielding a mono-anionic species (net charge -1)[5].

• pKa₂ (Secondary Ionization): Occurs near physiological conditions (pH ~7.4 to 7.9 ). The dissociation of the second proton yields a di-anionic species (net charge -2)[6].

Calculating the Net Charge at Physiological pH (7.4)

At a physiological pH of 7.4, DSPA is fully deprotonated at the first hydroxyl group but only partially deprotonated at the second. Assuming a standard membrane pKa₂ of 7.9, we can determine the exact ratio of mono-anionic ( HA− ) to di-anionic ( A2− ) species using the Henderson-Hasselbalch equation:

pH=pKa2​+log([HA−][A2−]​) 7.4=7.9+log([HA−][A2−]​) [HA−][A2−]​=10−0.5≈0.316

This ratio indicates that at pH 7.4, approximately 76% of DSPA molecules are mono-anionic (-1) and 24% are di-anionic (-2) , resulting in an average net charge of -1.24 per molecule[5].

Note on Causality: The exact pKa₂ is highly sensitive to the surrounding lipid matrix. According to the electrostatic-hydrogen bond switch model, if DSPA is formulated alongside hydrogen-bond-donating lipids (like phosphatidylethanolamine, PE), the di-anionic state is stabilized. This lowers the effective pKa₂, shifting the equilibrium to increase the net negative charge at physiological pH[6].

DSPA ionization states across pH gradients, highlighting the physiological transition.

Table 2: Ionization Profile and Biophysical Consequences

pH Environment	Dominant Species	Avg. Net Charge	Biophysical Consequence in LNPs
pH 4.0 (Formulation)	Mono-anionic	-1.0	Minimal electrostatic repulsion; allows tight packing with cationic lipids.
pH 5.5 (Endosome)	Mono-anionic	-1.0	Reduced headgroup area induces negative curvature (H_II phase), aiding endosomal escape[1].
pH 7.4 (Bloodstream)	Mixed (-1 and -2)	-1.24	Increased hydration shell; imparts negative surface charge for splenic targeting[7].

Biophysical Implications in Drug Delivery

The pH-dependent ionization of DSPA is not merely a chemical curiosity; it is a tunable lever for engineering LNP behavior.

1. Endosomal Escape via Phase Transition: Due to its small, highly charged headgroup and bulky saturated tails, DSPA possesses a conical molecular geometry. As an LNP is internalized into a cell and enters the acidic endosome (pH drops to ~5.5), DSPA shifts entirely to its mono-anionic state. The reduction in negative charge density decreases electrostatic repulsion between adjacent lipid headgroups. This reduction in the effective headgroup area strongly favors the formation of non-bilayer, inverted hexagonal ( HII​ ) phases[1]. This structural transition physically disrupts the endosomal membrane, facilitating the release of mRNA cargo into the cytosol[8].

2. Biodistribution and Spleen Targeting: The inclusion of anionic lipids like DSPA in LNP formulations alters their in vivo tropism. While neutral or slightly cationic LNPs predominantly accumulate in the liver via ApoE-mediated uptake, the net negative charge imparted by DSPA at physiological pH (-1.24) promotes opsonization profiles that redirect the nanoparticles to the spleen[7]. This is highly advantageous for mRNA vaccines and immunotherapies requiring direct delivery to splenic antigen-presenting cells (APCs).

Experimental Methodologies

To harness the properties of DSPA, precise formulation and characterization protocols are required. The following self-validating workflows ensure thermodynamic stability and accurate measurement of the apparent pKa.

Protocol 1: Microfluidic Formulation of DSPA-LNPs

Causality: Microfluidic mixing achieves rapid (<1 ms) solvent exchange, forcing the lipids into a state of supersaturation. This prevents macroscopic phase separation and ensures the spontaneous self-assembly of monodisperse nanoparticles.

• Lipid Phase Preparation: Dissolve the ionizable cationic lipid, cholesterol, DSPC, and DSPA in anhydrous ethanol at a defined molar ratio (e.g., 50:38.5:10:1.5). Note: Account for the 726.98 g/mol MW if using the sodium salt of DSPA.

• Aqueous Phase Preparation: Dilute the mRNA cargo in 50 mM Citrate Buffer at pH 4.0. Causality: At pH 4.0, the ionizable lipid is fully protonated (+1), while DSPA is mono-anionic (-1), allowing optimal electrostatic complexation with the mRNA backbone.

• Microfluidic Mixing: Inject the aqueous and lipid phases into a staggered herringbone micromixer at a 3:1 volume ratio and a total flow rate of 12 mL/min.

• Maturation and Dialysis: Immediately dialyze the output against 1X PBS (pH 7.4) for 18 hours using a 100 kDa MWCO cassette. Causality: As the pH shifts to 7.4, the ionizable lipid neutralizes, and DSPA partially deprotonates to its di-anionic state. This thermodynamic shift drives the lipids to the nanoparticle surface, solidifying the core and stabilizing the surface charge.

Protocol 2: Zeta Potential Titration for Apparent pKa Determination

Causality: The theoretical pKa of a free DSPA monomer differs from its apparent pKa when embedded in an LNP surface due to the Gouy-Chapman electrical double layer. This protocol empirically determines the surface ionization profile.

• Buffer Preparation: Prepare a series of 10 mM universal buffers (e.g., a mixture of citrate, phosphate, and borate) adjusted to distinct pH intervals ranging from pH 3.0 to 10.0.

• Sample Dilution: Dilute the dialyzed DSPA-LNPs 1:100 into each pH-adjusted buffer to ensure a constant ionic strength.

• Equilibration: Incubate the samples at 25°C for 30 minutes to allow surface protonation/deprotonation to reach thermodynamic equilibrium.

• Measurement: Inject the samples into a folded capillary cell and measure the electrophoretic mobility using Dynamic Light Scattering (DLS). Convert mobility to Zeta Potential (mV) using the Smoluchowski approximation.

• Analysis: Plot Zeta Potential vs. pH. The inflection points on the curve correspond to the apparent pKa values of the surface-exposed lipid headgroups.

Microfluidic formulation and characterization workflow for DSPA-based LNPs.

References

• PubChem - 1,2-Distearoyl-sn-glycero-3-phosphate | C39H76O8P- | CID 49867544. National Center for Biotechnology Information. Available at:[Link]

• Acta Biochimica Polonica - Phosphatidic acid – a simple phospholipid with multiple faces. Available at:[Link]

• CliniSciences - Phosphatidic acid: Biophysical Properties. Available at:[Link]

• MDPI (International Journal of Molecular Sciences) - Multiple LPA 3 Receptor Agonist Binding Sites Evidenced Under Docking and Functional Studies. Available at:[Link]

• NSF Public Access Repository (Biomaterials) - Lipid nanoparticle‐mediated RNA delivery for immune cell modulation. Available at:[Link]

• PubMed (PNAS) - pH-dependent structural transitions in cationic ionizable lipid mesophases are critical for lipid nanoparticle function. Available at:[Link]

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The Role of DSPA in Lipid Nanoparticle Structural Integrity and Intracellular Delivery

An In-Depth Technical Guide for Advanced RNA Therapeutics

Executive Overview

The rapid clinical validation of Lipid Nanoparticles (LNPs) has shifted the bottleneck of genetic medicine from payload synthesis to intracellular delivery. Historically, the structural integrity of LNPs has relied on zwitterionic "helper lipids" like DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine). However, as the field advances toward extrahepatic targeting and enhanced endosomal escape, anionic phospholipids—specifically DSPA (1,2-distearoyl-sn-glycero-3-phosphate) —have emerged as critical structural and functional drivers[1][2].

As an Application Scientist, I approach LNP formulation not as a static recipe, but as a dynamic, kinetically trapped thermodynamic system. Every lipid component must be selected with strict causality. This whitepaper deconstructs the mechanistic role of DSPA in LNP architecture, detailing how its unique physicochemical properties govern structural rigidity, drive endosomal membrane destabilization, and enable programmable organ targeting.

Physicochemical Profiling: DSPA vs. DSPC

To understand the utility of DSPA, we must contrast it with the industry standard, DSPC. Both lipids share the same hydrophobic backbone—two fully saturated 18-carbon stearic acid tails (C18:0). The divergence lies entirely in the headgroup[1][3].

DSPC possesses a bulky, zwitterionic choline headgroup, giving the molecule a roughly cylindrical geometry that naturally forms stable lamellar bilayers. DSPA, conversely, terminates in a small, highly negatively charged phosphatidic acid headgroup[1]. This creates a conical molecular geometry and significantly alters the thermodynamic properties of the lipid membrane.

Table 1: Comparative Physicochemical Properties of DSPC vs. DSPA

Property	DSPC (Standard Helper Lipid)	DSPA (Anionic Structural Lipid)
Chemical Name	1,2-distearoyl-sn-glycero-3-phosphocholine	1,2-distearoyl-sn-glycero-3-phosphate
Headgroup Charge (pH 7.4)	Zwitterionic (Net Neutral)	Anionic (Highly Negative)
Acyl Chain Structure	C18:0 (Saturated)	C18:0 (Saturated)
Phase Transition Temp ( Tm​ )	~55 °C	~75 °C
Molecular Geometry	Cylindrical	Conical (Truncated)
Primary LNP Function	Bilayer stability, circulation half-life	Structural rigidity, endosomal escape, SORT

Data synthesized from established lipid thermodynamic profiles[1][3].

Mechanistic Role in Structural Integrity

The structural integrity of an LNP in systemic circulation is paramount to preventing premature payload leakage and nuclease degradation. DSPA contributes to this integrity through two distinct mechanisms:

• Thermal Rigidity: The saturated C18 tails of DSPA pack tightly via van der Waals interactions, resulting in an exceptionally high phase transition temperature ( Tm​ ) of ~75 °C[3]. At physiological temperature (37 °C), DSPA remains strictly in the solid-gel phase. This locks the LNP surface, preventing the lateral diffusion of lipids that could lead to particle disassembly in the bloodstream.

• Electrostatic Internal Packing: During formulation at low pH, the ionizable lipid is protonated (cationic). DSPA (anionic) forms strong internal electrostatic ion pairs with these ionizable lipids. This internal cross-linking condenses the LNP core, expelling excess aqueous solvent and creating a highly dense, structurally robust nanoparticle[1][2].

DSPA-Mediated Endosomal Escape Mechanism

The most significant barrier to mRNA efficacy is endosomal entrapment; typically, less than 5% of internalized LNPs successfully release their cargo into the cytosol[4]. DSPA actively drives endosomal escape through lipid polymorphism .

When the LNP is endocytosed, the endosomal ATPase pumps protons into the vesicle, dropping the pH to ~5.5. The ionizable lipids within the LNP become highly protonated. These cationic lipids interact with the anionic DSPA (as well as endogenous anionic lipids in the endosomal membrane). Because DSPA has a small headgroup and bulky tails (conical shape), this ion-pairing creates extreme steric strain on the lamellar bilayer[2].

To relieve this strain, the lipids undergo a thermodynamic phase transition from a stable lamellar bilayer into an Inverted Hexagonal ( HII​ ) phase [2][5]. The HII​ phase is fundamentally incompatible with membrane integrity, causing the endosomal membrane to rupture and release the mRNA payload into the cytosol.

Pathway of DSPA-driven endosomal escape via Inverted Hexagonal ( HII​ ) phase transition.

Advanced Application: Selective Organ Targeting (SORT)

Beyond structural stability, DSPA is a critical component in the development of Selective Organ Targeting (SORT) LNPs. Traditional LNPs passively accumulate in the liver due to Apolipoprotein E (ApoE) binding.

By incorporating specific molar ratios of DSPA (often referred to in literature as 18PA) into the LNP shell, the net surface charge becomes highly anionic[2][4]. This anionic surface recruits a distinct, non-ApoE protein corona in the bloodstream. This specific protein corona acts as an endogenous targeting ligand, bypassing the liver and facilitating active uptake by CD31+ endothelial cells and macrophages in the spleen [2][5]. This makes DSPA an invaluable tool for developing targeted immunotherapies and splenic vaccines.

Experimental Methodologies & Protocols

To ensure reproducibility and scientific integrity, the following protocols represent self-validating systems designed to establish causality at every step of DSPA-LNP formulation and characterization.

Protocol 1: Microfluidic Synthesis of DSPA-LNPs

Causality Focus: Precise control of solvent polarity to drive kinetic trapping and uniform self-assembly.

• Aqueous Phase Preparation: Dissolve mRNA in 50 mM Citrate Buffer (pH 4.0).

  • Causality: The acidic pH ensures the ionizable lipid (typical pKa ~6.5) is fully protonated upon mixing, enabling rapid electrostatic complexation with the polyanionic mRNA.

• Lipid Phase Preparation: Dissolve the lipid mixture (Ionizable Lipid : DSPA : Cholesterol : PEG-Lipid at a 50:10:38.5:1.5 molar ratio) in 100% anhydrous ethanol.

• Microfluidic Mixing: Inject both phases into a microfluidic herringbone mixer using a Flow Rate Ratio (FRR) of 3:1 (Aqueous:Ethanol) and a Total Flow Rate (TFR) of 12 mL/min.

  • Causality: The 3:1 FRR rapidly increases the polarity of the solvent. The hydrophobic C18 tails of DSPA and cholesterol immediately collapse inward to avoid the aqueous environment, encapsulating the mRNA in a kinetically trapped, monodisperse nanoparticle.

• Dialysis & Buffer Exchange: Immediately dialyze the effluent against 1X PBS (pH 7.4) using a 100 kDa MWCO cassette for 18 hours at 4 °C.

  • Causality: Exchanging into a neutral pH buffer deprotonates the ionizable lipid. The LNP surface charge shifts to near-neutral, relying on the PEG-lipid and DSPA to provide steric and electrostatic colloidal stability, preventing aggregation.

Microfluidic formulation workflow for DSPA-integrated Lipid Nanoparticles.

Protocol 2: Hemolysis Assay for Endosomal Escape Validation

Causality Focus: Using red blood cells (RBCs) as a simplified, organelle-free model to validate pH-dependent membrane disruption.

• RBC Isolation: Isolate murine or human RBCs via centrifugation (500 x g, 5 min) and wash three times with 1X PBS. Resuspend to a 2% (v/v) concentration.

• pH-Dependent Incubation: Aliquot the RBC suspension into two sets of tubes. Buffer Set A to pH 7.4 (mimicking systemic circulation) and Set B to pH 5.5 (mimicking the late endosome).

• LNP Dosing: Add DSPA-LNPs to both sets at varying concentrations (e.g., 5, 10, 20 µg/mL lipid) and incubate at 37 °C for 1 hour.

• Readout & Validation: Centrifuge the samples to pellet intact RBCs. Measure the absorbance of the supernatant at 541 nm (hemoglobin release).

  • Causality: A successful, safe DSPA-LNP formulation will show <5% hemolysis at pH 7.4 (proving stability and safety in the blood) and >60% hemolysis at pH 5.5 (proving the DSPA-driven HII​ phase transition successfully disrupts membranes in endosomal conditions).

References

• COATSOME® MA-8080LS (DSPA-Na) | Phospholipids. NOF AMERICA CORPORATION.
• Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery. National Institutes of Health (NIH) / PMC.
• The Biology of Endosomal Escape: Strategies for Enhanced Delivery of Therapeutics. ACS Nano.
• Smart Lipid-Based Nanosystems for Therapeutic Immune Induction against Cancers: Perspectives and Outlooks. MDPI.
• A new strategy for the extrahepatic delivery of lipid-based nanomedicines: a protein corona-mediated selective targeting system. RSC Publishing.

Sources

• 1. nofamerica.com [nofamerica.com]
• 2. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The Biology of Endosomal Escape: Strategies for Enhanced Delivery of Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A new strategy for the extrahepatic delivery of lipid-based nanomedicines: a protein corona-mediated selective targeting system based on an ionizable ... - RSC Pharmaceutics (RSC Publishing) DOI:10.1039/D5PM00079C [pubs.rsc.org]

influence of DSPA on liposome zeta potential and surface charge

An In-Depth Technical Guide to the Influence of DSPA on Liposome Zeta Potential and Surface Charge

Executive Summary

In the design of advanced lipid nanoparticles (LNPs) and liposomal drug delivery systems, precise control over surface charge is a critical quality attribute (CQA). 1,2-distearoyl-sn-glycero-3-phosphate (DSPA) is a fully saturated, anionic phospholipid that serves as a potent modulator of liposome zeta potential. As a Senior Application Scientist, I frequently utilize DSPA not merely to impart a negative charge, but to engineer colloidal stability, dictate protein corona formation, and drive specific cellular interactions.

This whitepaper provides a comprehensive mechanistic analysis of how DSPA influences liposome surface charge, supported by quantitative data, validated formulation protocols, and the physicochemical causality behind its behavior.

Mechanistic Foundations: DSPA and Surface Charge Modulation

To understand how DSPA influences zeta potential, we must examine its molecular architecture. DSPA consists of a diacylglycerol backbone with two fully saturated 18-carbon stearoyl tails and a phosphatidic acid (PA) headgroup.

The Ionization Profile of the Phosphatidic Acid Headgroup

Unlike zwitterionic lipids such as DOPC or DSPC, which possess both a negative phosphate and a positive choline group, DSPA lacks a terminal cationic moiety. The phosphomonoester headgroup of PA is highly sensitive to the pH of the surrounding aqueous medium.

The ionization constant of the DSPA headgroup displays two distinct pKa values within a lipid bilayer: a pKa1 of ~3.2 and a pKa2 of ~7.9 [1].

• At acidic pH (< 3.0): The phosphate group is fully protonated, rendering the lipid near-neutral.

• At physiological pH (7.4): The first proton is fully dissociated, and the second proton is partially dissociated. This results in a net negative charge between -1 and -2 per DSPA molecule[1].

• At basic pH (> 8.0): The headgroup is fully deprotonated (charge of -2).

This pH-dependent ionization is the direct causal mechanism for DSPA's ability to impart a highly negative zeta potential to liposomes. By shifting the plane of shear potential (zeta potential) into the -30 mV to -50 mV range, DSPA creates a robust electrostatic double layer that prevents vesicle aggregation via steric and electrostatic repulsion[2].

Logical pathway of DSPA ionization dictating liposome zeta potential and stability.

Membrane Curvature and Structural Causality

Beyond simple electrostatics, DSPA physically alters the membrane. The PA headgroup is relatively small compared to the bulky, hydrophobic cross-section of its two stearoyl tails. This geometric mismatch gives DSPA a conical shape, which induces negative membrane curvature [3]. When formulating liposomes, this propensity for negative curvature can facilitate membrane fusion events and tubulation, making DSPA highly valuable in designing fusogenic or endosomal-escape-capable delivery systems[3].

Quantitative Impact: Zeta Potential Dynamics

The incorporation of DSPA into a base lipid matrix (e.g., DSPC or DPPC) shifts the zeta potential in a dose-dependent manner. Below is a synthesized data table demonstrating the expected zeta potential outcomes when titrating DSPA into a neutral liposome formulation at physiological pH.

Formulation (Molar Ratio)	Aqueous Phase pH	Expected Zeta Potential (mV)	Colloidal Stability Prediction
100% DPPC (Control)	7.4	-2.0 to +2.0	Prone to aggregation over time
98% DPPC / 2% DSPA	7.4	-15.0 to -20.0	Moderate (Incipient repulsion)
80% DPPC / 20% DSPA	7.4	-30.0 to -40.0	High (Strong electrostatic repulsion)
55% DPPC / 45% DSPA	7.4	-40.0 to -50.0	Very High (Excellent shelf-life)
50% DPPC / 50% DSPA	5.5 (Endosomal)	-15.0 to -25.0	Reduced stability; promotes fusion

Data synthesis based on established electrophoretic light scattering measurements of PA-containing vesicles[2][4].

Application Insight: Notice the drop in zeta potential magnitude at pH 5.5[4]. In tumor microenvironments or late endosomes, the acidic pH protonates the DSPA headgroup. The sudden loss of electrostatic repulsion triggers liposome destabilization and cargo release—a mechanism heavily exploited in stimuli-responsive "smart" liposomes[5].

Experimental Workflows: Formulating and Characterizing DSPA Liposomes

Working with DSPA requires specific handling due to its fully saturated tails. The transition temperature (Tm) of DSPA is exceptionally high (~75 °C )[4]. A critical failure point in many laboratories is attempting to hydrate or extrude DSPA-containing lipid films below this temperature, resulting in phase separation, poor encapsulation, and clogged extruder membranes.

Protocol: Thin-Film Hydration and High-Temperature Extrusion

This protocol is a self-validating system; if the extrusion proceeds smoothly without excessive backpressure, the hydration temperature was successfully maintained above the Tm.

Step 1: Lipid Mixing & Film Formation

• Dissolve the matrix lipid (e.g., DPPC), DSPA, and Cholesterol in chloroform/methanol (2:1 v/v) at the desired molar ratio (e.g., 50:20:30) to a final lipid concentration of 10-20 mg/mL[6].

• Transfer the mixture to a round-bottom flask.

• Evaporate the solvent using a rotary evaporator under a gentle nitrogen stream, forming a thin, uniform lipid film.

• Place the flask under a high vacuum overnight to remove all residual organic solvents[6].

Step 2: Hydration

• Pre-heat the aqueous hydration buffer (e.g., 10 mM PBS, pH 7.4) to 80 °C (strictly >75 °C to exceed the Tm of DSPA)[4].

• Add the hot buffer to the lipid film to achieve a final lipid concentration of 5 mM.

• Agitate vigorously via vortexing for 15-30 minutes in an 80 °C water bath until the film is completely suspended, yielding multilamellar vesicles (MLVs)[6].

Step 3: Extrusion (Size Reduction)

• Assemble a jacketed liposome extruder fitted with a 100 nm polycarbonate membrane[7].

• Circulate 80 °C water through the extruder jacket. Do not bypass this step; cold extrusion will instantly crystallize DSPA.

• Pass the MLV suspension through the membrane 11 to 21 times using a Hamilton syringe or nitrogen pressure (125-500 psi depending on scale)[8].

• Cool the resulting large unilamellar vesicles (LUVs) to room temperature.

Protocol: Zeta Potential Characterization (Electrophoretic Light Scattering)

• Dilute the extruded liposomes 1:100 in a low-salt buffer (e.g., 1 mM NaCl or 10 mM HEPES, pH 7.4). High ionic strength compresses the electrical double layer, artificially masking the true surface charge.

• Inject the sample into a folded capillary cell, ensuring no air bubbles are present.

• Equilibrate the sample at 25 °C for 120 seconds inside the Zetasizer (or equivalent ELS instrument).

• Execute 3 measurements of 10-100 runs each. The Smoluchowski approximation should be applied for aqueous liposomal dispersions.

Step-by-step workflow for DSPA liposome formulation and zeta potential characterization.

Trustworthiness and Field-Proven Insights

Why choose DSPA over other anionic lipids like DSPG (Phosphatidylglycerol) or DSPS (Phosphatidylserine)?

While all three impart a negative zeta potential, DSPA is unique due to its hydrogen bond switch mechanism . The phosphomonoester group of DSPA can form highly specific hydrogen bonds with basic amino acid residues (like Arginine and Lysine) on target proteins[9]. When this binding occurs, the pKa of the DSPA headgroup drops further, increasing its negative charge dynamically to lock the protein in place[9].

In drug development, this means DSPA liposomes are not just "negatively charged spheres." They are active biochemical participants. For instance, DSPA is heavily utilized in formulating liposomal adjuvants for cancer immunotherapy, where its specific negative charge profile and curvature enhance uptake by antigen-presenting cells (like bone marrow-derived dendritic cells) far more effectively than neutral zwitterionic liposomes[2].

Furthermore, the lack of a bulky headgroup allows DSPA to pack tightly with cholesterol, reducing membrane permeability. This results in highly stable vesicles that prevent the premature leakage of encapsulated hydrophilic active pharmaceutical ingredients (APIs) during systemic circulation.

References

• Development of a Novel Tetravalent Synthetic Peptide That Binds to Phosphatidic Acid PLOS One URL:[Link]

• Antigen/adjuvant‐free liposome induces adjuvant effects for enhancing cancer immunotherapy National Institutes of Health (PMC) URL:[Link]

• WO2010060068A1 - Liposome drug carriers with ph-sensitivity Google Patents URL

• Phosphatidic Acid Accumulates at Areas of Curvature in Tubulated Lipid Bilayers and Liposomes National Institutes of Health (PMC) URL:[Link]

• Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols MDPI - International Journal of Molecular Sciences URL:[Link]

• Phosphatidic acid – a simple phospholipid with multiple faces Acta Biochimica Polonica URL:[Link]

Sources

• 1. Development of a Novel Tetravalent Synthetic Peptide That Binds to Phosphatidic Acid | PLOS One [journals.plos.org]
• 2. Antigen/adjuvant‐free liposome induces adjuvant effects for enhancing cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphatidic Acid Accumulates at Areas of Curvature in Tubulated Lipid Bilayers and Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2010060068A1 - Liposome drug carriers with ph-sensitivity - Google Patents [patents.google.com]
• 5. WO2010060068A1 - Liposome drug carriers with ph-sensitivity - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. liposomes.ca [liposomes.ca]
• 8. Constant Pressure-controlled Extrusion Method for the Preparation of Nano-sized Lipid Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bibliotekanauki.pl [bibliotekanauki.pl]

packing parameter and curvature properties of distearoyl phosphatidic acid

Title: Biophysical Mechanics of Distearoyl Phosphatidic Acid (DSPA): Packing Parameter, Curvature, and Formulation Dynamics

Executive Summary As a Senior Application Scientist specializing in lipid biophysics, I frequently encounter the nuanced challenges of designing lipid nanoparticles (LNPs) and liposomal delivery systems. Among the structural lipids, Distearoyl Phosphatidic Acid (DSPA) stands out. Despite being one of the simplest glycerophospholipids, its biophysical behavior is highly complex [[1]](). DSPA is defined by a small, highly ionizable phosphatidic acid (PA) headgroup and two fully saturated 18-carbon (stearoyl) acyl chains. This whitepaper systematically deconstructs the packing parameter and spontaneous curvature properties of DSPA, detailing how environmental factors dictate its structural geometry, and provides self-validating protocols for characterizing these critical attributes.

The Geometric Imperative: Packing Parameter and Spontaneous Curvature

The macroscopic phase behavior of a lipid membrane is fundamentally governed by the molecular shape of its constituent lipids, quantified by the Critical Packing Parameter ( P ):

P=a0​⋅lc​v​

Where:

• v = hydrophobic tail volume

• a0​ = optimal cross-sectional area of the polar headgroup

• lc​ = critical length of the hydrophobic tail

For DSPA, the fully saturated distearoyl tails provide a substantial and rigid hydrophobic volume ( v ) and length ( lc​ ). However, the PA headgroup is exceptionally small compared to other phospholipids like phosphatidylcholine (PC) 2. Because the PA headgroup lacks a bulky moiety, its effective area ( a0​ ) is primarily determined by electrostatic repulsion between the charged phosphate groups.

The Causality of Curvature: Under physiological conditions, the packing parameter of phosphatidic acid is consistently greater than one ( P>1 ) 2. This imparts an inverted conical shape to the DSPA molecule, driving the formation of negative spontaneous curvature within the lipid bilayer. This negative curvature induces loose packing of the headgroups, creating packing defects that are highly favorable for membrane fusion events and the recruitment of specific peripheral proteins 2.

Logical flow of environmental factors influencing DSPA packing parameter and membrane curvature.

Environmental Modulation: The Role of pH and Cations

DSPA is not a static structural component; it is an environmentally responsive lipid. The ionization state of the phosphate monoester strictly dictates a0​ .

• pH Sensitivity: At neutral pH, DSPA carries a negative charge (between -1 and -2). Lowering the subphase pH from 6.0 to 4.0 protonates the headgroup, drastically reducing electrostatic repulsion, shrinking a0​ , and increasing P 3. This enhances the insertion of positively charged nanoparticles or peptides into the monolayer due to altered surface charge and lipid packing 3.

• Divalent Cations: The introduction of calcium ( Ca2+ ) or magnesium ( Mg2+ ) induces severe surface compaction 4. These cations bridge adjacent DSPA headgroups, effectively neutralizing the charge and dehydrating the interface. This shifts the molecular shape further toward an inverted cone, exacerbating the negative curvature stress 2.

Quantitative Biophysical Data

The following table synthesizes the packing and curvature metrics of DSPA under varying environmental conditions, demonstrating its dynamic geometric nature.

Environmental Condition	Effective Headgroup Area ( a0​ )	Packing Parameter ( P )	Spontaneous Curvature ( H0​ )	Phase Propensity
pH 7.4, Monovalent Ions (Na⁺)	~ 45 - 50 Ų	P≈1.0−1.1	Mildly Negative	Lamellar ( Lβ​ / Lα​ )
pH < 5.0 (Protonated)	~ 38 - 42 Ų	P>1.1	Highly Negative	Inverted Hexagonal ( HII​ ) tendency
pH 7.4 + 2mM Ca²⁺	~ 35 - 40 Ų	P≫1.1	Extremely Negative	Strong HII​ / Fusogenic
Mixed with DOPC (65:35)	Varies by miscibility	Interfacial stress	Frustrated Bilayer	Domain Formation [[5]]()

Self-Validating Experimental Workflows

To accurately determine the packing parameter and curvature properties of DSPA, empirical validation is required. Below are field-proven, step-by-step methodologies designed to yield reproducible biophysical data.

Protocol 1: Langmuir Monolayer Surface Pressure-Area ( π−A ) Isotherms

Purpose: To precisely measure the effective headgroup area ( a0​ ) and calculate the area compressibility modulus, which reflects the packing density of DSPA. Causality & Rationale: DSPA's high phase transition temperature requires careful solvent handling. Chloroform/methanol mixtures ensure complete solvation of the saturated stearoyl chains. We compress at a slow, controlled rate to maintain thermodynamic equilibrium; compressing too quickly leads to kinetic trapping and artificial collapse pressures.

• Subphase Preparation: Fill the Langmuir trough with ultra-pure water (resistivity 18.2 MΩ·cm). Adjust pH to the desired target (e.g., pH 7.4 or 4.0) using dilute HCl or NaOH.

  • Validation Checkpoint: Ensure the surface pressure reads 0.0 ± 0.1 mN/m before lipid application.

• Lipid Spreading: Dissolve DSPA in a 9:1 (v/v) Chloroform/Methanol mixture to a concentration of 1 mg/mL. Using a Hamilton syringe, deposit 10-20 µL of the solution dropwise across the subphase surface.

• Solvent Evaporation: Wait exactly 15 minutes.

  • Causality: This allows complete evaporation of the organic solvent. Residual solvent acts as an impurity, artificially expanding the apparent area per lipid.

• Compression: Compress the monolayer using Teflon barriers at a constant rate of 2-5 mm/min.

• Data Acquisition: Record the Surface Pressure ( π ) vs. Mean Molecular Area ( A ) until the monolayer collapses (indicated by a sharp drop or plateau in pressure).

• Analysis: Extrapolate the linear portion of the steepest slope to π=0 to find the limiting molecular area ( a0​ ). Calculate the compressibility modulus Cs−1​=−A(∂π/∂A)T​ .

  • Validation Checkpoint: A pure DSPA monolayer at 20°C and pH 7.4 should exhibit a steep isotherm characteristic of a solid-condensed (gel) phase, with a collapse pressure exceeding 50 mN/m.

Step-by-step workflow for Langmuir Monolayer Isotherm analysis of DSPA.

Protocol 2: Small-Angle X-ray Scattering (SAXS) for Phase Behavior

Purpose: To determine the macroscopic structural phases (Lamellar vs. Inverted Hexagonal) driven by DSPA's spontaneous curvature. Causality & Rationale: SAXS provides direct measurements of the repeat distances ( d -spacing) in lipid assemblies. Because DSPA has a high melting temperature ( Tm​≈70∘ C), samples must be analyzed across a temperature gradient to observe the transition from the lamellar gel ( Lβ​ ) phase to non-lamellar phases driven by negative curvature.

• Liposome Hydration: Disperse dry DSPA lipid film in an aqueous buffer (with or without Ca2+ ) to a final concentration of 10-20 wt%.

• Thermal Cycling: Heat the sample to 80°C (above Tm​ ) and vortex vigorously for 5 minutes. Freeze in liquid nitrogen. Repeat this freeze-thaw cycle 5 times.

  • Causality: This ensures homogeneous hydration of the tightly packed saturated chains.

• Capillary Loading: Load the lipid dispersion into 1.5 mm quartz X-ray capillaries and seal them hermetically to prevent water evaporation during heating.

• SAXS Measurement: Expose the sample to the X-ray beam (e.g., Cu K α radiation, λ=1.54 Å). Collect scattering profiles at 25°C, 50°C, and 80°C.

• Data Processing: Plot scattering intensity I(q) versus the scattering vector q=(4π/λ)sin(θ) .

• Phase Identification:

  • Lamellar phases exhibit Bragg peaks at integer ratios ( q1​,2q1​,3q1​ ).

  • Inverted hexagonal ( HII​ ) phases exhibit peaks at ratios of 1:3​:2:7​ .

  • Validation Checkpoint: The presence of Ca2+ should shift the scattering profile from a lamellar integer sequence to a hexagonal sequence at elevated temperatures, confirming the severe negative curvature induced by cation bridging 2.

Implications for Formulation and Drug Development

Understanding the packing parameter of DSPA is not merely an academic exercise; it is a critical design parameter for lipid-based drug delivery systems. When DSPA is incorporated into complex lipid mixtures (e.g., with PC or cholesterol), its tendency to form negative curvature creates localized packing defects 2. These defects are thermodynamically unstable regions that act as "hotspots" for membrane fusion.

In the context of LNPs or liposomal formulations, tuning the DSPA content allows formulation scientists to engineer the fusogenicity of the carrier. Furthermore, the interactions between DSPA's negatively charged headgroup and therapeutic proteins or peptides are highly dependent on this curvature stress, which dictates the depth of protein insertion and the overall stability of the biological payload 1.

References

• Phosphatidic acid – a simple phospholipid with multiple faces. Biblioteka Nauki. Available at:[Link]

• Phospholipases and Membrane Curvature: What Is Happening at the Surface? MDPI. Available at:[Link]

• Simple Does Not Mean Trivial: Behavior of Phosphatidic Acid in Lipid Mono- and Bilayers. NIH / PubMed Central. Available at:[Link]

• Physical mechanisms of micro- and nanodomain formation in multicomponent lipid membranes. ResearchGate. Available at:[Link]

Sources

• 1. Simple Does Not Mean Trivial: Behavior of Phosphatidic Acid in Lipid Mono- and Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bibliotekanauki.pl [bibliotekanauki.pl]
• 3. Distearyl phosphate | 3037-89-6 | Benchchem [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

The Impact of Headgroup Chemistry on Membrane Rigidity: A Comparative Analysis of DSPA and DSPC

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the realm of advanced drug delivery, particularly in the design of liposomes and lipid nanoparticles (LNPs), the biophysical properties of the lipid bilayer are paramount. Among these, membrane rigidity is a critical parameter that dictates the stability, drug retention capabilities, and in vivo fate of the nanocarrier. The choice of phospholipids, the fundamental building blocks of these membranes, is therefore a decision of significant consequence.

This technical guide provides a detailed, evidence-based comparison of two structurally similar yet functionally distinct phospholipids: 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) and 1,2-distearoyl-sn-glycero-3-phosphatidic acid (DSPA). While both possess identical saturated 18-carbon acyl chains, their profound difference lies in the chemistry of their polar headgroups. We will explore how this single molecular substitution—a phosphocholine versus a phosphatidic acid—translates into significant differences in membrane rigidity and the resulting implications for pharmaceutical formulation.

Part 1: Molecular Architecture and Core Biophysical Properties

The foundation of membrane rigidity lies in the intermolecular forces between adjacent lipid molecules. This is governed by both the hydrophobic acyl chains and the hydrophilic headgroups.

The Lipids: DSPA and DSPC

Both DSPA and DSPC are built on a glycerol backbone with two 18-carbon saturated stearic acid chains. This shared feature means they both benefit from strong van der Waals interactions, allowing for tight, ordered packing.[1][2] The key distinction is the headgroup.

• 1,2-Distearoyl-sn-glycero-3-phosphocholine (DSPC): Features a zwitterionic phosphocholine headgroup.[1][3] It is a cornerstone lipid in formulations like the Pfizer-BioNTech and Moderna COVID-19 mRNA vaccines, chosen for the structural integrity it imparts.[3][4] Below its main phase transition temperature (Tₘ) of approximately 55°C, DSPC exists in a highly ordered and rigid "gel" phase (Lβ').[5][6][7]

• 1,2-Distearoyl-sn-glycero-3-phosphatidic acid (DSPA): Features a phosphatidic acid headgroup, which is smaller and carries a negative charge at physiological pH.[8][9][10] This anionic nature can introduce electrostatic repulsion between headgroups, while the smaller size and potential for hydrogen bonding can also influence packing. DSPA has a significantly higher Tₘ of approximately 75°C, indicating stronger intermolecular forces are required to disrupt its ordered state.[11][12]

Caption: Molecular structures of DSPC and DSPA highlighting the headgroup difference.

Quantitative Comparison of Physicochemical Properties

The fundamental differences in their molecular makeup lead to distinct biophysical characteristics, which are summarized below.

Property	1,2-Distearoyl-sn-glycero-3-phosphocholine (DSPC)	1,2-Distearoyl-sn-glycero-3-phosphatidic acid (DSPA)
Acyl Chains	(2x) C18:0 (Stearoyl)	(2x) C18:0 (Stearoyl)
Headgroup	Phosphocholine	Phosphatidic Acid
Charge (Physiological pH)	Zwitterionic (Neutral)[3]	Anionic (Negative)[9]
Main Phase Transition Temp (Tₘ)	~55 °C[5][6]	~75 °C[11][12]
Molecular Formula	C₄₄H₈₈NO₈P[3]	C₃₉H₇₅Na₂O₈P[8]

Part 2: Headgroup Impact on Membrane Rigidity

Membrane rigidity, or its resistance to bending and deformation, is a direct consequence of lipid packing density. While the identical saturated acyl chains of DSPA and DSPC provide a baseline for tight packing, the headgroup ultimately modulates the final mechanical properties of the bilayer.

The Role of Phase Transition Temperature (Tₘ)

The Tₘ is the most direct indicator of membrane stability and rigidity. It is the temperature at which a lipid bilayer transitions from a tightly packed, solid-like gel state to a more fluid, liquid-crystalline state.

• Causality: A higher Tₘ signifies that more thermal energy is required to overcome the intermolecular forces (primarily van der Waals forces between the acyl chains) holding the lipids in an ordered arrangement. Therefore, at any given temperature below Tₘ, the lipid with the higher Tₘ will form a more rigid, less permeable membrane.[2][13]

• DSPA vs. DSPC: With a Tₘ of 75°C, DSPA forms a significantly more rigid membrane than DSPC (Tₘ ~55°C) at physiological temperature (37°C). Both are in the gel phase, but DSPA is further from its melting point, resulting in a more condensed and mechanically robust bilayer. The hardness of liposomes is directly proportional to the transition temperature of the lipids used.[13]

Headgroup Interactions in Mixed Systems

While in pure, single-component bilayers the Tₘ is the dominant factor, the situation becomes more complex in mixed-lipid formulations, which are common in drug delivery. Here, specific headgroup interactions can alter the relative stiffness.

A study investigating mixed bilayers of DOPC with various saturated lipids found a surprising trend in the area compressibility modulus (Kₐ), a measure of stiffness. The trend for stiffness was: DSPE > DSPC > DSPS > DSPA > DSPG.[11]

• Insight: This indicates that in a fluid DOPC-dominated membrane, the phosphatidic acid headgroup of DSPA contributes to a reduction in stiffness compared to the phosphocholine headgroup of DSPC.[11] The authors suggest that the specific headgroups of DSPA and other lipids have a "positive influence on reducing the stiffness of DOPC-based bilayers" relative to DSPC.[11] This highlights that while Tₘ is a powerful predictor for pure systems, the interplay of headgroup size, charge, and hydration in a mixed environment can introduce nuances that modulate the final mechanical properties.

Lipid Composition (in DOPC)	Area Compressibility Modulus (Kₐ, mN/m)
65:35 DOPC:DSPC	>203.1 ± 3.6
65:35 DOPC:DSPA	201.5 ± 7.0[11]
75:25 DOPC:DSPC	>193.3 ± 8.1
75:25 DOPC:DSPA	193.3 ± 8.1[11]

Data extracted from a study by Del Pópulo et al., showing Kₐ values for mixed lipid bilayers. A higher Kₐ value indicates greater stiffness.

Part 3: Methodologies for Rigidity Characterization

To experimentally validate and quantify the rigidity of lipid membranes, several biophysical techniques are employed. Each provides a unique window into the mechanical and thermodynamic properties of the bilayer.

Differential Scanning Calorimetry (DSC)

• Objective: To precisely measure the main phase transition temperature (Tₘ) and the associated enthalpy (ΔH), which are fundamental indicators of membrane stability and order.[6][14]

• Experimental Workflow:

Caption: Workflow for determining lipid phase transition temperature using DSC.

• Expert Insight: The DSC protocol is a self-validating system. The sharpness and temperature of the endothermic peak provide a clear fingerprint of the lipid's identity and purity. For DSPA, we expect to see this peak around 75°C, whereas for DSPC, it will appear near 55°C. A higher Tₘ value directly correlates with stronger intermolecular packing and, consequently, a more rigid membrane at temperatures below this transition.[6]

Atomic Force Microscopy (AFM)

• Objective: To directly measure the nanomechanical properties of individual liposomes, such as the bending modulus or indentation modulus, providing a quantitative value for rigidity.[15][16]

• Experimental Workflow:

Caption: Workflow for direct measurement of liposome rigidity via AFM.

Part 4: Implications for Drug Formulation and Development

The choice between DSPA and DSPC is not merely academic; it has profound consequences for the performance of a drug delivery system.

• Formulation Stability: Membrane rigidity is a primary determinant of liposome stability.[15] More rigid membranes, like those formed by DSPA and DSPC, are less prone to fusion, aggregation, and leakage of the encapsulated drug during storage and in circulation.[2][17][18] The higher Tₘ of DSPA suggests it could form even more stable vesicles than DSPC, which is already considered a high-stability lipid.[19]

• Control of Drug Release: The permeability of a lipid bilayer is inversely proportional to its rigidity. Both DSPA and DSPC, being in the gel phase at physiological temperature, create highly impermeable membranes ideal for preventing premature drug release.[2] This property is crucial for passive targeting strategies that rely on long circulation times to accumulate the carrier at the target site.

• Cellular Interactions: The mechanical properties and surface charge of a nanocarrier can influence its interaction with cells.

  • Rigidity: Some studies suggest that more rigid nanoparticles may have different cellular uptake pathways or efficiencies compared to softer ones.[15][20]

  • Charge: The anionic surface charge of DSPA-containing liposomes can lead to different biodistribution profiles and interactions with blood components compared to the neutral, zwitterionic surface of DSPC liposomes. This electrostatic component is a critical design parameter for controlling the biological fate of the carrier.[9]

Conclusion

The primary difference between DSPA and DSPC in the context of membrane rigidity stems from their distinct polar headgroups. This single chemical variance gives DSPA a significantly higher phase transition temperature (75°C) compared to DSPC (55°C).

In pure, single-component systems , this higher Tₘ makes DSPA-based membranes unequivocally more rigid and mechanically robust than their DSPC counterparts at physiological temperatures.

However, in mixed-lipid formulations , the specific intermolecular interactions of the headgroup can modulate this behavior, with some evidence suggesting DSPA can impart less stiffness than DSPC in a fluid lipid environment.

For the drug development professional, the selection between these two lipids must be guided by the specific requirements of the therapeutic application. If maximal stability, minimal drug leakage, and a highly rigid structure are the primary objectives, DSPA presents a compelling, albeit less common, alternative to the industry-standard DSPC. The choice will invariably involve a trade-off between mechanical stability, drug release kinetics, and the desired interactions at the cellular and systemic level.

References

• Del Pópulo, P. G., et al. (2022). Effects of Lipid Headgroups on the Mechanical Properties and In Vitro Cellular Internalization of Liposomes. Langmuir. [Link]

• Uematsu, T., et al. (1998). Barotropic phase transitions of dioleoylphosphatidylcholine and stearoyl-oleoylphosphatidylcholine bilayer membranes. Biochimica et Biophysica Acta (BBA) - Biomembranes. [Link]

• Del Pópulo, P. G., et al. (2022). Effects of Lipid Headgroups on the Mechanical Properties and In Vitro Cellular Internalization of Liposomes. Langmuir. [Link]

• Briuglia, M. L., et al. (2015). Influence of cholesterol on liposome stability and on in vitro drug release. Drug Delivery and Translational Research. [Link]

• Javanmardi, S., et al. (2022). Liposomes: Structure, Biomedical Applications, and Stability Parameters With Emphasis on Cholesterol. Frontiers in Bioengineering and Biotechnology. [Link]

• ResearchGate. (n.d.). Short-term stability of liposomes. Liposomes (DSPC:Chol; 4:1 M ratio, 2...). ResearchGate. [Link]

• YouTube. (2024). Unraveling the Secrets of Distearoyl Phosphatidylcholine (DSPC): A Deep Dive into Its World. YouTube. [Link]

• AIP Publishing. (2021). Influence of phospholipid head and tail molecular structures on cell membrane mechanical response under tension. AIP Publishing. [Link]

• ResearchGate. (n.d.). Effects of Lipid Headgroups on the Mechanical Properties and In Vitro Cellular Internalization of Liposomes. ResearchGate. [Link]

• ChemRxiv. (2022). Effects of Lipid Headgroups on the Mechanical Properties and In Vitro Cellular Internalization of Liposomes. ChemRxiv. [Link]

• Department of Chemical Engineering, Tsinghua University. (2011). Structural Characterization on the Gel to Liquid-Crystal Phase Transition of Fully Hydrated DSPC and DSPE Bilayers. Tsinghua University. [Link]

• Optica Publishing Group. (2011). Measurement of membrane rigidity on trapped unilamellar phospholipid vesicles by using differential confocal microscopy. Optica Publishing Group. [Link]

• ACS Publications. (2020). Mechanical Properties Determination of DMPC, DPPC, DSPC, and HSPC Solid-Ordered Bilayers. Langmuir. [Link]

• J-Stage. (2020). Analysis of the Thermotropic Phase Transitions of Liposomal Phosphatidylcholine Using Differential Scanning Fluorimetry. J-Stage. [Link]

• ResearchGate. (n.d.). A novel method for measuring rigidity of submicron-size liposomes with atomic force microscopy. ResearchGate. [Link]

• PubMed. (2013). Stabilization of distearoylphosphatidylcholine lamellar phases in propylene glycol using cholesterol. PubMed. [Link]

• ACS Publications. (2016). Atomic Force Microscopic Analysis of the Effect of Lipid Composition on Liposome Membrane Rigidity. Langmuir. [Link]

• Avanti Polar Lipids. (n.d.). 18:0 PC (DSPC). Avanti Polar Lipids. [Link]

• RSC Publishing. (2020). A review on the measurement of the bending rigidity of lipid membranes. Soft Matter. [Link]

• SINOPEG. (n.d.). 1,2-Distearoyl-sn-glycero-3-phosphate (sodium salt) DSPA CAS 108321-18-2. SINOPEG. [Link]

• Ovid. (2007). A novel method for measuring rigidity of submicron-size liposomes with atomic force microscopy. Ovid. [Link]

• Semantics Scholar. (n.d.). Is stability a key parameter in the accumulation of phospholipid vesicles in tumors?. Semantics Scholar. [Link]

• NIH. (2023). Drug‐phospholipid conjugate nano‐assembly for drug delivery. PMC. [Link]

• NOF AMERICA CORPORATION. (n.d.). COATSOME® MA-8080LS (DSPA-Na). NOF AMERICA CORPORATION. [Link]

• NIH. (2020). Study of Structural stability and formation mechanisms in DSPC and DPSM liposomes: A coarse-grained molecular dynamics simulation. PMC. [Link]

• RSC Publishing. (2019). Scaling of Lipid Membrane Rigidity with Domain Area Fraction. RSC Publishing. [Link]

• Croda Pharma. (n.d.). DSPC. Croda Pharma. [Link]

• NIH. (2020). Mechanical Properties Determination of DMPC, DPPC, DSPC, and HSPC Solid-Ordered Bilayers. PMC. [Link]

• ResearchGate. (n.d.). Temperature-dependant stability comparison between liposomes.... ResearchGate. [Link]

• NIH. (2007). Lipid Asymmetry in DLPC/DSPC-Supported Lipid Bilayers: A Combined AFM and Fluorescence Microscopy Study. PMC. [Link]

• NIH. (2022). Ionizable Amino Lipids Distribution and Effects on DSPC/Cholesterol Membranes: Implications for Lipid Nanoparticle Structure. PMC. [Link]

• Avanti Polar Lipids. (n.d.). Phase Transition Temperatures for Glycerophospholipids. Avanti Polar Lipids. [Link]

• Semantics Scholar. (2023). Determination of the Main Phase Transition Temperature of Phospholipids by Oscillatory Rheology. Semantics Scholar. [Link]

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The Critical Micelle Concentration of Distearoyl Phosphatidic Acid (DSPA): Thermodynamic Principles and Analytical Methodologies

Executive Summary

Distearoyl phosphatidic acid (DSPA) is a critical anionic phospholipid utilized in the formulation of advanced liposomes and lipid nanoparticles (LNPs). Understanding its self-assembly thermodynamics—specifically its Critical Micelle Concentration (CMC) or Critical Vesicle Concentration (CVC)—is paramount for designing stable drug delivery systems. This whitepaper elucidates the mechanistic principles governing DSPA self-assembly, contrasts its behavior with single-chain lipids, and provides a self-validating experimental framework for quantifying its ultra-low aggregation threshold.

Molecular Architecture and Thermodynamic Behavior

DSPA (1,2-distearoyl-sn-glycero-3-phosphate) is characterized by a negatively charged phosphatidic acid headgroup and two fully saturated 18-carbon (stearoyl) acyl chains[1]. This highly hydrophobic dual-chain architecture dictates its behavior in aqueous media.

The primary driving force for DSPA self-assembly is the [2]. When DSPA monomers are introduced into an aqueous environment, water molecules are forced to form highly ordered, entropically unfavorable clathrate cages around the C18 tails. To minimize this free energy penalty, the hydrophobic tails collapse inward, shielding themselves from water and forming stable aggregates. Because of the massive entropic penalty associated with two long saturated chains, DSPA exhibits an exceptionally high phase transition temperature ( Tc​ ) of [3] and an ultra-low aggregation threshold.

The CMC vs. CVC Paradigm in Diacyl Lipids

In lipid biophysics, the term "Critical Micelle Concentration" (CMC) is often used loosely. However, due to its cylindrical molecular geometry (packing parameter ≈1 ), DSPA does not form spherical micelles. Instead, it spontaneously forms bimolecular leaflets that close into 4[5]. Therefore, the thermodynamically accurate term is the Critical Vesicle Concentration (CVC) or Critical Aggregation Concentration (CAC).

The impact of the second acyl chain is profound. While single-chain lysophospholipids like6[6], the addition of the second stearoyl chain in DSPA drops the aggregation threshold by over six orders of magnitude, pushing it into the sub-nanomolar range ( ≈10−10 M).

Quantitative Data: Physicochemical Properties of Phosphatidic Acids

Lipid Species	Acyl Chain Configuration	Net Charge (pH 7.4)	Phase Transition Temp ( Tc​ )	Critical Aggregation Threshold
18:0 Lyso-PA	Single (C18:0)	Anionic (-1 to -2)	~ 44 °C	8.2 × 10⁻⁵ M (82 µM)[6]
DPPA	Dual (C16:0)	Anionic (-1 to -2)	67 °C	~ 1.0 × 10⁻⁹ M
DSPA	Dual (C18:0)	Anionic (-1 to -2)	75 °C[3]	~ 1.0 × 10⁻¹⁰ M
DSPC	Dual (C18:0)	Zwitterionic (0)	55 °C	~ 1.0 × 10⁻¹⁰ M

Note: Values for dual-chain lipids represent extrapolated CVCs, as direct macroscopic measurement is physically constrained by their extreme hydrophobicity.

Analytical Challenges and Methodological Causality

Standard CMC determination techniques—such as surface tension (Wilhelmy plate) or conductivity—fail for DSPA. The concentration at which DSPA aggregates ( ∼10−10 M) is too low to induce detectable macroscopic changes in surface tension. Furthermore, dispersing DSPA as monomers in water at room temperature is impossible due to its high Tc​ .

The Solution: Fluorescence spectroscopy using a solvatochromic probe like Pyrene . Pyrene is highly sensitive to the micropolarity of its environment. In a polar aqueous environment (below CVC), pyrene's emission spectrum shows a high ratio of its first to third vibronic peaks ( I1​/I3​≈1.8 ). When DSPA reaches its CVC and forms hydrophobic vesicle cores, pyrene partitions into these cores, causing the I1​/I3​ ratio to drop sharply ( ≈1.0 ).

Mandatory Visualization: Self-Assembly & Assay Workflow

Fig 1: Thermodynamic self-assembly pathway and fluorescence-based CMC determination of DSPA.

Self-Validating Experimental Protocol: Pyrene Fluorescence Assay

To ensure scientific integrity, the following protocol is designed as a self-validating system. Every step is grounded in the specific thermodynamic constraints of DSPA.

Phase 1: Sample Preparation

• Probe and Lipid Solubilization:

  • Dissolve Pyrene in ethanol to a 1 mM stock.

  • Dissolve DSPA in chloroform/methanol (2:1 v/v) to a 1 mM stock.

  • Causality: DSPA's dual C18 chains render it insoluble in aqueous media. Organic co-solvents are strictly required to achieve true monomeric dispersion prior to film formation.

• Thin-Film Hydration:

  • Aliquot varying volumes of the DSPA stock into glass vials to create a logarithmic concentration gradient ( 10−12 M to 10−6 M).

  • Add a constant trace amount of pyrene (final aqueous concentration 6×10−7 M) to each vial.

  • Evaporate the solvent under a gentle nitrogen stream, followed by vacuum desiccation for 2 hours.

  • Causality: Complete removal of organic solvents is mandatory; residual chloroform acts as a plasticizer, artificially lowering the Tc​ and altering the CVC.

Phase 2: Thermodynamic Equilibration

• High-Temperature Hydration:

  • Hydrate the lipid films with 10 mM HEPES buffer (pH 7.4).

  • Incubate the vials in a water bath at 80°C for 1 hour with intermittent vortexing.

  • Causality: DSPA has a Tc​ of 75°C[3]. Hydrating below this temperature traps the lipid in a rigid gel ( Lβ​ ) phase, preventing the thermodynamic equilibration required to measure a true CVC.

• Annealing:

  • Allow the samples to cool slowly to room temperature and equilibrate in the dark for 24 hours.

Phase 3: Data Acquisition & System Validation

• Fluorescence Measurement:

  • Excite samples at 334 nm. Record emission spectra from 350 to 450 nm.

  • Extract the intensity of the first vibronic peak ( I1​ at ~373 nm) and the third vibronic peak ( I3​ at ~384 nm).

• System Validation & Quality Control (Self-Validation Check):

  • QC 1 (Probe Integrity): Ensure no excimer emission peak appears at 470 nm. Excimer formation indicates pyrene concentration is too high, which will skew the I1​/I3​ ratio.

  • QC 2 (Assembly Verification): Perform Dynamic Light Scattering (DLS) on the highest concentration sample ( 10−6 M). The detection of particles in the 50–200 nm range confirms that the fluorescence shift is genuinely caused by vesicular self-assembly, validating the assay.

• Analysis: Plot the I1​/I3​ ratio against the log of DSPA concentration. The CVC is mathematically defined as the inflection point of the resulting sigmoidal curve.

References

• Beltrán-Gracia, E., et al. "Nanomedicine review: clinical developments in liposomal applications." Cancer Nano (2019). Source: Springer / ResearchGate.
• Stafford, R. E., et al. "Interfacial properties and critical micelle concentration of lysophospholipids." Biochemistry (1989). Source: ACS Publications / ResearchGate.
• "Distearyl phosphate | 3037-89-6". Source: Benchchem.
• "1,2-Distearoyl-sn-glycero-3-PA (sodium salt)". Source: Cayman Chemical.
• Blume, A. "Thermodynamics of Phospholipid Self-Assembly." Source: Max Planck Society (MPG.PuRe).

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• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Formulation and Characterization of DSPA-Based Lipid Nanoparticles for mRNA Delivery

Introduction & Mechanistic Rationale

The clinical success of mRNA therapeutics has heavily relied on lipid nanoparticle (LNP) delivery systems. Conventionally, these systems utilize a four-component architecture: an ionizable cationic lipid, cholesterol, a PEGylated lipid, and a zwitterionic helper lipid—most commonly 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC). While DSPC provides excellent bilayer stability, its zwitterionic nature predominantly drives the LNPs toward hepatic clearance.

As the field advances toward extrahepatic targeting and enhanced immunogenicity for vaccines, modulating the helper lipid has emerged as a critical optimization strategy. Replacing DSPC with DSPA (1,2-distearoyl-sn-glycero-3-phosphate) introduces a terminal anionic phosphate group at physiological pH [1]. This seemingly minor structural change fundamentally alters the biophysical properties of the LNP:

• Protein Corona Modulation: The anionic surface charge alters the adsorption of serum proteins (e.g., Apolipoprotein E), shifting the biodistribution away from default hepatocyte uptake [3, 4].

• Immune Cell Tropism: Anionic phospholipids like DSPA have been shown to significantly enhance LNP uptake and mRNA transfection efficiency in specific antigen-presenting cells, particularly dendritic cells, making them highly desirable for next-generation mRNA vaccines [2].

• Core Stabilization: During the acidic formulation phase, the anionic phosphate headgroup of DSPA interacts electrostatically with the protonated ionizable lipid, promoting a tightly packed, highly stable internal microstructure.

This application note provides a field-proven, self-validating protocol for the microfluidic assembly, downstream processing, and quality control of DSPA-based mRNA-LNPs.

Quantitative Formulation Parameters

To ensure reproducibility, the lipid mixture must be prepared at precise molar ratios. DSPA is substituted 1:1 for DSPC based on standard validated LNP formulations.

Table 1: Lipid Component Specifications and Molar Ratios

Component	Primary Function	Molar Ratio (mol %)	Final Lipid Phase Conc. (mM)
Ionizable Lipid (e.g., ALC-0315)	mRNA complexation & endosomal escape	50.0	6.25
DSPA (Anionic Helper Lipid)	Structural integrity & tropism modulation	10.0	1.25
Cholesterol	Bilayer stability & membrane fusion	38.5	4.81
PEG-Lipid (e.g., DMG-PEG2000)	Stealth properties & size regulation	1.5	0.19

Note: The total lipid concentration in the ethanol phase is 12.5 mM. The formulation targets a Nitrogen-to-Phosphate (N/P) ratio of 6:1.

Table 2: Expected Physicochemical Specifications

Parameter	Target Specification	Analytical Method
Z-Average Size	70 – 95 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.15	Dynamic Light Scattering (DLS)
Zeta Potential (pH 7.4)	-5 mV to -15 mV	Electrophoretic Light Scattering
Encapsulation Efficiency	> 90%	RiboGreen Fluorescence Assay

Experimental Protocol

Phase 1: Reagent Preparation

• Aqueous Phase (mRNA): Dilute the target mRNA in 50 mM Citrate Buffer (pH 4.0) to a final concentration of 0.17 mg/mL.

  • Expert Insight (Causality): The acidic pH is non-negotiable. It ensures the ionizable lipid (typically pKa 6.0–6.5) is fully protonated upon mixing, driving rapid electrostatic complexation with the negatively charged mRNA backbone.

• Lipid Phase (Ethanol): Dissolve the four lipids (Ionizable Lipid, DSPA, Cholesterol, PEG-Lipid) in anhydrous ethanol to achieve the concentrations listed in Table 1.

  • Expert Insight (Causality): DSPA possesses two fully saturated stearoyl (C18:0) tails, resulting in a high phase transition temperature ( Tm​ ~70°C). Depending on ambient laboratory conditions, gentle heating (37°C) of the ethanol mixture is often required to ensure complete solubilization and prevent catastrophic lipid precipitation prior to mixing.

Phase 2: Microfluidic Assembly

• Load the aqueous mRNA phase and the ethanol lipid phase into sterile, RNase-free syringes.

• Connect the syringes to a microfluidic mixing platform (e.g., Precision NanoSystems Ignite or a staggered herringbone mixer).

• Set the Flow Rate Ratio (FRR) to 3:1 (Aqueous : Ethanol) and the Total Flow Rate (TFR) to 12 mL/min.

• Initiate mixing. Discard the first and last 0.2 mL of the eluate.

  • Expert Insight (Causality): Discarding the "head" and "tail" of the microfluidic run eliminates highly polydisperse particles formed during the ramp-up and ramp-down of syringe pump pressures.

Microfluidic assembly and downstream processing workflow for DSPA-based mRNA-LNPs.

Phase 3: Downstream Processing

• Quenching: Immediately dilute the raw LNP eluate 1:3 into 1X PBS (pH 7.4).

  • Expert Insight (Causality): Immediate dilution drops the ethanol concentration below the threshold that causes particle fusion (Ostwald ripening), instantly stabilizing the particle size.

• Dialysis: Transfer the quenched LNPs into a 10K MWCO dialysis cassette. Dialyze against 100 volumes of 1X PBS (pH 7.4) at 4°C for 18 hours, with at least two buffer exchanges.

  • Expert Insight (Causality): As the internal pH of the LNP shifts from 4.0 to 7.4, the ionizable lipid deprotonates and becomes hydrophobic. This drives the condensation of the lipid core. Concurrently, the anionic phosphate headgroup of DSPA interacts with residual localized positive charges, solidifying the particle's internal architecture and locking the mRNA inside.

Phase 4: Quality Control & Validation

• Size & PDI: Dilute the dialyzed LNPs 1:100 in 1X PBS and measure via DLS. A PDI > 0.15 indicates aggregation, likely due to incomplete DSPA solubilization in Phase 1.

• Encapsulation Efficiency (EE%): Perform a RiboGreen assay. Measure fluorescence of intact LNPs (unencapsulated mRNA) versus LNPs lysed with 1% Triton X-100 (total mRNA).

  EE%=Total_mRNATotal_mRNA−Unencapsulated_mRNA​×100

Mechanism of DSPA-LNP cellular uptake, endosomal acidification, and mRNA translation.

References

• Lipid-based nanoparticles as drug delivery systems for cancer immunotherapy Source: PMC / NIH URL:[1]

• AU2023275780A1 - Lipid nanoparticles for delivery of nucleic acids and methods of use thereof Source: Google Patents URL:[2]

• Helper lipid structure influences protein adsorption and delivery of lipid nanoparticles to spleen and liver Source: PubMed / NIH URL:[3]

• A new strategy for the extrahepatic delivery of lipid-based nanomedicines: a protein corona-mediated selective targeting system Source: RSC Publishing URL:[4]

Sources

• 1. Lipid‐based nanoparticles as drug delivery systems for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AU2023275780A1 - Lipid nanoparticles for delivery of nucleic acids and methods of use thereof - Google Patents [patents.google.com]
• 3. Helper lipid structure influences protein adsorption and delivery of lipid nanoparticles to spleen and liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A new strategy for the extrahepatic delivery of lipid-based nanomedicines: a protein corona-mediated selective targeting system based on an ionizable ... - RSC Pharmaceutics (RSC Publishing) DOI:10.1039/D5PM00079C [pubs.rsc.org]

Application Notes and Protocols for Extrusion of High-Transition Temperature DSPA Liposomes

Introduction

Liposomes formulated with high-transition temperature (high-Tm) phospholipids, such as 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), are of significant interest in drug delivery due to their enhanced stability and reduced drug leakage compared to their low-Tm counterparts.[1][] The high Tm of DSPC (approximately 55°C) results in a rigid, gel-state lipid bilayer at physiological temperatures, which is crucial for retaining encapsulated therapeutics.[3][4]

Extrusion is a widely adopted technique for producing unilamellar liposomes with a controlled and homogenous size distribution.[5][6] The process involves forcing a suspension of multilamellar vesicles (MLVs) through polycarbonate membranes with defined pore sizes.[7][8] However, the high Tm of lipids like DSPC presents unique challenges to the extrusion process. Operating below the phase transition temperature results in a gel-state lipid bilayer that is difficult to deform, leading to high back pressure, membrane clogging, and inefficient vesicle formation.[9][10] Therefore, careful control of temperature throughout the process is paramount for successful extrusion of high-Tm liposomes.

This comprehensive guide provides detailed application notes and step-by-step protocols for the successful preparation of high-Tm DSPA liposomes using the extrusion method. It addresses the critical parameters, potential challenges, and characterization techniques to ensure the generation of high-quality, reproducible liposomal formulations for research and drug development.

I. Foundational Principles: The Critical Role of Temperature

The successful extrusion of high-Tm liposomes is fundamentally governed by the phase behavior of the constituent lipids. Below their Tm, lipids exist in a rigid, ordered gel phase.[4] In this state, the lipid acyl chains are tightly packed, resulting in a bilayer with low fluidity that resists the deformation required to pass through the extruder's membrane pores.[9][11] Attempting to extrude below the Tm will lead to significant back pressure and potential damage to the extrusion equipment.[6]

Conversely, above the Tm, lipids transition to a fluid, liquid-crystalline phase where the acyl chains are more disordered and the bilayer is significantly more flexible.[4] This increased fluidity is essential for the MLVs to deform, break, and re-form into smaller, unilamellar vesicles as they pass through the membrane pores.[6]

Key Principle: Extrusion of high-Tm liposomes must be performed at a temperature significantly above the Tm of the lipid with the highest transition temperature in the formulation. A general guideline is to maintain the temperature at least 10-20°C above the Tm throughout the entire extrusion process.[12] For DSPC, with a Tm of ~55°C, a working temperature of 65-75°C is recommended.[9]

II. Experimental Workflow: From Lipid Film to Characterized Vesicles

The preparation of high-Tm DSPA liposomes via extrusion follows a well-defined workflow. Each step is critical for the final quality of the liposomal suspension.

Caption: Workflow for high-Tm DSPA liposome preparation.

III. Detailed Protocols

A. Protocol 1: Preparation of Multilamellar Vesicles (MLVs) via Thin-Film Hydration

This protocol describes the initial step of creating a heterogeneous suspension of MLVs.

Materials:

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol (optional, but recommended for stability)

• Charged lipid (e.g., DPPG for negative charge, optional)[12]

• Organic solvent (e.g., chloroform or a chloroform:methanol mixture)

• Aqueous buffer (e.g., phosphate-buffered saline, PBS)

• Rotary evaporator

• Round-bottom flask

• Water bath

Procedure:

• Lipid Dissolution: Dissolve the desired amounts of DSPC, cholesterol, and any other lipids in the organic solvent in a round-bottom flask. Ensure complete dissolution to form a clear solution.

• Thin-Film Formation: Attach the flask to a rotary evaporator. Evaporate the organic solvent under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.[13] A water bath set to a temperature above the Tm of all lipids can facilitate solvent removal.

• Film Drying: To ensure complete removal of residual organic solvent, place the flask under high vacuum for at least 2 hours, or overnight.

• Hydration: Pre-heat the aqueous buffer to a temperature above the Tm of DSPC (e.g., 65°C).[1] Add the pre-heated buffer to the round-bottom flask containing the dry lipid film.

• MLV Formation: Agitate the flask by hand or on a vortex mixer to hydrate the lipid film. Continue the hydration process in a water bath set above the Tm for at least 30-60 minutes to ensure complete hydration and formation of MLVs.[14] The resulting suspension will appear milky or opalescent.

B. Protocol 2: Extrusion of High-Tm Liposomes

This protocol details the process of reducing the size and lamellarity of the MLV suspension to form unilamellar vesicles.

Materials:

• MLV suspension from Protocol 1

• Extruder device (e.g., mini-extruder with gas-tight syringes)

• Polycarbonate membranes (various pore sizes, e.g., 400 nm and 100 nm)

• Filter supports

• Heating block or water bath for the extruder

Procedure:

• Extruder Assembly: Assemble the extruder according to the manufacturer's instructions, ensuring the correct placement of the filter supports and the polycarbonate membrane. For high-Tm lipids, stacking two membranes can improve sizing efficiency.[9]

• Pre-heating: Pre-heat the extruder assembly and the MLV suspension to the desired working temperature (e.g., 65-75°C for DSPC).[12] Maintaining a consistent temperature is critical. An automated extruder with temperature control is highly recommended for reproducibility.[12]

• Loading: Draw the warm MLV suspension into one of the extruder's syringes.

• Pre-sizing (Optional but Recommended): To prevent clogging of the final, smaller pore size membrane, it is advisable to first extrude the MLV suspension through a larger pore size membrane (e.g., 400 nm).[12]

• Extrusion: Pass the lipid suspension back and forth through the membrane for a defined number of cycles. An odd number of passes (e.g., 11 or 21) is typically recommended to ensure the final product is in the opposite syringe.[7][12] The number of passes can influence the final size and homogeneity of the liposomes.[7]

• Final Sizing: If pre-sizing was performed, disassemble the extruder, replace the larger pore size membrane with the desired final pore size membrane (e.g., 100 nm), and repeat the extrusion process.

• Cooling: After the final extrusion pass, allow the liposome suspension to cool gradually to room temperature.[12] Rapid cooling can induce lipid phase separation and aggregation.[12] The final suspension should appear more translucent than the initial MLV suspension.

IV. Troubleshooting and Optimization

Table 1: Common Issues and Solutions in High-Tm Liposome Extrusion

Issue	Potential Cause(s)	Recommended Solution(s)
Clogged Extruder Membrane	Extrusion temperature is too low.[12]	Ensure the extruder and lipid suspension are maintained at least 10-20°C above the lipid Tm.[12]
Lipid concentration is too high.[12]	Reduce the total lipid concentration.
Inadequate pre-sizing of MLVs.[12]	Pre-filter the MLV suspension through a larger pore size membrane (e.g., 400 nm) before final extrusion.[12]
Liposome Aggregation After Extrusion	Rapid cooling after extrusion.[12]	Allow the liposome suspension to cool gradually to room temperature.[12]
Low surface charge.	Include a small percentage (5-10 mol%) of a charged lipid (e.g., DPPG) to increase electrostatic repulsion.[12]
High Polydispersity Index (PDI)	Insufficient number of extrusion passes.[7]	Increase the number of extrusion cycles (e.g., up to 21 or more passes).[7]
Inconsistent extrusion pressure/flow rate.	Use an automated extruder for consistent pressure and flow rate.[8][12]

V. Characterization of DSPA Liposomes

Following extrusion, it is essential to characterize the physicochemical properties of the liposomes to ensure they meet the desired specifications.

Table 2: Key Characterization Techniques for Extruded Liposomes

Parameter	Technique	Principle
Particle Size and Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	Measures the fluctuations in scattered light intensity due to the Brownian motion of the liposomes to determine their size distribution.[1][7]
Surface Charge	Zeta Potential Measurement	Measures the electrophoretic mobility of the liposomes in an electric field, which is related to their surface charge.[14]
Encapsulation Efficiency	Chromatography (e.g., HPLC) or Spectroscopy	Separates the unencapsulated drug from the liposomes, and the amount of encapsulated drug is then quantified.[1]
Lamellarity	31P Nuclear Magnetic Resonance (31P NMR) or Cryo-Transmission Electron Microscopy (Cryo-TEM)	31P NMR can distinguish between lipids in different lamellae. Cryo-TEM allows for direct visualization of the liposome structure.[1]

VI. Conclusion

The extrusion of high-transition temperature DSPA liposomes is a robust and reproducible method for generating vesicles with controlled size and enhanced stability. The success of this technique is critically dependent on maintaining the temperature of the lipid suspension and extrusion apparatus well above the phase transition temperature of the lipids. By following the detailed protocols and troubleshooting guidelines presented in this application note, researchers can consistently produce high-quality DSPA liposomes suitable for a wide range of applications in drug delivery and biomedical research.

References

• Technical Support Center: Optimizing Liposome Extrusion with High Melting Point Triglycerides - Benchchem.
• Difficulties in liposomes extrusion? - ResearchGate.
• Generation of large unilamellar vesicles from long-chain saturated phosphatidylcholines by extrusion technique.
• Evaluation of Extrusion Technique for Nanosizing Liposomes - PMC - NIH.
• How Many Passes Does it Take? An Investigation to Determine the Optimal Number of Liposome Extrusion Cycles.
• Mastering Thin Film Hydration Method for Liposome and Lipid Nanoparticle Formulation.
• Characterization of liposome manufacturing using extrusion - SJSU ScholarWorks.
• Volume I 123 Chapter 8 - -REDUCTION OF LIPOSOME SIZE AND PREPARATION OF UNILAMELLAR VESICLES BY EXTRUSION TECHNIQUES.
• Liposome's Structure and Extrusion: Introduction, Method, and Application - Sterlitech.
• Liposomes: preparation and characterization with a special focus on the application of capillary electrophoresis - PMC.
• Nano sizing liposomes by extrusion technique and its application. - ijrti.
• Freeze Fracture Electron Microscopic (ff EM) Examination & Analysis of Liposomes Produced by Covaris AFA Technology.
• Evaluation of extrusion technique for nanosizing liposomes - University of Tasmania.
• Impact of Lipid Bilayer Composition and Physicochemical Properties on Constitution of a Transmembrane Helical Peptide into Exosome-Mimetic Vesicles - PMC.
• Preparation, Characterization and Applications of Liposomes: State of the Art.
• Liposome Formulation Challenges - Phospholipid Solutions - BOC Sciences.
• An Overview: Methods for Preparation and Characterization of Liposomes as Drug Delivery Systems.
• CA1264668A - Extrusion techniques for producing liposomes - Google Patents.
• Destabilization of phosphatidylethanolamine liposomes at the hexagonal phase transition temperature - PubMed.
• Effects of temperature, acyl chain length, and flow-rate ratio on liposome formation and size in a.
• What is considered a high transition temperature for lipids? - ResearchGate.
• Ultrasonically-Assisted Thin Film Hydration for Liposome Preparation - Hielscher.
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• Liposome Phase Transition Temperature Analysis - CD Formulation.
• Part 2: Extrusion and suspension of phospholipid liposomes from lipid fims - Protocols.io.
• Phase Transitions and Structural Changes in DPPC Liposomes Induced by a 1-Carba-Alpha-Tocopherol Analogue - PMC.
• Liposome: classification, preparation, and applications.
• Studying the Characteristics of Liposomes Composed of DMPC by Lipid Film Hydration Technique to be Manipulated as Carriers for M - PolyPublie.
• Considerations for Making Liposomes by Thin Film-Hydration Method - KoreaScience.
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• A Comprehensive Review on Novel Liposomal Methodologies, Commercial Formulations, Clinical Trials and Patents - PMC.
• Characterization, purity assessment, and preparation of liposomal formulation of 2,4,6-trihydroxygeranylaceto.
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Application Notes and Protocols for the Synthesis of 1,2-distearoyl-sn-glycero-3-phosphate (DSPA) Sodium Salt

Introduction: The Pivotal Role of DSPA in Advanced Drug Delivery

1,2-distearoyl-sn-glycero-3-phosphate (DSPA), a saturated phosphatidic acid, is a cornerstone of modern drug delivery systems.[1][2] Its unique amphipathic nature, with a negatively charged phosphate headgroup and two saturated 18-carbon stearoyl chains, allows it to form stable lipid bilayers. This property makes it an essential component in the formulation of liposomes and lipid nanoparticles (LNPs) for encapsulating and delivering a wide range of therapeutic agents, from small molecules to complex biologics like mRNA.[3][4][5] In these formulations, DSPA acts as a stabilizer and emulsifier, enhancing the bioavailability and therapeutic efficacy of encapsulated drugs.[3][4] The controlled synthesis of high-purity DSPA is therefore a critical process for the development of safe and effective nanomedicines.[5]

This document provides a comprehensive guide for the synthesis, purification, and characterization of 1,2-distearoyl-sn-glycero-3-phosphate sodium salt, intended for researchers, scientists, and professionals in drug development. The protocols described herein are designed to be self-validating, with an emphasis on the rationale behind each experimental step.

Chemical Synthesis of DSPA Sodium Salt: A Multi-Step Approach

The synthesis of DSPA sodium salt is a multi-step process that requires careful control of reaction conditions to ensure the desired stereochemistry and purity. The following protocol outlines a representative synthetic route, starting from the commercially available precursor, (R)-(-)-3-glycidyl tosylate.

Synthesis Workflow

Caption: A multi-step workflow for the synthesis of DSPA sodium salt.

Detailed Synthesis Protocol

Materials and Reagents:

Reagent	Purity	Supplier (Example)
(R)-(-)-3-Glycidyl tosylate	>98%	Sigma-Aldrich
Stearic Acid	>99%	Sigma-Aldrich
Dicyclohexylcarbodiimide (DCC)	>99%	Sigma-Aldrich
4-(Dimethylamino)pyridine (DMAP)	>99%	Sigma-Aldrich
Phosphorus oxychloride (POCl₃)	>99%	Sigma-Aldrich
Pyridine	Anhydrous	Sigma-Aldrich
Chloroform	Anhydrous	Sigma-Aldrich
Sodium bicarbonate (NaHCO₃)	ACS Grade	Fisher Scientific
Sodium sulfate (Na₂SO₄)	Anhydrous	Fisher Scientific
Silica Gel	60 Å, 230-400 mesh	Fisher Scientific

Step 1: Synthesis of (R)-1,2-isopropylideneglycerol

This initial step involves the protection of the diol to ensure regioselective esterification in the subsequent step.

• To a solution of (R)-(-)-3-glycidyl tosylate in anhydrous acetone, add a catalytic amount of p-toluenesulfonic acid.

• Stir the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Once the reaction is complete, neutralize the acid with sodium bicarbonate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain crude (R)-1,2-isopropylideneglycerol.

Step 2: Synthesis of 1,2-distearoyl-sn-glycerol

This step involves the esterification of the free hydroxyl group with stearic acid.

• Dissolve (R)-1,2-isopropylideneglycerol, stearic acid (2.2 equivalents), and a catalytic amount of DMAP in anhydrous chloroform.

• Cool the mixture to 0°C in an ice bath.

• Add a solution of DCC (2.2 equivalents) in anhydrous chloroform dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• The resulting crude product is then deprotected by treating with an acidic resin in methanol.

• Purify the product by column chromatography on silica gel to yield 1,2-distearoyl-sn-glycerol.

Step 3: Phosphorylation

This crucial step introduces the phosphate group at the sn-3 position.

• Dissolve 1,2-distearoyl-sn-glycerol in anhydrous pyridine and cool to 0°C.

• Add phosphorus oxychloride (1.1 equivalents) dropwise to the solution, maintaining the temperature at 0°C.

• Stir the reaction mixture at 0°C for 2 hours, then allow it to warm to room temperature and stir for an additional 4 hours.

• Quench the reaction by slowly adding cold water.

• Extract the product with chloroform.

• Wash the organic layer with dilute HCl and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

Step 4: Deprotection and Salt Formation

The final step involves the hydrolysis of the phosphate ester and formation of the sodium salt.

• Dissolve the crude phosphorylated product in a mixture of chloroform and methanol.

• Add a solution of sodium bicarbonate (1.5 equivalents) in water.

• Stir the mixture vigorously for 12 hours at room temperature.

• Concentrate the mixture under reduced pressure.

• Purify the final product by recrystallization from a suitable solvent system (e.g., chloroform/acetone) to obtain 1,2-distearoyl-sn-glycero-3-phosphate sodium salt as a white solid.

Characterization and Quality Control

Rigorous characterization is essential to confirm the identity, purity, and quality of the synthesized DSPA sodium salt.

Analytical Workflow

Caption: Workflow for the analytical characterization of synthesized DSPA.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of DSPA.[6]

• ¹H NMR: Provides information on the proton environment, confirming the presence of the glycerol backbone, the stearoyl fatty acid chains, and the phosphate group.

• ¹³C NMR: Confirms the carbon framework of the molecule.

• ³¹P NMR: Is particularly useful for confirming the presence and chemical environment of the phosphorus atom in the phosphate headgroup.[6]

Protocol:

• Dissolve 5-10 mg of the synthesized DSPA sodium salt in a suitable deuterated solvent (e.g., CDCl₃/CD₃OD mixture).

• Acquire ¹H, ¹³C, and ³¹P NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Analyze the chemical shifts, coupling constants, and integration values to confirm the structure of DSPA.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for assessing the purity of DSPA and quantifying any impurities.[6][7]

Protocol:

• Prepare a standard solution of DSPA of known concentration.

• Dissolve the synthesized DSPA in a suitable solvent (e.g., chloroform/methanol).

• Use a suitable HPLC column, such as a C18 reversed-phase column.[7]

• Employ a mobile phase gradient, for example, a mixture of methanol, water, and a small amount of an ion-pairing agent like ammonium acetate.[7]

• Use an appropriate detector, such as an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD), which are suitable for lipids.

• Compare the retention time and peak area of the synthesized product with the standard to determine purity.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the synthesized DSPA.[6][8][9]

Protocol:

• Prepare a dilute solution of the DSPA sample in a suitable solvent.

• Infuse the sample into an electrospray ionization (ESI) mass spectrometer.[6][8]

• Acquire the mass spectrum in the negative ion mode to detect the deprotonated molecule [M-Na]⁻.

• The observed mass-to-charge ratio (m/z) should correspond to the calculated molecular weight of the DSPA anion.

Thin-Layer Chromatography (TLC)

TLC is a simple and rapid method for the qualitative analysis of DSPA and for monitoring the progress of the synthesis.[6][8]

Protocol:

• Spot a small amount of the dissolved DSPA sample onto a silica gel TLC plate.

• Develop the plate in a suitable solvent system (e.g., chloroform/methanol/water).

• Visualize the spots using an appropriate staining reagent, such as phosphomolybdic acid or iodine vapor.[6]

• The retention factor (Rf) value of the product should be consistent with that of a DSPA standard.

Conclusion

The successful synthesis and rigorous characterization of 1,2-distearoyl-sn-glycero-3-phosphate sodium salt are fundamental to the development of high-quality lipid-based drug delivery systems. The protocols outlined in this application note provide a comprehensive framework for researchers and scientists to produce and validate DSPA for their specific applications. Adherence to these detailed procedures will contribute to the consistency and reliability of preclinical and clinical studies involving DSPA-containing formulations.

References

• Unveiling Phosphatidic Acid Ⅱ: Functions, Applications, and Analytical Methods. (n.d.). Metware Biotechnology. Retrieved March 7, 2024, from [Link]

• Hassaninasab, A., Han, G. S., & Carman, G. M. (2017). Tips on the analysis of phosphatidic acid by the fluorometric coupled enzyme assay. Analytical Biochemistry, 527, 31–34.
• Triebl, A., Trötzmüller, M., Eberl, A., Hanel, P., Hartler, J., & Köfeler, H. C. (2017). Quantitation of phosphatidic acid and lysophosphatidic acid molecular species using hydrophilic interaction liquid chromatography coupled to electrospray ionization high resolution mass spectrometry.

• Quantitative analysis of 10 classes of phospholipids by ultrahigh- performance liquid chromatography tandem triple-quadrupole mass spectrometer. (2018). Analytical Chemistry. Retrieved from [Link]

• 1,2-Distearoyl-sn-glycero-3-phosphocholine: Uses and Toxicological evaluation. (2024, March 14). Formulationbio. Retrieved March 7, 2024, from [Link]

• COATSOME® MA-8080LS (DSPA-Na) | Phospholipids. (n.d.). NOF AMERICA CORPORATION. Retrieved March 7, 2024, from [Link]

• 1,2-Distearoyl-sn-glycero-3-phosphate (sodium salt) DSPA CAS 108321-18-2. (n.d.). AVT (Shanghai) Pharmaceutical Tech Co., Ltd. Retrieved March 7, 2024, from [Link]

Sources

• 1. DSPA (18:0/18:0 PA) - Echelon Biosciences [echelon-inc.com]
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• 3. medchemexpress.com [medchemexpress.com]
• 4. chemimpex.com [chemimpex.com]
• 5. nofamerica.com [nofamerica.com]
• 6. Unveiling Phosphatidic Acid Ⅱ: Functions, Applications, and Analytical Methods - MetwareBio [metwarebio.com]
• 7. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 8. Phosphatidic Acid: Structure, Functions, and Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 9. Quantitation of phosphatidic acid and lysophosphatidic acid molecular species using hydrophilic interaction liquid chromatography coupled to electrospray ionization high resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Utilizing 1,2-Distearoyl-sn-glycero-3-phosphate (DSPA) as an Intrinsic Adjuvant in Vaccine Formulation

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Executive Summary

Historically, lipid-based nanoparticles (LNPs) and liposomes were viewed primarily as inert delivery vehicles designed to protect antigens or co-deliver traditional exogenous adjuvants (e.g., TLR agonists)[1],[2]. However, recent immunological profiling has driven a paradigm shift: specific anionic phospholipids possess potent, intrinsic adjuvanticity[3].

This application note provides a comprehensive, field-proven guide to utilizing 1,2-distearoyl-sn-glycero-3-phosphate (DSPA) —a highly saturated, anionic phosphatidic acid—as a primary adjuvant in vaccine formulations. By leveraging DSPA's unique physicochemical properties, researchers can bypass the systemic toxicity associated with traditional adjuvants while driving robust Th1 and CD8+ T-cell responses[3],[4].

Mechanistic Rationale: The Adjuvanticity of DSPA

As a Senior Application Scientist, I emphasize that successful formulation requires understanding the causality behind a lipid's biological behavior. The adjuvant effect of DSPA is rooted deeply in its structural biophysics:

• Surface Charge & APC Internalization: DSPA features a small, highly charged phosphatidic acid headgroup. Formulations containing DSPA exhibit a strong negative zeta potential (typically -20 to -40 mV). This anionic surface mimics pathogen-associated molecular patterns (PAMPs), facilitating rapid recognition and endocytosis by antigen-presenting cells (APCs), particularly dendritic cells (DCs)[3],[5].

• MyD88-TRAF6 Pathway Activation: Unlike cationic lipids (e.g., DOTAP) which can induce cellular toxicity and non-specific inflammation[1], DSPA-based liposomes safely trigger targeted intracellular signaling. Upon internalization, the anionic lipid headgroups interact with endosomal receptors, recruiting the MyD88 adaptor protein. This initiates TRAF6 activation, culminating in NF-κB and MAPK signaling. The result is the upregulation of co-stimulatory molecules (CD80/CD86) and the secretion of Th1-polarizing cytokines[3].

Figure 1: Mechanistic pathway of DSPA-induced intrinsic adjuvanticity via MyD88-TRAF6.

Physicochemical Profiling & Formulation Strategy

When designing a DSPA-adjuvanted vaccine, the lipid molar ratio is critical. Pure DSPA has a high phase transition temperature (Tm ≈ 75°C), which leads to rigid, biologically inert crystalline structures at physiological temperatures[1]. To create a stable, functional system, DSPA must be co-formulated with stabilizing helper lipids.

Table 1: Comparative Physicochemical Properties of Common Vaccine Lipids

Lipid	Charge (pH 7.4)	Tail Saturation	Tm (°C)	Primary Role in Vaccine Formulation
DSPA	Anionic (-1)	Saturated (18:0)	~75	Intrinsic Adjuvant, APC Targeting[3]
DSPG	Anionic (-1)	Saturated (18:0)	~55	Structural/Adjuvant (Weaker than DSPA)[5]
DOPC	Zwitterionic (0)	Unsaturated (18:1)	-17	Helper Lipid, Bilayer Fluidity[5]
DOTAP	Cationic (+1)	Unsaturated (18:1)	<0	Nucleic Acid Complexation[1],[2]

Formulation Rationale: A molar ratio of DSPA:Cholesterol (45:55) is highly recommended. Cholesterol disrupts the tight packing of the saturated stearoyl tails, lowering the effective Tm and preventing premature in vivo leakage of co-encapsulated antigens. Crucially, this ratio maintains the optimal anionic surface charge density required for robust MyD88 interaction[3].

Self-Validating Experimental Protocols

Critical Note on Trustworthiness: To ensure that observed DC maturation is due to DSPA's intrinsic adjuvanticity and not an artifact of endotoxin contamination, all procedures MUST be performed using depyrogenated glassware and endotoxin-free reagents. Formulations must pass a Limulus Amebocyte Lysate (LAL) assay (<0.1 EU/mL) prior to biological evaluation.

Protocol 1: Preparation of DSPA-Adjuvanted Liposomes

Method: Thin-Film Hydration and Extrusion

• Lipid Dissolution: Dissolve DSPA and Cholesterol (45:55 mol%) in a mixture of Chloroform/Methanol (2:1 v/v) in a round-bottom flask.

• Film Formation: Attach the flask to a rotary evaporator. Evaporate the solvent at 60°C under reduced pressure until a thin, uniform lipid film forms. Dry under a vacuum desiccator overnight to remove all residual solvent traces.

• Hydration & Antigen Loading: Hydrate the film with endotoxin-free PBS (pH 7.4) containing the target antigen (e.g., OVA peptide SIINFEKL) at 65°C (above the mixture's effective Tm). Agitate vigorously for 1 hour to form multilamellar vesicles (MLVs).

• Extrusion: Pass the MLV suspension through a thermojacketed extruder (set to 65°C) using sequentially smaller polycarbonate membranes (400 nm, 200 nm, and finally 100 nm) for 10-15 passes.

• Purification: Remove unencapsulated antigen using size exclusion chromatography (e.g., Sephadex G-25) or tangential flow filtration (TFF).

• Physicochemical QC: Measure hydrodynamic diameter via Dynamic Light Scattering (DLS) and surface charge via Electrophoretic Light Scattering.

  • Acceptance Criteria: Size 100-120 nm, PDI < 0.2, Zeta Potential -30 to -40 mV.

Protocol 2: In Vitro BMDC Activation Assay

• BMDC Culture: Isolate bone marrow from C57BL/6 mice. Culture in RPMI-1640 supplemented with 10% FBS, 20 ng/mL GM-CSF, and 10 ng/mL IL-4 for 6 days to generate immature bone marrow-derived dendritic cells (BMDCs).

• Co-Culture: Seed BMDCs at 1×105 cells/well in a 24-well plate. Add DSPA-liposomes (normalized to 50 μg/mL lipid concentration). Include PBS as a negative control and LPS (100 ng/mL) as a positive control.

• Incubation: Incubate for 24 hours at 37°C, 5% CO2​ .

• Flow Cytometry: Harvest cells and stain with fluorophore-conjugated antibodies against CD11c (DC marker), CD80, and CD86.

• Data Analysis: Gate on CD11c+ cells and quantify the percentage of CD80+/CD86+ double-positive cells. DSPA formulations will demonstrate a significant upregulation compared to zwitterionic controls[3],[5].

Protocol 3: In Vivo Immunization and T-Cell Profiling

• Immunization Schedule: Inject C57BL/6 mice subcutaneously (s.c.) at the tail base with the DSPA-antigen formulation (e.g., 10 μg antigen equivalent) on Day 0 and Day 14.

• Splenocyte Harvesting: Euthanize mice on Day 21. Isolate spleens and prepare a single-cell suspension.

• Intracellular Cytokine Staining (ICS): Restimulate splenocytes ex vivo with the target antigen for 6 hours in the presence of Brefeldin A.

• Staining & Acquisition: Surface stain for CD3 and CD8, permeabilize, and stain intracellularly for IFN-γ. Analyze via flow cytometry to quantify antigen-specific CD8+ T-cell expansion[3],[6].

Figure 2: End-to-end workflow for formulating and validating DSPA-based liposomal adjuvants.

Conclusion

The integration of DSPA into vaccine formulations represents a major advancement in adjuvant design. By utilizing the structural properties of anionic phospholipids to safely engage the MyD88-TRAF6 pathway, researchers can develop potent, self-adjuvanted vaccines. This approach streamlines manufacturing by eliminating the need for complex, easily degraded exogenous adjuvants, while maintaining a high safety and efficacy profile suitable for both infectious disease and cancer immunotherapy applications.

Sources

• 1. mdpi.com [mdpi.com]
• 2. US20210002813A1 - Lipid nanoparticle vaccine adjuvants and antigen delivery systems - Google Patents [patents.google.com]
• 3. Antigen/adjuvant‐free liposome induces adjuvant effects for enhancing cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Note: Thin-Film Hydration Techniques for DSPA Lipid Film Formation

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Executive Summary

The formulation of lipid nanoparticles and liposomes using fully saturated, anionic phospholipids requires precise thermodynamic control. DSPA (1,2-distearoyl-sn-glycero-3-phosphate) is a highly rigid phospholipid utilized to tune the mechanical stiffness of lipid bilayers and enhance the cellular internalization of targeted therapeutics 1. This application note details an optimized, self-validating protocol for DSPA liposome generation using the thin-film hydration (Bangham) method 2. By strictly managing the phase transition temperature ( Tm​ ) during hydration and extrusion, researchers can consistently produce monodisperse small unilamellar vesicles (SUVs) with high encapsulation efficiencies.

Mechanistic Rationale: The Biophysics of DSPA

Unlike zwitterionic lipids such as DOPC or DSPC, DSPA carries a negatively charged phosphatidic acid headgroup at physiological pH 3. The combination of this highly polar headgroup and two fully saturated 18-carbon (stearoyl) acyl chains results in strong intermolecular van der Waals forces. Consequently, DSPA exhibits an exceptionally high gel-to-liquid crystalline phase transition temperature ( Tm​ ) of 75 °C 3.

When integrating DSPA into binary or ternary lipid systems (e.g., DOPC/DSPA mixtures), the mechanical properties of the resulting liposomes are significantly altered, often leading to higher in vitro cellular internalization compared to pure DOPC systems 4. However, this high Tm​ dictates that all aqueous hydration and downstream sizing steps must be performed at or above 80 °C to prevent the lipid from crashing out into a rigid gel phase [[5]]().

Quantitative Physicochemical Parameters

Understanding the thermodynamic baseline of your lipid constituents is the first step in protocol design. Table 1 summarizes the critical parameters of DSPA relative to common structural lipids.

Table 1: Physicochemical Properties of DSPA vs. Reference Lipids

Lipid	Headgroup	Acyl Chains	Tm​ (°C)	Net Charge (pH 7.4)
DSPA	Phosphatidic Acid	18:0, 18:0	75	Negative (-1 to -2)
DSPC	Phosphocholine	18:0, 18:0	55	Neutral (Zwitterionic)
DOPC	Phosphocholine	18:1, 18:1	-17	Neutral (Zwitterionic)

Workflow Visualization

Workflow for DSPA liposome formulation via thin-film hydration and high-temperature extrusion.

Step-by-Step Protocol: DSPA Thin-Film Hydration

Phase 1: Lipid Dissolution & Film Formation

Objective: Create a perfectly homogeneous lipid mixture devoid of localized concentration gradients.

• Weigh DSPA and desired co-lipids (e.g., Cholesterol, DOPC) into a round-bottom flask.

• Dissolve the lipid mixture in a 2:1 (v/v) solution of Chloroform and Methanol .

• Attach the flask to a rotary evaporator and submerge it in a 40 °C water bath. Rotate at 150 RPM under gradually reduced pressure until the solvent is entirely evaporated 6.

• Causality Check: DSPA possesses a highly polar headgroup. Pure chloroform is insufficient to disrupt inter-headgroup hydrogen bonding. The addition of methanol acts as a hydrogen-bond donor/acceptor to fully solvate the lipid, preventing premature aggregation and ensuring a homogeneous film.

• Self-Validation: The resulting lipid film must appear as a uniform, translucent layer on the inner wall of the flask. Opaque, crystalline patches indicate incomplete dissolution or phase separation.

Phase 2: Desiccation & Film Maturation

Objective: Eliminate trace organic solvents that compromise bilayer stability.

• Transfer the round-bottom flask to a vacuum desiccator.

• Apply high vacuum (5–10 mbar) overnight (or for a minimum of 4 hours) 6.

• Causality Check: Residual chloroform or methanol will intercalate into the hydrophobic core of the DSPA bilayer, artificially lowering the Tm​ and causing unpredictable in vivo toxicity and premature payload leakage.

Phase 3: High-Temperature Hydration

Objective: Trigger the self-assembly of Multilamellar Vesicles (MLVs).

• Pre-heat the hydration medium (e.g., PBS or Tris buffer, pH 7.4) to 80 °C .

• Add the pre-heated buffer to the lipid film to achieve the desired lipid concentration (typically 5–20 mg/mL).

• Agitate the flask vigorously in an 80 °C water bath for 45–60 minutes until the film is completely peeled off the glass 5.

• Causality Check: The hydration medium must exceed DSPA's Tm​ of 75 °C 3. Below this temperature, the lipid remains in a rigid gel phase, preventing the lipid sheets from swelling and self-assembling into closed MLVs.

• Self-Validation: The suspension should transition from clear to a milky, uniform dispersion. Visible floating lipid flakes indicate that the hydration temperature dropped below the Tm​ .

Phase 4: Downstream Sizing (Extrusion)

Objective: Convert heterogeneous MLVs into monodisperse Small Unilamellar Vesicles (SUVs).

• Assemble a mini-extruder with a 100 nm polycarbonate track-etched membrane.

• Place the extruder assembly on a heating block set strictly to 80 °C and allow it to equilibrate for 15 minutes.

• Pass the MLV suspension through the membrane 11 to 21 times [[7]]().

• Causality Check: Extrusion relies on the lipid bilayer being in a fluid, liquid-crystalline state. Attempting to extrude DSPA liposomes below 75 °C will result in membrane rupture, severe clogging of the polycarbonate pores, and catastrophic sample loss 7.

Quality Control Matrix

To ensure the protocol was executed successfully, validate the final SUV formulation against the following analytical benchmarks:

Table 2: Quality Control Matrix for DSPA Liposomes

Parameter	Analytical Method	Expected Range	Troubleshooting Causality
Particle Size (Z-average)	Dynamic Light Scattering (DLS)	100 – 150 nm	If >200 nm, increase extrusion passes or verify the extruder heating block maintained 80 °C.
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.15	If >0.2, ensure uniform heating during hydration; verify polycarbonate membrane integrity.
Zeta Potential	Electrophoretic Light Scattering	-30 to -50 mV	If > -20 mV, verify buffer pH/ionic strength; confirm DSPA was not degraded during storage.

Sources

• 1. Effects of Lipid Headgroups on the Mechanical Properties and In Vitro Cellular Internalization of Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thin-Film Hydration Method for Liposome Preparation - CD Formulation [formulationbio.com]
• 3. Smart Lipid-Based Nanosystems for Therapeutic Immune Induction against Cancers: Perspectives and Outlooks [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. creative-bioarray.com [creative-bioarray.com]
• 6. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preparation of Alendronate Liposomes for Enhanced Stability and Bioactivity: In Vitro and In Vivo Characterization - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Incorporating DSPA into Microbubble Contrast Agents for Ultrasound

Introduction: The Strategic Advantage of Incorporating 1,2-distearoyl-sn-glycero-3-phosphoric acid (DSPA) in Microbubble Design

Ultrasound contrast agents, primarily gas-filled microbubbles, have revolutionized diagnostic imaging by enhancing the acoustic contrast between blood and surrounding tissues.[1][2] The efficacy of these agents is intrinsically linked to the composition of their stabilizing shell, which is typically composed of phospholipids.[3] The choice of phospholipids dictates the microbubble's size, stability, and acoustic responsiveness. This guide focuses on the incorporation of a key, yet often underutilized, phospholipid: 1,2-distearoyl-sn-glycero-3-phosphoric acid (DSPA).

DSPA, a saturated phosphatidic acid, offers a unique combination of physicochemical properties that can be leveraged to create highly stable and acoustically efficient microbubbles. Its distinct characteristics—a small, negatively charged headgroup and two saturated 18-carbon acyl chains—impart significant advantages to the microbubble shell.[4] The negative charge introduces electrostatic repulsion between microbubbles, preventing aggregation and enhancing colloidal stability. Furthermore, the conical shape of the phosphatidic acid headgroup is proposed to support negatively curved membranes, which can be advantageous in the dynamic environment of a pulsating microbubble.[5] The saturated distearoyl chains contribute to a more condensed and stable lipid monolayer, reducing gas diffusion and increasing the in-vivo persistence of the contrast agent.[6]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the rationale, formulation, and characterization of DSPA-incorporated microbubbles. We will delve into the mechanistic underpinnings of DSPA's role in microbubble stabilization and provide detailed, field-proven protocols for their synthesis and characterization.

I. Mechanistic Insights: Why Incorporate DSPA?

The decision to include DSPA in a microbubble formulation is driven by its ability to favorably modulate the physical and acoustic properties of the contrast agent. The primary mechanisms are:

• Enhanced Colloidal Stability through Electrostatic Repulsion: The phosphate headgroup of DSPA carries a net negative charge at physiological pH. This charge creates a repulsive electrostatic barrier between individual microbubbles, mitigating the risk of aggregation and coalescence, which are major contributors to agent degradation and loss of efficacy.

• Increased Shell Packing and Reduced Gas Permeability: The saturated distearoyl chains of DSPA, in conjunction with other saturated phospholipids like 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), promote the formation of a highly ordered and condensed lipid monolayer.[6] This tight packing reduces the permeability of the shell to the encapsulated gas, thereby increasing the microbubble's lifespan in circulation.

• Modulation of Membrane Curvature and Mechanical Properties: Phosphatidic acid's small headgroup relative to its acyl chains imparts a cone-like molecular geometry. This shape is thought to stabilize regions of high membrane curvature, a state that is constantly being sampled by an oscillating microbubble in an ultrasound field.[5] This can contribute to the overall mechanical resilience of the microbubble shell.

II. Formulation Protocol: Step-by-Step Synthesis of DSPA-Incorporated Microbubbles

This protocol details the preparation of DSPA-containing microbubbles using the lipid film hydration and mechanical agitation method.

A. Materials and Equipment

• Lipids:

  • 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

  • 1,2-distearoyl-sn-glycero-3-phosphoric acid (DSPA)

  • 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DSPE-PEG2000)

• Solvents and Buffers:

  • Chloroform

  • Phosphate-buffered saline (PBS), pH 7.4, sterile-filtered and degassed

  • Propylene glycol

  • Glycerol

• Gas:

  • Perfluorobutane (PFB) or Sulfur Hexafluoride (SF6) gas

• Equipment:

  • Round-bottom flask

  • Rotary evaporator

  • Water bath sonicator

  • Vortex mixer

  • Mechanical amalgamator (e.g., VIALMIX®)

  • Glass serum vials with rubber stoppers and aluminum crimp seals

  • Syringes and needles

  • Particle size analyzer (e.g., Dynamic Light Scattering or Coulter Counter)

  • Microscope with a hemocytometer

B. Experimental Workflow Diagram

Caption: Workflow for the synthesis of DSPA-incorporated microbubbles.

C. Step-by-Step Protocol

• Lipid Film Preparation:

  • In a round-bottom flask, dissolve DSPC, DSPA, and DSPE-PEG2000 in chloroform at a molar ratio of 85:10:5. The total lipid concentration should be approximately 1-2 mg/mL.

  • Rationale: Chloroform is an effective solvent for these phospholipids, ensuring a homogenous mixture. The molar ratio can be adjusted based on the desired surface charge and PEGylation density.

  • Remove the chloroform using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.

  • Rationale: A thin film maximizes the surface area for hydration, leading to more efficient liposome formation.

• Hydration of the Lipid Film:

  • Prepare a hydration buffer consisting of 80% (v/v) sterile, degassed PBS, 10% (v/v) propylene glycol, and 10% (v/v) glycerol.[7]

  • Rationale: Propylene glycol and glycerol act as cryoprotectants and viscosity-modifying agents, which can improve microbubble stability.[8] Degassing the buffer is crucial to prevent the formation of unwanted air bubbles.

  • Add the hydration buffer to the round-bottom flask containing the lipid film.

  • Hydrate the lipid film by gentle rotation in a water bath set to a temperature above the phase transition temperature of the lipids (for DSPC and DSPA, this is >55°C) for 30-60 minutes.

  • Rationale: Heating above the phase transition temperature increases lipid mobility, facilitating the formation of a uniform liposomal suspension.

• Formation of Liposomal Suspension:

  • Sonicate the hydrated lipid mixture in a bath sonicator for 15 minutes or until the solution appears translucent.[7]

  • Rationale: Sonication provides the energy needed to break down larger lipid aggregates into a more uniform suspension of liposomes.

• Microbubble Formation:

  • Transfer a defined volume (e.g., 1 mL) of the liposomal suspension into a 2 mL glass serum vial.

  • Purge the headspace of the vial with perfluorobutane (PFB) gas for 1-2 minutes.

  • Rationale: PFB is a high molecular weight, low solubility gas that enhances the in-vivo stability of the microbubbles.[1]

  • Immediately seal the vial with a rubber stopper and an aluminum crimp cap.

  • Place the vial in a mechanical amalgamator (e.g., VIALMIX®) and shake vigorously for 45 seconds.[7]

  • Rationale: The high-energy mechanical agitation disrupts the liposomal suspension in the presence of the PFB gas, leading to the self-assembly of gas-filled microbubbles with a phospholipid shell.

  • Allow the vial to cool to room temperature before use. The resulting milky white suspension contains the DSPA-incorporated microbubbles.

III. Characterization Protocols

Thorough characterization is essential to ensure the quality and performance of the formulated microbubbles.

A. Size and Concentration Analysis

• Method: Use a particle size analyzer capable of measuring in the micron range, such as a Coulter Counter or a system with light obscuration technology.

• Protocol:

  • Gently invert the microbubble vial to ensure a homogenous suspension.

  • Withdraw a small aliquot of the microbubble suspension and dilute it in an appropriate electrolyte solution (e.g., Isoton II for a Coulter Counter).

  • Measure the size distribution and concentration according to the instrument's operating instructions.

  • Repeat the measurement in triplicate to ensure reproducibility.

B. Stability Assessment

• Method: Monitor the change in microbubble concentration and size over time at a constant temperature (e.g., 37°C).

• Protocol:

  • Place a diluted sample of the microbubble suspension in the particle size analyzer.

  • Measure the initial size and concentration.

  • Continue to measure the size and concentration at regular intervals (e.g., every 5 minutes) for a period of up to 60 minutes.

  • Plot the concentration and mean diameter as a function of time to determine the stability profile.

C. Acoustic Characterization

• Method: Measure the acoustic attenuation and scattering properties of the microbubble suspension using a single-element transducer setup.

• Protocol:

  • Place a diluted microbubble suspension in a water tank between a transmitting and a receiving transducer.

  • Transmit ultrasound pulses through the suspension at a range of frequencies (e.g., 1-10 MHz) and measure the received signal.

  • Calculate the attenuation coefficient as a function of frequency.

  • To measure scattering, position a receiving transducer at a 90-degree angle to the transmitting transducer and measure the scattered signal as a function of frequency and pressure.

IV. Expected Results and Data Presentation

The incorporation of DSPA is expected to yield microbubbles with improved stability and potentially altered acoustic properties compared to formulations without this anionic phospholipid.

Table 1: Comparison of Microbubble Properties with and without DSPA

Property	Microbubbles without DSPA (Control)	DSPA-Incorporated Microbubbles	Rationale for Difference
Mean Diameter (µm)	1.5 - 2.5	1.2 - 2.2	The negative charge of DSPA may lead to smaller, more uniform microbubbles due to electrostatic repulsion during formation.
Concentration (bubbles/mL)	1 x 10⁹ - 5 x 10⁹	2 x 10⁹ - 8 x 10⁹	Improved stability against coalescence during formation can result in a higher yield.
In Vitro Stability (Half-life at 37°C)	5 - 10 minutes	15 - 25 minutes	Enhanced shell packing and reduced gas permeability due to the presence of DSPA.
Zeta Potential (mV)	-5 to -15	-25 to -40	The anionic phosphate headgroup of DSPA imparts a significant negative surface charge.
Acoustic Attenuation Peak (MHz)	2 - 4	3 - 5	Changes in shell elasticity and viscosity due to DSPA incorporation can shift the resonance frequency.

Characterization Workflow Diagram

Caption: A comprehensive workflow for the characterization of DSPA-microbubbles.

V. Troubleshooting and Expert Insights

• Issue: Low microbubble concentration.

  • Potential Cause: Inefficient mechanical agitation or incomplete lipid film hydration.

  • Solution: Ensure the mechanical amalgamator is functioning at the correct speed and for the specified duration. Confirm that the lipid film was fully hydrated and sonicated into a uniform suspension before gas exchange.

• Issue: Broad or multimodal size distribution.

  • Potential Cause: Incomplete dissolution of lipids or inconsistent agitation.

  • Solution: Ensure all lipids are fully dissolved in chloroform before creating the film. Optimize the duration and intensity of the mechanical agitation. Consider a post-formation size-isolation step, such as centrifugation, if a narrow size distribution is critical.[2]

• Issue: Poor in vitro stability.

  • Potential Cause: Suboptimal lipid composition or gas choice.

  • Solution: Increase the proportion of saturated lipids like DSPC and DSPA. Ensure a high-molecular-weight, low-solubility gas like perfluorobutane is used and that the vial is properly sealed.

VI. Conclusion

The incorporation of DSPA into microbubble contrast agents represents a strategic approach to enhancing their stability and performance. The negative surface charge, coupled with the favorable packing properties of its saturated acyl chains, offers a compelling rationale for its inclusion in next-generation ultrasound contrast agents. The protocols and insights provided in this guide are intended to empower researchers to explore the full potential of DSPA in their microbubble formulations, ultimately contributing to the development of more robust and effective tools for diagnostic imaging and therapeutic applications.

VII. References

• Borden, M. A., et al. (2005). "Changes in lipid-encapsulated microbubble population during continuous infusion and methods to maintain consistency." Ultrasound in Medicine & Biology, 31(1), 91-99.

• Cheng, M. H., et al. (2021). "Simple Does Not Mean Trivial: Behavior of Phosphatidic Acid in Lipid Mono- and Bilayers." International Journal of Molecular Sciences, 22(21), 11621.

• Kheirolomoom, A., et al. (2007). "Acoustically-Active Microbubbles Conjugated to Liposomes: Characterization of a Proposed Drug Delivery Vehicle." Journal of Controlled Release, 118(3), 275-284.

• Klibanov, A. L. (2006). "Microbubble contrast agents: targeted ultrasound imaging and ultrasound-assisted drug-delivery applications." Investigative Radiology, 41(3), 354-362.

• Lentacker, I., et al. (2014). "Microbubbles in ultrasound-triggered drug and gene delivery." Molecular Therapy, 22(8), 1396-1407.

• Mulvana, H., et al. (2017). "Characterization of contrast agent microbubbles for ultrasound imaging and therapy research." IEEE Transactions on Ultrasonics, Ferroelectrics, and Frequency Control, 64(1), 232-251.

• Roovers, D. J., et al. (2021). "The Impact of Lipid Handling and Phase Distribution on the Acoustic Behavior of Microbubbles." Pharmaceutics, 13(1), 110.

• Staneva, G., et al. (2010). "The Role of Phosphatidic Acid and Cardiolipin in Stability of the Tetrameric Assembly of Potassium Channel KcsA." Biophysical Journal, 98(6), 1027-1035.

• Tang, H., et al. (2010). "Novel ultrasound contrast agent based on microbubbles generated from surfactant mixtures of Span 60 and polyoxyethylene 40 stearate." Acta Biomaterialia, 6(9), 3550-3557.

• Ferrara Lab, University of California Davis. (2016). "Preparing Microbubble Contrast Agents for Ultrasound Image Enhancement." AZoM. [Link]

• Tardy, I. (2017). "Use of Ultrasound Contrast Agent Microbubbles in Preclinical Research." ResearchGate. [Link]

• van der Meer, S., et al. (2021). "The Impact of Lipid Handling and Phase Distribution on the Acoustic Behavior of Microbubbles." MDPI. [Link]

• Wang, C. H., et al. (2012). "Ultrasound microbubble contrast agents for diagnostic and therapeutic applications: Current status and future design." Journal of the Formosan Medical Association, 111(4), 171-181.

• Daeichin, V., et al. (2017). "Microbubble Composition and Preparation for High-Frequency Contrast-Enhanced Ultrasound Imaging: In Vitro and In Vivo Evaluation." IEEE Transactions on Ultrasonics, Ferroelectrics, and Frequency Control, 64(3), 546-555.

• Sirsi, S. R., & Borden, M. A. (2014). "Formation of Microbubbles for Targeted Ultrasound Contrast Imaging: Practical Translation Considerations." Langmuir, 30(31), 9225-9233.

• Unnikrishnan, S., & Klibanov, A. L. (2012). "Microbubbles as a contrast agent for ultrasound imaging." Ultrasound Clinics, 7(2), 163-173.

• Yeh, J. S., et al. (2022). "Phosphatidic Acid Accumulates at Areas of Curvature in Tubulated Lipid Bilayers and Liposomes." International Journal of Molecular Sciences, 23(22), 14316.

• Zhao, Y. Z., et al. (2019). "A comparison of focused and unfocused ultrasound for microbubble-mediated gene delivery." Journal of Controlled Release, 308, 119-128.

• Zheng, Y., et al. (2022). "Evaluating the Effect of Drug Loading on the Acoustic Response of Nanobubbles in Stable and Inertial Cavitation Regimes." IEEE Transactions on Ultrasonics, Ferroelectrics, and Frequency Control, 69(12), 3469-3480.

• Klibanov, A. L. (2006). Microbubble contrast agents: targeted ultrasound imaging and ultrasound-assisted drug-delivery applications. Investigative radiology, 41(3), 354–362.

• Ferrara, K., Pollard, R., & Borden, M. (2007). Ultrasound microbubble contrast agents: fundamentals and application to gene and drug delivery. Annual review of biomedical engineering, 9, 415–447.

• Sirsi, S., & Borden, M. (2009). Microbubble compositions, properties and biomedical applications. Bubble science, engineering and technology, 1(1-2), 3–17.

• Ferrara Lab, University of California Davis. (2016). Preparing Microbubble Contrast Agents for Ultrasound Image Enhancement. AZoM.

• Daeichin, V., et al. (2017). Microbubble Composition and Preparation for High-Frequency Contrast-Enhanced Ultrasound Imaging: In Vitro and In Vivo Evaluation. IEEE transactions on ultrasonics, ferroelectrics, and frequency control, 64(3), 546–555.

• Stride, E., & Edirisinghe, M. (2008). Novel preparation techniques for controlling microbubble uniformity: a review. Soft Matter, 4(12), 2350-2359.

• Ferrara Lab, University of California Davis. (2016). Preparing Microbubble Contrast Agents for Ultrasound Image Enhancement. AZoM. [Link]

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• 2. azom.com [azom.com]
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• 4. Simple Does Not Mean Trivial: Behavior of Phosphatidic Acid in Lipid Mono- and Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phosphatidic Acid Accumulates at Areas of Curvature in Tubulated Lipid Bilayers and Liposomes [mdpi.com]
• 6. The Impact of Lipid Handling and Phase Distribution on the Acoustic Behavior of Microbubbles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluating the Effect of Drug Loading on the Acoustic Response of Nanobubbles in Stable and Inertial Cavitation Regimes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A comparison of focused and unfocused ultrasound for microbubble-mediated gene delivery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Lyophilization of DSPA-Containing Lipid Complexes

Introduction: Ensuring Long-Term Stability of Advanced Lipid-Based Drug Delivery Systems

Lipid-based nanoparticles, such as liposomes and solid lipid nanoparticles (SLNs), have emerged as highly effective vehicles for the targeted delivery of a wide range of therapeutic agents, from small molecules to complex biologics like mRNA.[1][2] A key challenge in the clinical translation and commercialization of these promising nanomedicines is their inherent physical and chemical instability in aqueous solutions, which can lead to drug leakage, particle aggregation, and loss of therapeutic efficacy over time.[1][3] Lyophilization, or freeze-drying, is a well-established technique to enhance the long-term stability of pharmaceutical products by removing water, thereby restricting molecular mobility and preventing hydrolytic degradation.[1][4]

This application note provides a comprehensive guide to the procedures for lyophilizing lipid complexes containing 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPA). DSPA is a saturated phospholipid frequently incorporated into lipid formulations to enhance stability due to its high phase transition temperature (Tm) of approximately 74°C.[5][6] This high Tm imparts rigidity to the lipid bilayer, which can be advantageous for retaining encapsulated cargo but also presents unique challenges during the lyophilization process.

This document will delve into the critical aspects of formulation development, the selection of appropriate cryoprotectants, a detailed step-by-step lyophilization protocol, and essential post-lyophilization characterization techniques. The insights provided are grounded in established scientific principles and aim to equip researchers, scientists, and drug development professionals with the necessary knowledge to develop robust and stable lyophilized DSPA-containing lipid complex formulations.

I. Pre-Lyophilization Considerations: The Foundation for a Successful Freeze-Drying Cycle

The success of lyophilization is largely determined by the careful optimization of the formulation before the freeze-drying process begins. This section will discuss the critical material attributes (CMAs) and formulation strategies that significantly impact the stability and quality of the final lyophilized product.

The Pivotal Role of DSPA in Lipid Complex Stability

DSPA's high phase transition temperature contributes to the formation of rigid, less permeable lipid bilayers at physiological temperatures.[6] This characteristic is beneficial for minimizing drug leakage during storage. However, during the freezing stage of lyophilization, this rigidity can make the lipid membranes more susceptible to fracture and fusion if not properly protected. Understanding the physical properties of DSPA is crucial for designing an effective lyophilization cycle.

The Indispensable Role of Cryoprotectants and Lyoprotectants

The stresses induced during freezing and drying, such as the formation of ice crystals and the removal of the hydration shell around the lipid headgroups, can lead to irreversible damage to lipid complexes.[1][4] Cryoprotectants and lyoprotectants are essential excipients that protect the nanoparticles from these stresses.

• Mechanism of Action: These agents work through two primary mechanisms:

  • Water Replacement Hypothesis: During drying, cryoprotectants form hydrogen bonds with the polar headgroups of the phospholipids, replacing the water molecules that are removed. This helps to maintain the structural integrity of the lipid bilayer.[1]

  • Vitrification: Upon cooling, a highly viscous, amorphous "glassy" matrix is formed by the cryoprotectant.[7] This glassy matrix immobilizes the lipid nanoparticles, preventing their aggregation and fusion.[7]

• Commonly Used Cryoprotectants: Sugars such as sucrose and trehalose are the most widely used and effective cryoprotectants for lipid-based systems.[2][8] They form a stable amorphous glass and have a high glass transition temperature (Tg'), which is critical for preventing the collapse of the cake structure during primary drying.[9] Mannitol can also be used, but it has a tendency to crystallize, which can be detrimental to the stability of the lipid complexes.[10]

Formulation Optimization: A Balancing Act

The optimal formulation is a delicate balance between the lipid composition, drug substance, and cryoprotectant concentration.

Table 1: Example Formulation for a DSPA-Containing Lipid Complex

Component	Example Concentration (molar ratio or % w/v)	Purpose
DSPA	20-40 mol%	Structural lipid, enhances stability
Helper Lipid (e.g., DSPC)	40-60 mol%	Main structural component of the bilayer
Cholesterol	10-30 mol%	Modulates membrane fluidity and stability[1]
PEGylated Lipid (e.g., DSPE-PEG2000)	1-5 mol%	Provides a steric barrier to prevent aggregation
Active Pharmaceutical Ingredient (API)	Varies	Therapeutic agent
Cryoprotectant (e.g., Sucrose or Trehalose)	5-20% (w/v)[11][12]	Protects during freezing and drying
Buffer (e.g., Tris or Histidine)	10-20 mM	Maintains pH

II. The Lyophilization Cycle: A Three-Act Play for Stability

The lyophilization process is a carefully orchestrated sequence of three stages: freezing, primary drying, and secondary drying.[13] Each stage has critical process parameters (CPPs) that must be precisely controlled to ensure the production of a high-quality lyophilized product.

Visualizing the Lyophilization Workflow

The following diagram illustrates the key stages and transitions in the lyophilization process.

Sources

• 1. sysrevpharm.org [sysrevpharm.org]
• 2. Application of Saccharide Cryoprotectants in the Freezing or Lyophilization Process of Lipid Nanoparticles Encapsulating Gene Drugs for Regenerative Medicine [sciltp.com]
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• 4. The Role of Cryoprotective Agents in Liposome Stabilization and Preservation - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Improving the Solubility of DSPA in Aqueous Buffers

Welcome to the technical support guide for 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPA). This resource is designed for researchers, scientists, and drug development professionals who are working with this challenging but critical phospholipid. DSPA's highly saturated nature, which imparts valuable stability to lipid-based formulations, also presents significant solubility hurdles. This guide provides in-depth, experience-driven answers to common questions and troubleshooting scenarios to help you achieve consistent and successful results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is DSPA and why is it difficult to dissolve in aqueous buffers?

DSPA is a fully saturated phospholipid with two 18-carbon stearoyl chains.[1][2] This structure allows for very tight packing of the lipid molecules, creating a stable, rigid membrane.[3] However, this same characteristic is what makes it difficult to dissolve. In aqueous environments, DSPA prefers to remain in a highly ordered, crystalline-like "gel phase," which does not readily disperse or hydrate. To achieve solubility, sufficient energy must be supplied to disrupt this packing and allow water molecules to interact with the hydrophilic headgroups.[4][5]

Q2: What is the most critical parameter for dissolving DSPA?

The single most important parameter is temperature . You must work above DSPA's gel-to-liquid crystalline phase transition temperature (Tm).

Q3: What is the phase transition temperature (Tm) of DSPA?

The main phase transition temperature (Tm) for DSPA (also referred to as DSPC in some literature) is approximately 55°C .[6] Below this temperature, the lipid acyl chains are in a tightly packed, ordered gel state (Lβ).[3][7] Above this temperature, they transition to a disordered, fluid liquid-crystalline state (Lα), which is essential for proper hydration and liposome formation.[3][8]

Q4: Does the type of aqueous buffer I use matter?

Yes, the buffer composition can influence the hydration and stability of the resulting liposome suspension. While many standard buffers like phosphate-buffered saline (PBS), HEPES, or Tris can be used, it's important to consider the following:

• pH: The pH can affect the surface charge of liposomes, especially if other charged lipids are included in the formulation. This can influence colloidal stability.[9]

• Ionic Strength: Highly charged lipids may form a viscous gel when hydrated in low ionic strength solutions.[4] Conversely, high concentrations of certain ions could promote aggregation.[10][11]

• Buffer-Lipid Interactions: Some buffer species can interact directly with lipid headgroups, potentially stabilizing or destabilizing the formulation.[11] For most applications involving neutral DSPA, standard physiological buffers are a good starting point.

Troubleshooting Guide

Q5: I heated my DSPA and buffer above 55°C, but the solution is still cloudy and I see white specks. What's wrong?

This is a classic sign of incomplete hydration. Simply mixing DSPA powder directly into a buffer, even a heated one, is often insufficient. The issue stems from the lipid not being adequately dispersed before hydration is attempted.

Probable Cause: Poor initial lipid dispersion. The dry lipid powder has a very low surface area exposed to the aqueous buffer, leading to large, poorly hydrated aggregates.

Solution: The Thin-Film Hydration Method

This is the gold-standard technique for preparing DSPA-containing liposomes.[12][13][14] It ensures the lipid is spread out as a thin layer, maximizing the surface area for interaction with the aqueous phase.

• Step 1: Dissolution in Organic Solvent: Dissolve the DSPA powder (and any other lipids in your formulation) in an organic solvent like chloroform or a chloroform:methanol mixture. The goal is a clear, homogenous solution.[4][13]

• Step 2: Film Formation: In a round-bottom flask, remove the organic solvent using a rotary evaporator under reduced pressure. This will deposit a thin, uniform lipid film on the inner surface of the flask.[12][13]

• Step 3: Residual Solvent Removal: It is critical to remove all traces of the organic solvent. Place the flask under high vacuum for several hours or overnight.[15][16]

• Step 4: Hydration: Add your aqueous buffer, which has been pre-heated to a temperature above the Tm of the lipid with the highest transition temperature in your mix (for pure DSPA, >55°C).[4][14][17] Agitate the flask (e.g., by hand, vortexing, or on a rotary evaporator without vacuum) while maintaining the temperature.[4][18] This allows the lipid sheets to swell, detach from the glass, and form multilamellar vesicles (MLVs).[4]

Q6: My solution was clear when hot, but it turned cloudy or formed a precipitate after cooling down. Why?

Probable Cause: The DSPA is reverting to its more ordered (and less soluble) gel phase upon cooling below its Tm. While the initial hydration was successful, the resulting structures (likely large, multilamellar vesicles) are not stable at lower temperatures and are prone to aggregation.[9]

Solutions:

• Size Reduction (Recommended): The product of hydration is typically a suspension of large, multilamellar vesicles (LMVs).[4] These are often unstable and must be downsized to form smaller, more stable unilamellar vesicles (SUVs or LUVs). This is achieved through techniques like sonication or, more commonly, extrusion.[4][19]

  • Extrusion: This process involves forcing the MLV suspension through a polycarbonate membrane with a defined pore size (e.g., 100 nm). This must be done at a temperature above the Tm to ensure the lipids are in a fluid state and can rearrange as they pass through the pores.[9] The resulting vesicles are more uniform in size and have better stability upon cooling.

• Maintain Experimental Temperature: If your downstream application allows, conduct all subsequent experiments at a temperature above the Tm. This is often not practical but is a simple solution if feasible.

• Incorporate "Helper" Lipids: Including lipids with a lower Tm or cholesterol in the formulation can disrupt the tight packing of DSPA, lowering the overall Tm of the mixture and improving stability at room temperature.[5]

Q7: I'm trying to make a very concentrated DSPA solution, and it's always clumping. What are the limits?

Probable Cause: You are exceeding the practical solubility and hydration capacity for DSPA in your chosen volume. High lipid concentrations make both hydration and subsequent processing steps like extrusion more difficult.[9]

Solutions:

• Reduce Concentration: The most straightforward approach is to work with a lower, more manageable lipid concentration. Typical concentrations for the thin-film hydration method range from 10-20 mg/mL.[4]

• Sequential Hydration: For achieving higher concentrations, a sequential hydration method can be employed. Prepare an initial liposome solution (e.g., at 10 mg/mL) and then use this entire solution to hydrate a second, identical lipid film. This process can be repeated to incrementally and effectively increase the final lipid concentration.[20]

Data Summary & Key Parameters

Parameter	Recommended Value / Guideline	Rationale
Phase Transition Temp (Tm)	~55 °C	DSPA must be in its fluid, liquid-crystalline phase for proper hydration.[6][8]
Hydration Temperature	> 60 °C (ideally 60-65 °C)	Provides a safe margin above the Tm to ensure the lipid is fully fluid.[4][15]
Extrusion Temperature	> 60 °C (ideally 60-65 °C)	The lipid membrane must be fluid to pass through the extruder pores without clogging or damage.[9]
Initial Lipid Concentration	10-20 mg/mL in organic solvent	Ensures complete dissolution and formation of a thin, even film.[4]
Final Lipid Concentration	0.5 - 10 mg/mL in aqueous buffer	A common range for initial hydration before any concentration steps.[14]
pH Range	6.5 - 7.5 (for neutral formulations)	Mimics physiological conditions and avoids potential hydrolysis at extreme pH values.

Experimental Protocols

Protocol 1: Standard Thin-Film Hydration & Extrusion

This protocol describes the standard and most reliable method for preparing a well-defined DSPA liposome suspension.

Workflow Diagram:

Caption: Workflow for DSPA liposome preparation.

Methodology:

• Lipid Film Preparation: a. Weigh the desired amount of DSPA powder and transfer it to a round-bottom flask. b. Add sufficient chloroform (or a 2:1 chloroform:methanol mixture) to completely dissolve the lipid, aiming for a concentration of 10-20 mg/mL.[4] c. Attach the flask to a rotary evaporator. Rotate the flask in a water bath set to 40-50°C and gradually apply a vacuum to evaporate the solvent, creating a thin film. d. For complete solvent removal, place the flask on a high vacuum manifold for at least 2 hours (preferably overnight).[16]

• Hydration: a. Pre-heat the desired aqueous buffer to 60-65°C. b. Add the pre-heated buffer to the lipid film. The volume should be chosen to achieve the desired final lipid concentration. c. Immediately begin agitating the flask by hand-swirling or vortexing. Continue this process, maintaining the temperature above 60°C in a water bath, for 30-60 minutes until all the lipid film has lifted off the glass and the suspension appears uniform (though likely milky).[14][17] This creates a suspension of Multilamellar Vesicles (MLVs).

• Size Reduction by Extrusion: a. Assemble a mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm). Place the extruder heating block on a hot plate set to 60-65°C and allow it to equilibrate. b. Draw the MLV suspension into a gas-tight syringe, pre-heated in the same water bath. c. Place the loaded syringe into the pre-heated extruder assembly. d. Gently push the lipid suspension back and forth through the membrane. A total of 11 to 21 passes is recommended for a narrow size distribution.[15] e. The final product should be a more translucent suspension of Large Unilamellar Vesicles (LUVs). Store at 4-8°C. Do not freeze unless cryoprotectants are included.

Underlying Scientific Principles

The Gel-to-Liquid Crystalline Phase Transition

The solubility of DSPA is fundamentally governed by its physical state, which is temperature-dependent.

Caption: DSPA phase transition from gel to liquid-crystalline.

• Gel Phase (Lβ): Below the Tm, the saturated stearoyl chains are fully extended and pack together tightly in an ordered, almost crystalline arrangement.[3][8] This dense packing minimizes the exposure of the hydrophobic tails to water and prevents water molecules from effectively penetrating and hydrating the polar headgroups. This is why DSPA appears insoluble at room temperature.[21]

• Liquid-Crystalline Phase (Lα): When heated above the Tm, the lipid chains absorb thermal energy, causing them to "melt" into a more disordered, fluid state.[3][8] The chains become mobile and the packing loosens. This increased spacing allows water to freely access and hydrate the phosphocholine headgroups, which is the essential first step in the self-assembly process that leads to the formation of vesicles.[4][5]

References

• Mastering Thin Film Hydration Method for Liposome and Lipid Nanoparticle Formulation. (n.d.). Elveflow. Retrieved from [Link]

• Chapman, D. (1975). The Effect of the Phase Transition on the Hydration and Electrical Conductivity of Phospholipids. Journal of the American Oil Chemists' Society, 52(4), 225-231. Retrieved from [Link]

• Mechanisms Involved in the Structure and Composition of Liposomes. (n.d.). Longdom Publishing. Retrieved from [Link]

• Mozafari, M. R. (2018). What is the mechanism of thin film hydration method for preparing liposomes? ResearchGate. Retrieved from [Link]

• The Chill Factor: How Decreasing Temperature Impacts Membrane Fluidity. (2026, January 15). Oreate AI Blog. Retrieved from [Link]

• Željko, K., & Cvetnić, M. (2019). Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols. Molecules, 24(7), 1388. Retrieved from [Link]

• Tero, R. (2007). Effect of buffer species on the unfolding and the aggregation of humanized IgG. Journal of Pharmaceutical Sciences, 96(12), 3213-3223. Retrieved from [Link]

• Kamat, N. (2018). Thin Film Hydration Protocol. protocols.io. Retrieved from [Link]

• Protocol for Liposome Preparation Through Thin-film Hydration. (n.d.). Retrieved from [Link]

• Kouchi, T., et al. (1998). Barotropic phase transitions of dioleoylphosphatidylcholine and stearoyl-oleoylphosphatidylcholine bilayer membranes. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1374(1-2), 1-10. Retrieved from [Link]

• Understanding Lipid Membrane Phase Transitions: The Role of Tm in Membrane Structure and Function. (2025, December 19). Linseis. Retrieved from [Link]

• Mozafari, M. R. (2018). Can anyone help with liposome preparation? ResearchGate. Retrieved from [Link]

• Adam, K., et al. (2023). Sequential gentle hydration increases encapsulation in model protocells. bioRxiv. Retrieved from [Link]

• Distearoylphosphatidylcholine. (n.d.). Wikipedia. Retrieved from [Link]

• 1,2-Distearoyl-sn-glycero-3-phosphocholine. (n.d.). PubChem. Retrieved from [Link]

• Manning, M. C., et al. (2006). Effect of buffer species on the thermally induced aggregation of interferon-tau. Journal of Pharmaceutical Sciences, 95(8), 1706-1718. Retrieved from [Link]

• Richter, R. P., et al. (2013). Formation of supported lipid bilayers on silica: relation to lipid phase transition temperature and liposome size. Soft Matter, 10(1), 181-192. Retrieved from [Link]

Sources

• 1. Distearoylphosphatidylcholine - Wikipedia [en.wikipedia.org]
• 2. 1,2-Distearoyl-sn-glycero-3-phosphocholine | C44H88NO8P | CID 94190 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. The effect of the phase transition on the hydration and electrical conductivity of phospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Barotropic phase transitions of dioleoylphosphatidylcholine and stearoyl-oleoylphosphatidylcholine bilayer membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. linseis.com [linseis.com]
• 8. avantiresearch.com [avantiresearch.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Effect of buffer species on the unfolding and the aggregation of humanized IgG - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of buffer species on the thermally induced aggregation of interferon-tau - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 13. longdom.org [longdom.org]
• 14. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 15. protocols.io [protocols.io]
• 16. hkpr.hkbu.edu.hk [hkpr.hkbu.edu.hk]
• 17. Liposome Preparation - Echelon Biosciences [echelon-inc.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Sequential gentle hydration increases encapsulation in model protocells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. The Chill Factor: How Decreasing Temperature Impacts Membrane Fluidity - Oreate AI Blog [oreateai.com]

Technical Support Center: Troubleshooting High Back-Pressure During DSPA Extrusion

Welcome to the Technical Support Center for lipid nanoparticle (LNP) and liposome formulation. DSPA (1,2-distearoyl-sn-glycero-3-phosphate) is a saturated, anionic phospholipid widely used for its structural rigidity and pH-responsive phase-separation properties. However, its unique thermodynamic profile makes it notoriously difficult to extrude, frequently causing severe back-pressure, membrane fouling, and equipment failure.

This guide provides field-proven diagnostic workflows, mechanistic explanations, and self-validating protocols to ensure successful DSPA extrusion.

Diagnostic Workflow

Diagnostic Workflow for DSPA Extrusion Back-Pressure

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why does DSPA cause significantly higher back-pressure than lipids like DOPC or DPPC? A1: The primary driver is the thermotropic phase transition of the lipid bilayer. DSPA possesses fully saturated 18-carbon acyl chains, resulting in a very high main phase transition temperature (Tm) of approximately 75°C[1]. Below this temperature, DSPA resides in a rigid "gel" phase rather than a fluid "liquid crystalline" phase. Because of the high viscosity associated with long-chain saturated lipids, extruding at or near the Tm causes massive back-pressure and slow extrusion rates[2]. If the extrusion apparatus is not maintained at least 10–20°C above the Tm (i.e., 85–95°C), the lipid bilayer remains too rigid to deform through the polycarbonate pores.

Q2: I am heating my extruder to 85°C, but I still experience membrane clogging. What else could be wrong? A2: If temperature is strictly controlled, the issue likely stems from the hydration buffer. DSPA is an anionic lipid (phosphatidic acid). The presence of divalent cations (e.g., Ca²⁺, Mg²⁺) in the hydration buffer will cause electrostatic cross-linking between the negatively charged phosphate headgroups. This cross-linking induces rapid vesicle aggregation, effectively turning the liposome suspension into a solid mass that immediately fouls the extrusion membrane. Causality Fix: Ensure your hydration buffer is strictly monovalent (e.g., NaCl, PBS without Ca/Mg) or add a chelating agent like EDTA (1-5 mM) to sequester trace divalent cations.

Q3: How does the initial vesicle size affect the extrusion pressure of DSPA formulations? A3: Hydrating DSPA lipid films typically generates large, highly heterogeneous multilamellar vesicles (MLVs). Attempting to force these massive, rigid structures directly through a 100 nm polycarbonate filter causes instantaneous pore blockage. A "step-down" extrusion methodology is mandatory[2]. Pre-sizing the MLVs by passing them sequentially through larger pore membranes (e.g., 800 nm, then 400 nm) reduces the initial particle size and prevents the final 100 nm membrane from clogging[3].

Q4: Can the pH of the buffer influence DSPA extrusion? A4: Yes. DSPA is a titratable domain-forming lipid. At lower pH values, the phosphate headgroup becomes protonated, which reduces electrostatic repulsion between lipid molecules and triggers in-plane phase separation and domain clustering[4]. This clustering increases the effective rigidity of the membrane, exacerbating back-pressure. Extruding at physiological pH (7.4) ensures the headgroups remain fully ionized, maintaining colloidal stability and membrane fluidity.

Mechanistic Pathway of Membrane Fouling

Mechanistic Causes of DSPA Membrane Fouling

Quantitative Data: Lipid Comparison

Understanding the thermotropic properties of your lipid mixture is critical for setting baseline extrusion parameters.

Lipid	Acyl Chain Structure	Charge (pH 7.4)	Phase Transition Temp (Tm)	Recommended Extrusion Temp	Back-Pressure Risk
DOPC	18:1 (Unsaturated)	Neutral (Zwitterionic)	-17°C	20°C (Room Temp)	Low
DPPC	16:0 (Saturated)	Neutral (Zwitterionic)	41°C	55°C	Moderate
DSPC	18:0 (Saturated)	Neutral (Zwitterionic)	55°C	65°C	Moderate-High
DSPA	18:0 (Saturated)	Anionic (-1)	75°C[1]	85°C - 95°C	Very High

Step-by-Step Methodology: Optimized DSPA Extrusion Protocol

To ensure a self-validating system, follow this protocol. Each step contains an internal validation check to prevent equipment failure before it occurs.

Step 1: Lipid Film Hydration

• Hydrate the DSPA lipid film in a monovalent buffer (e.g., 150 mM NaCl, 10 mM HEPES, pH 7.4) strictly devoid of Ca²⁺/Mg²⁺.

• Heat the hydration buffer above the lipid transition temperature prior to addition[5].

• Validation Check: The suspension should appear milky but uniform. If large, macroscopic clumps are visible, divalent cation contamination may have occurred. Add 1 mM EDTA and vortex vigorously.

Step 2: Thermal Equilibration (Critical Step)

• Assemble the extruder with the initial membrane (800 nm).

• Pre-heat the extruder block, syringes, and lipid suspension to 85–95°C (at least 10–20°C above DSPA's Tm of 75°C)[3].

• Allow 15 minutes for complete thermal equilibration.

• Validation Check: Do not bypass the equilibration timer. Cold spots in the syringe dead-volume will cause immediate lipid crystallization upon injection.

Step 3: Step-Down Extrusion

• Pass the multilamellar vesicles (MLVs) through the 800 nm polycarbonate membrane for 5 cycles[2].

• Validation Check: The pressure should be minimal. If significant manual resistance is felt, the system temperature has dropped below 75°C. Halt immediately and re-heat. Do not force the syringe.

• Replace the membrane with a 400 nm pore size and extrude for 5 cycles.

• Finally, extrude through a 100 nm membrane for 11 cycles to ensure a monodisperse unilamellar vesicle (LUV) population.

Step 4: Post-Extrusion Annealing

• Allow the extruded liposomes to cool gradually to room temperature.

• Validation Check: Rapid cooling can cause high melting point lipids to phase-separate and crystallize, leading to aggregation[3]. Slow cooling ensures the bilayer anneals into a stable gel phase without structural defects.

Sources

• 1. avantiresearch.com [avantiresearch.com]
• 2. liposomes.ca [liposomes.ca]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. WO2010060068A1 - Liposome drug carriers with ph-sensitivity - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]

minimizing hydrolysis of distearoyl phosphatidic acid during storage

DSPA Storage & Stability Support Center: Mitigating Lipid Hydrolysis

Introduction Distearoyl phosphatidic acid (DSPA) is a fully saturated, anionic phospholipid critical to the structural integrity of advanced lipid nanoparticles (LNPs) and liposomes. However, like all ester-linked phospholipids, DSPA is susceptible to chemical degradation during storage. This technical guide provides a mechanistic framework and self-validating protocols to minimize DSPA hydrolysis, ensuring the stability and efficacy of your lipid-based therapeutics.

Section 1: Mechanistic FAQs

Q: Why is DSPA susceptible to hydrolysis during storage, and what are the functional consequences? A: DSPA undergoes chemical hydrolysis at the sn-1 or sn-2 ester bonds, yielding lysophosphatidic acid (Lyso-PA) and free stearic acid[1]. This process is thermodynamically driven in aqueous environments and catalyzed by extreme pH and elevated temperatures[2]. Lyso-PA acts as a strong detergent that destabilizes lipid bilayers, induces aggregation, and causes premature leakage of encapsulated aqueous contents[1].

Q: How does the physical state of DSPA dictate its storage parameters? A:

• Lyophilized Powders: Because DSPA is composed of completely saturated fatty acids (18:0), it is highly stable as a powder[3]. However, it must be stored in a glass container with a Teflon closure at ≤ -20°C to prevent hygroscopic moisture absorption, which can initiate localized hydrolysis[3].

• Organic Solutions: DSPA dissolved in chloroform or methanol should be stored at ≤ -20°C and layered with an inert gas (Argon or Nitrogen) to displace oxygen and moisture[3]. Never use plastic containers or pipette tips for organic lipid solutions, as solvents will leach polymer impurities into your sample[3].

• Aqueous Dispersions (Liposomes/LNPs): The presence of bulk water leads to rapid hydrolytic degradation[2]. Aqueous suspensions should be stored at 4°C and buffered as close to pH 6.5 as possible, which represents the thermodynamic minimum for ester hydrolysis[1][2]. Never freeze aqueous lipid suspensions without cryoprotectants (e.g., sucrose, trehalose), as ice crystal formation will fracture the vesicles[2].

Section 2: Logical Workflows & Visualizations

Caption: Logical relationship of DSPA hydrolysis mechanisms and targeted mitigation strategies.

Section 3: Quantitative Data on Hydrolysis Rates

The following table summarizes the impact of environmental conditions on lipid hydrolytic stability, demonstrating the necessity of strict storage controls.

Storage State	Temperature	pH	Hydrolytic Stability Profile
Aqueous Liposomes	70°C	4.0	>40% lipid degradation within 8 days[1]
Aqueous Liposomes	4°C	6.5	Minimal degradation (<10%) over 1-2 months[2]
Lyophilized Powder	-20°C	N/A	Stable indefinitely when sealed in glass with Teflon[3]
Organic Solution	-20°C	N/A	Stable when layered with Argon/Nitrogen in glass[3]

Section 4: Troubleshooting Guide

Issue: Rapid loss of encapsulated cargo in DSPA-containing liposomes stored at 4°C after 5-7 days.

• Cause: Accumulation of monoacyl derivatives (Lyso-PA) due to hydrolytic degradation. These lyso-lipids act as detergents, permeabilizing the bilayer and causing internal contents to leak[2].

• Solution: Verify the buffer pH. Adjust to pH 6.5 to minimize the hydrolysis rate[1]. If membrane structure is critical and long-term storage is required, transition to a lyophilized format using cryoprotectants to prevent vesicle rupture[2].

Issue: DSPA powder becomes gummy and difficult to weigh upon opening the vial.

• Cause: Hygroscopic absorption of atmospheric moisture, which initiates localized hydrolysis and oxidation[3].

• Solution: Discard the compromised lipid. For future batches, always remove the container from the freezer and allow it to fully equilibrate to room temperature before opening to prevent condensation[3].

Section 5: Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness in your stability data, you must accurately quantify Lyso-PA formation. Because DSPA is highly anionic, standard neutral lipid extractions yield poor recovery. An acidified Bligh-Dyer extraction is required to protonate the phosphate group, driving the lipid into the organic phase[4]. However, acidification can artificially induce hydrolysis if the temperature is not strictly controlled[4].

Protocol: Temperature-Controlled Acidified Bligh-Dyer Extraction Causality Note: Maintaining 4°C throughout the extraction prevents the 0.1 N HCl from catalyzing artifactual ester bond cleavage during sample preparation, ensuring the measured Lyso-PA accurately reflects storage degradation, not extraction degradation[4].

Step-by-Step Methodology:

• Sample Preparation: Aliquot 100 µL of the DSPA dispersion into a glass centrifuge tube.

• Temperature Control: Pre-chill all solvents (Chloroform, Methanol, 0.1 N HCl) and the centrifuge to 4°C[4].

• Solvent Addition: Add 375 µL of a cold 1:2 (v/v) Chloroform:Methanol mixture. Vortex for 30 seconds.

• Acidification: Add 125 µL of cold Chloroform and 125 µL of cold 0.1 N HCl. Vortex vigorously for 1 minute to partition the protonated DSPA.

• Phase Separation: Centrifuge at 1,000 x g for 5 minutes at 4°C.

• Collection & Immediate Analysis: Carefully collect the lower organic phase using a glass Pasteur pipette. Transfer to a glass LC-MS vial. Self-Validating Step: Analyze immediately via ESI-MS. Acidified extracts are not suitable for long-term storage and will degrade even at -20°C[4].

Caption: Step-by-step acidified Bligh-Dyer extraction workflow for accurate DSPA stability analysis.

References

• Hydrolysis and Oxidation of Liposomes | Encapsula NanoSciences | 1

• Storage & Handling of Lipids | Stratech | 3

• Extraction, chromatographic and mass spectrometric methods for lipid analysis | NIH PMC | 4

Sources

• 1. encapsula.com [encapsula.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. stratech.co.uk [stratech.co.uk]
• 4. Extraction, chromatographic and mass spectrometric methods for lipid analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Incomplete Hydration of DSPA Lipid Films

Welcome to the Technical Support Center for lipid nanoparticle and liposome formulation. This guide is specifically designed for researchers and drug development professionals struggling with the hydration of DSPA (1,2-distearoyl-sn-glycero-3-phosphate) .

While DSPA is an excellent saturated, anionic phospholipid for creating highly rigid and stable liposomal delivery systems, its unique thermodynamic and electrostatic properties make the thin-film hydration process notoriously difficult[1]. Below, you will find the mechanistic causality behind these challenges, a diagnostic troubleshooting workflow, an optimized self-validating protocol, and FAQs to resolve incomplete hydration.

Thermodynamic & Electrostatic Causality: Why DSPA Resists Hydration

To successfully hydrate DSPA, you must understand the physical chemistry governing its behavior in aqueous media:

• High Phase Transition Temperature ( Tm​ ): DSPA possesses two fully saturated stearoyl (18:0) acyl chains. The extensive van der Waals interactions between these long, straight chains result in a highly stable gel phase with a Tm​ of approximately 75°C[2]. Hydration must occur in the fluid, liquid-crystalline phase. If the temperature drops below 75°C during buffer addition, the lipids instantly revert to a crystalline gel phase, locking out water.

• Headgroup Protonation & pH Sensitivity: DSPA is a phosphatidic acid. Its headgroup is small and titratable. At lower pH values, the phosphate group becomes protonated, which neutralizes its charge. This lack of electrostatic repulsion allows the lipids to pack even more tightly, further elevating the energy required to separate the bilayers[2].

• Electrostatic Charge Shielding: Hydrating directly in high-ionic-strength buffers (e.g., PBS containing 150 mM NaCl) shields the negative charges of the DSPA headgroups. Without electrostatic repulsion to drive the lamellae apart, the lipid film tends to peel off in unhydrated, crystalline clumps rather than swelling into vesicles.

Quantitative Comparison of Saturated & Unsaturated Lipids

To highlight why DSPA requires specialized handling, compare its properties against other common lipids used in formulation:

Lipid	Acyl Chains	Headgroup	Charge (pH 7.4)	Phase Transition Temp ( Tm​ )	Hydration Difficulty
DSPA	18:0 (Distearoyl)	Phosphate	-1 to -2	~75°C	Very High
DSPC	18:0 (Distearoyl)	Phosphocholine	0 (Zwitterionic)	~55°C	Moderate
DSPG	18:0 (Distearoyl)	Phosphoglycerol	-1	~55°C	Moderate
DPPC	16:0 (Dipalmitoyl)	Phosphocholine	0 (Zwitterionic)	~41°C	Low
DOPC	18:1 (Dioleoyl)	Phosphocholine	0 (Zwitterionic)	-17°C	Very Low

Diagnostic Troubleshooting Workflow

Use the following decision tree to identify the root cause of incomplete DSPA hydration in your workflow.

Diagnostic decision tree for troubleshooting incomplete DSPA lipid film hydration.

Self-Validating Protocol: Optimized DSPA Thin-Film Hydration

This protocol is engineered to overcome the thermodynamic barriers of DSPA. Each step includes a self-validation checkpoint to ensure the system is behaving correctly before proceeding.

Step 1: Lipid Solubilization and Film Formation

• Method: Dissolve DSPA in a chloroform/methanol mixture (typically 3:1 or 9:1 v/v). The addition of methanol is critical because DSPA's highly polar phosphate headgroup resists pure chloroform. Dry the lipid solution under a gentle stream of nitrogen gas while rotating the round-bottom flask to ensure a large surface area.

• Causality: A thinner film maximizes the surface area exposed to the hydration buffer, reducing the distance water must penetrate to swell the inner lamellae[3].

• Self-Validation Checkpoint: The resulting film should appear as a uniform, translucent haze on the glass. If you observe opaque, crystalline clumps, the lipid was not fully dissolved; redissolve in a higher ratio of methanol and repeat.

Step 2: Desiccation

• Method: Place the flask under a high vacuum (e.g., lyophilizer or vacuum desiccator) for a minimum of 4-12 hours.

• Causality: Residual organic solvents can alter the lipid's packing parameters, artificially lower the Tm​ , and cause toxicity in downstream cellular assays.

Step 3: High-Temperature, Low-Ionic-Strength Hydration

• Method: Preheat your hydration buffer (e.g., 10 mM Tris or HEPES, pH 7.4–8.0, without NaCl) to 85°C. Add the hot buffer to the lipid film and immediately submerge the flask in an 85°C water bath.

• Causality: Hydration must occur in the fluid liquid-crystalline phase (>75°C)[2]. Furthermore, hydrating in a low-salt buffer prevents charge shielding. Unshielded negative charges on the PA headgroups repel each other, driving the lamellae apart and facilitating water entry.

• Self-Validation Checkpoint: The temperature of the suspension must strictly remain above 75°C. If the water bath temperature drops during buffer addition, hydration will arrest.

Step 4: Mechanical Agitation

• Method: Vortex the hot suspension vigorously for 2-3 minutes. If the film is stubborn, add sterile glass beads to the flask before vortexing.

• Causality: Mechanical shearing overcomes the strong van der Waals forces between the saturated C18 tails, physically stripping the hydrated outer bilayers from the unhydrated inner core.

Step 5: Freeze-Thaw Cycling

• Method: Subject the suspension to 5-10 cycles of freezing in liquid nitrogen (-196°C) and thawing in the 85°C water bath[4].

• Causality: As water freezes, ice crystals form and physically wedge between the tightly packed lipid lamellae. Upon thawing, these fractured bilayers reseal, allowing water and water-soluble solutes to equilibrate across all aqueous compartments. This eliminates "solute trapping" and ensures complete hydration.

• Self-Validation Checkpoint: The suspension should transition from a heterogeneous mixture with visible floating flakes to a uniform, milky suspension of Multilamellar Vesicles (MLVs).

Frequently Asked Questions (FAQs)

Q: My lipid film is peeling off the flask in large, visible flakes instead of turning milky. What went wrong? A: This is the hallmark of incomplete hydration caused by hydrating below the phase transition temperature or in the presence of high salt. When the lipid is in the gel phase (below Tm​ ), water cannot penetrate the tightly packed acyl chains[1]. Instead of swelling into vesicles, the mechanical agitation simply tears chunks of the crystalline lipid film off the glass. Solution: Ensure your water bath is at least 80-85°C, and verify your primary hydration buffer is low-salt.

Q: Can I use a co-solvent to help hydrate DSPA? A: Yes. If your downstream application permits, adding a small amount of ethanol (e.g., 5-10% v/v) to the hydration buffer can significantly lower the effective Tm​ of the lipid mixture and increase bilayer fluidity. However, this ethanol must be removed later via dialysis or tangential flow filtration (TFF) if it interferes with your biological assays.

Q: How do I encapsulate a heat-sensitive API if DSPA requires 85°C for hydration? A: If your active pharmaceutical ingredient (API) degrades at 85°C, you cannot passively encapsulate it during the primary thin-film hydration step. Instead, hydrate the empty DSPA liposomes at 85°C, extrude them to your desired size, and then use an active loading method (e.g., pH gradient or ionophore-mediated loading) to load the API into the pre-formed liposomes at a lower, safer temperature.

Q: Does the pH of the hydration buffer really matter that much for DSPA? A: Absolutely. DSPA is a phosphatidic acid, meaning its headgroup is titratable. At low pH (e.g., pH < 5), the phosphate group is fully protonated and uncharged. This eliminates electrostatic repulsion between headgroups, allowing the lipids to pack extremely tightly and raising the Tm​ even higher[2]. Hydrating at a pH of 7.4 or higher ensures the headgroups are negatively charged, which actively drives the bilayers apart through electrostatic repulsion.

Sources

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. WO2010060068A1 - Liposome drug carriers with ph-sensitivity - Google Patents [patents.google.com]
• 3. Brief Insight on Nanovesicular Liposomes as Drug-delivery Carriers for Medical Applications [xiahepublishing.com]
• 4. Secretory Phospholipase A2 Responsive Liposomes - PMC [pmc.ncbi.nlm.nih.gov]

Formulation Technical Support Center: Overcoming Phase Separation in DSPA and Cholesterol Mixtures

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and resolve phase separation issues when formulating liposomes or lipid nanoparticles (LNPs) using DSPA (1,2-distearoyl-sn-glycero-3-phosphatidic acid) and Cholesterol .

Formulating with high-melting-point, saturated, anionic lipids like DSPA presents unique thermodynamic and kinetic challenges. This guide will not only provide you with step-by-step protocols but will also explain the underlying physicochemical causality behind each experimental choice, ensuring your workflows become self-validating systems.

Part 1: The Causality of Lipid Demixing (The "Why")

To prevent phase separation, we must first understand the thermodynamic relationship between DSPA and cholesterol.

DSPA is a fully saturated (18:0), anionic phospholipid with a highly rigid acyl chain structure. Because of this, it exhibits a very high gel-to-liquid crystalline phase transition temperature ( Tm​ ) of approximately 75 °C [1]. Cholesterol is a rigid sterol molecule that intercalates between phospholipid acyl chains to modulate membrane fluidity.

When mixed, these two molecules are prone to lateral phase separation [2]. If the system is not handled correctly, the mixture will demix into a cholesterol-rich liquid-ordered ( Lo​ ) phase and a cholesterol-poor solid-ordered ( So​ ) gel phase [2]. Furthermore, because cholesterol has a maximum solubility limit in gel-phase lipids (often capping around 15-20 mol% before precipitating)[3], failing to maintain the system above the Tm​ during formulation will physically exclude cholesterol from the DSPA bilayer, resulting in macroscopic cholesterol crystallization.

Quantitative Formulation Parameters

Summarized below are the critical physicochemical properties that dictate the behavior of your formulation:

Component	Molecular Weight	Charge (pH 7.4)	Phase Transition ( Tm​ )	Optimal Solvent System	Max Recommended Mol%
DSPA (Na+ Salt)	726.98 g/mol	Anionic (-1)	~75 °C	CHCl₃:MeOH:H₂O (65:35:8)	Base Lipid (often 40-60%)
Cholesterol	386.65 g/mol	Neutral	N/A	Chloroform (CHCl₃)	30 - 40%

Part 2: Troubleshooting FAQs (The "How-To")

Q1: Why do I see white, needle-like crystals in my lipid film after rotary evaporation?

The Causality: This is a classic solvent-mismatch issue. DSPA is a sodium salt and is highly polar at the headgroup, meaning it is poorly soluble in pure chloroform and requires a polar co-solvent like methanol (and sometimes a trace amount of water). Conversely, cholesterol is highly hydrophobic. During rotary evaporation, chloroform (boiling point 61 °C) evaporates faster than methanol (65 °C) and water (100 °C). As the solvent becomes increasingly polar, cholesterol drops below its solubility threshold and nucleates into crystals before the DSPA can form a homogeneously mixed film. The Solution:

• Use a optimized solvent blend of Chloroform:Methanol:Water (65:35:8 v/v/v).

• Maintain the rotary evaporator water bath at 55 °C to ensure rapid, concurrent evaporation of all solvent components, kinetically trapping the lipids in a mixed state.

Q2: My liposome suspension is cloudy and contains large, visible aggregates immediately after hydration. How do I fix this?

The Causality: You are likely hydrating the lipid film below the Tm​ of DSPA (75 °C). When hydrated below Tm​ , DSPA remains in a solid-ordered ( So​ ) gel phase. The rigid, tightly packed stearoyl chains physically expel the bulky cholesterol molecules, forcing them to aggregate and phase separate[2]. The Solution: Both the dry lipid film and the hydration buffer must be pre-equilibrated to at least 85 °C (10 °C above the Tm​ ) prior to mixing. The hydration process must occur entirely in the liquid-crystalline phase to allow cholesterol to homogeneously distribute.

Q3: How can I prevent phase separation during the sizing (extrusion) process?

The Causality: Extrusion forces lipids through polycarbonate pores under high pressure. If the temperature drops even slightly below 75 °C during this process, the DSPA will undergo a phase transition back to the gel state while under mechanical shear. This shear stress exacerbates lipid demixing and will instantly clog your extruder membranes. The Solution: Use a jacketed, heated extruder block connected to a circulating water bath set to 85 °C. Allow the extruder to equilibrate for 15 minutes before passing the sample through.

Part 3: Standardized Experimental Protocol

To ensure a self-validating system, follow this step-by-step methodology for the Thin-Film Hydration and Extrusion of DSPA/Cholesterol mixtures.

Step 1: Solvent Preparation & Lipid Dissolution

• Prepare a solvent mixture of Chloroform, Methanol, and DI Water in a 65:35:8 volume ratio.

• Weigh DSPA and Cholesterol to achieve your desired molar ratio (e.g., 55:45 mol%).

• Dissolve the lipids in the solvent mixture. Validation Check: The solution must be completely optically clear. If it is cloudy, add methanol dropwise while warming to 50 °C until clear.

Step 2: Thin-Film Formation 4. Transfer the solution to a round-bottom flask. 5. Attach to a rotary evaporator. Set the water bath to 55 °C and rotation to 150 RPM. 6. Apply vacuum gradually to prevent bumping. Evaporate until a thin, uniform, translucent film forms. Validation Check: The presence of opaque, white streaks indicates cholesterol crystallization; if observed, redissolve and increase bath temperature. 7. Place the flask under high vacuum (desiccator) overnight to remove trace solvents.

Step 3: High-Temperature Hydration 8. Pre-heat your aqueous hydration buffer (e.g., PBS or HEPES) to 85 °C in a water bath. 9. Submerge the lipid film flask in the 85 °C bath for 5 minutes to pre-warm the glass and lipid. 10. Add the hot buffer to the flask. Agitate vigorously using a vortex mixer (while maintaining temperature) for 30–60 minutes until the film is completely suspended, forming multilamellar vesicles (MLVs).

Step 4: Heated Extrusion 11. Assemble the extruder with polycarbonate membranes (e.g., 100 nm pore size). 12. Connect the extruder to a heating block/circulator set to 85 °C . Wait 15 minutes for thermal equilibration. 13. Pass the hot MLV suspension through the membranes 11–21 times. 14. Cool the final unilamellar vesicles (ULVs) rapidly to room temperature to lock in the homogeneous lipid distribution.

Part 4: Visualizations of Phase Behavior and Workflow

To further clarify the mechanisms and methodologies, refer to the logical relationship and workflow diagrams below.

Caption: Thermodynamic pathways determining DSPA and Cholesterol phase behavior based on hydration temperature.

Caption: Optimized step-by-step workflow for DSPA and cholesterol liposome preparation.

References

• Effects of Lipid Headgroups on the Mechanical Properties and In Vitro Cellular Internalization of Liposomes ACS Publications[Link]

• WO2010060068A1 - Liposome drug carriers with ph-sensitivity Google P

• Charged Lipids Influence Phase Separation in Cell-Sized Liposomes Containing Cholesterol or Ergosterol MDPI[Link]

• Phase Separation in Lipid Membranes PMC - NIH[Link]

Sources

• 1. WO2010060068A1 - Liposome drug carriers with ph-sensitivity - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. Phase Separation in Lipid Membranes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Encapsulation Efficiency in DSPA Liposomes

Welcome to the Formulation Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing challenges when transitioning from standard zwitterionic lipids (like DSPC or DPPC) to DSPA (1,2-distearoyl-sn-glycero-3-phosphatidic acid) .

DSPA is a fully saturated (C18:0), anionic phospholipid that provides exceptional bilayer rigidity and stability [1]. However, its unique thermodynamic and electrostatic properties often lead to drastically low encapsulation efficiency (EE) if standard protocols are blindly applied. This guide provides field-proven, self-validating strategies to troubleshoot and maximize your encapsulation yields.

Part 1: Troubleshooting FAQs (The "Why" Behind the Failure)

Q1: I am using the exact same passive loading protocol for DSPA that I used for DSPC, but my Encapsulation Efficiency (EE) dropped from 40% to <10%. Why?

The Causality: The root cause is a thermodynamic mismatch. DSPC has a gel-to-liquid crystalline phase transition temperature ( Tm​ ) of ~55°C. DSPA, however, has a significantly higher Tm​ of 75°C [1]. If you hydrate your lipid film or extrude at 65°C (standard for DSPC), the DSPA bilayer remains in a rigid, impermeable "gel phase." This prevents proper vesicle closure and severely restricts the diffusion of your active pharmaceutical ingredient (API) into the aqueous core. The Fix: All processing steps (hydration, extrusion, and active loading) must be performed at 80°C (at least 5°C above the Tm​ ).

Q2: I switched to an Active Loading strategy for a weakly basic drug (e.g., Doxorubicin), but my DSPA liposomes are aggregating massively during incubation.

The Causality: DSPA contains a phosphatidic acid headgroup, making the liposome highly anionic (negatively charged) at physiological pH. Weakly basic drugs like doxorubicin are cationic. When you add the API to the external phase, strong electrostatic interactions cause the drug to bind to the exterior surface of the liposomes rather than diffusing across the membrane, leading to charge neutralization and catastrophic colloidal aggregation. The Fix: You must shield the exterior charges. Ensure your external loading buffer has sufficient ionic strength (e.g., 150 mM NaCl or HEPES Buffered Saline) to mask the electrostatic interactions, forcing the API to rely on the transmembrane pH gradient for influx [2].

Q3: How does the Ammonium Sulfate gradient actually force the drug inside, and why is it better than passive loading?

The Causality: Passive loading relies on equilibrium, capping EE at the trapped volume of the liposome (usually <10%). The ammonium sulfate gradient is an active, electrochemical pump [2]. Inside the liposome, (NH4​)2​SO4​ dissociates. The uncharged ammonia gas ( NH3​ ) diffuses out of the liposome, leaving behind a proton ( H+ ), which drops the internal pH. When an uncharged weak base API crosses the lipid bilayer, it becomes protonated by the acidic interior. Once protonated, it can no longer exit the membrane and precipitates with the sulfate counterion into an insoluble gel. This continuous precipitation drives the equilibrium forward, allowing for >90% EE [3].

Part 2: Quantitative Performance Data

To illustrate the critical impact of temperature and loading methodology on DSPA liposomes, refer to the comparative data below:

Formulation Strategy	Loading Method	Processing Temp	API Type	Expected EE (%)
DSPA/Chol (55:45)	Passive Hydration	65°C	Hydrophilic (e.g., CF)	< 5% (Gel phase block)
DSPA/Chol (55:45)	Passive Hydration	80°C	Hydrophilic (e.g., CF)	10 - 15%
DSPA/Chol (55:45)	Ammonium Sulfate	65°C	Weak Base (e.g., DOX)	< 20% (Impermeable)
DSPA/Chol (55:45)	Ammonium Sulfate	80°C	Weak Base (e.g., DOX)	> 90% (Optimal)

Part 3: Standardized Protocol — Active Loading of DSPA Liposomes

This protocol utilizes an ammonium sulfate gradient. It is designed as a self-validating system ; do not proceed to the next step unless the validation criteria are met.

Step 1: High-Temperature Lipid Film Hydration

• Action: Hydrate the dried DSPA/Cholesterol lipid film with 250 mM Ammonium Sulfate buffer.

• Critical Parameter: The water bath must be strictly maintained at 80°C . Vortex vigorously for 2-minute intervals.

• Validation Check: The solution must transition from a clear buffer to a uniform, milky suspension (Multilamellar Vesicles). If visible lipid chunks remain, continue heating and vortexing.

Step 2: Thermostatic Extrusion

• Action: Pass the suspension 10-15 times through a 100 nm polycarbonate membrane using a jacketed extruder.

• Critical Parameter: The extruder block must be pre-heated to 80°C. If the temperature drops, the DSPA will crystallize and instantly rupture the membrane.

• Validation Check: Perform Dynamic Light Scattering (DLS). Proceed only if the Z-average is ~100 nm and the Polydispersity Index (PDI) is < 0.1.

Step 3: Transmembrane Gradient Formation

• Action: Remove the unencapsulated external ammonium sulfate via overnight dialysis (10 kDa MWCO) against a 10% Sucrose / 10 mM HEPES buffer (pH 7.4) at 4°C.

• Validation Check: Measure the conductivity of the external buffer. It should match the baseline of pure Sucrose/HEPES buffer, confirming complete external ion removal.

Step 4: API Incubation & Active Loading

• Action: Mix the API (e.g., Doxorubicin) with the liposomes at a 1:5 to 1:10 drug-to-lipid mass ratio. Incubate in a water bath at 80°C for 45 minutes .

• Validation Check: Visually inspect the vial. The suspension should remain translucent and colloidally stable. Visible flocculation indicates premature electrostatic binding (requires higher external ionic strength).

Step 5: Quenching and Purification

• Action: Immediately plunge the vial into an ice bath to rapidly drop the temperature below 75°C, "locking" the DSPA bilayer into the gel phase and trapping the API. Remove unencapsulated API via Size Exclusion Chromatography (SEC).

Part 4: Workflow & Mechanistic Visualization

The following diagram illustrates the thermodynamic requirements and electrochemical causality of the active loading process for DSPA.

Fig 1: Thermodynamic and electrochemical workflow for active loading of DSPA liposomes.

References

• Haran, G., Cohen, R., Bar, L. K., & Barenholz, Y. "Transmembrane ammonium sulfate gradients in liposomes produce efficient and stable entrapment of amphipathic weak bases." Biochimica et Biophysica Acta (BBA)-Biomembranes, 1993. URL:[Link]

• Nsairat, H., et al. "Liposomes: structure, composition, types, and clinical applications." Heliyon, 2022. URL:[Link]

reducing particle size polydispersity in DSPA formulations

Technical Support Center: Troubleshooting Polydispersity in DSPA Formulations

Welcome to the Formulation Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the Polydispersity Index (PDI) of lipid nanoparticles (LNPs) and liposomes utilizing DSPA (1,2-distearoyl-sn-glycero-3-phosphatidic acid). DSPA is highly valued for its robust stability and fusogenic properties; however, its unique physicochemical profile—specifically its high phase transition temperature ( Tm​ ) and highly reactive anionic headgroup—demands rigorous process control.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to help you achieve a monodisperse formulation.

Part 1: DSPA Extrusion & PDI Optimization Workflow

Workflow for DSPA liposome extrusion highlighting critical temperature and buffer controls.

Part 2: Troubleshooting Guides & FAQs

Q1: Why does my DSPA formulation consistently yield a PDI > 0.3 despite multiple extrusion passes? The Causality: The primary culprit is thermal mismanagement. DSPA possesses fully saturated 18-carbon acyl chains and a phosphatidic acid headgroup capable of strong intermolecular hydrogen bonding. Consequently, DSPA has an exceptionally high main phase transition temperature ( Tm​ ) of 1[1]. Below this temperature, the lipid bilayer exists in a rigid gel phase ( Lβ′​ ). If extrusion is attempted below the Tm​ , the membrane cannot deform plastically through the polycarbonate pores. Instead, the vesicles undergo irregular shearing and rupture, resulting in a highly heterogeneous size distribution (high PDI) and massive back-pressure in the extruder. The Solution: You must maintain the system at least 10°C above the Tm​ (i.e., 85°C) throughout the entire process. A common failure point is using a heated extruder block but ambient-temperature syringes. This creates a thermal gradient that transiently cools the lipid below 75°C during the pass. Pre-heat all contact surfaces—syringes, needles, and collection vials—to 85°C.

Q2: How does the anionic nature of DSPA's headgroup contribute to aggregation, and how can buffer ionic strength mitigate this? The Causality: DSPA is a negatively charged phospholipid. In aqueous environments, the phosphatidic acid headgroups repel each other, which theoretically stabilizes the vesicles. However, if your buffer contains even trace amounts of divalent cations (such as Ca2+ or Mg2+ ), these ions act as electrostatic bridges between the anionic headgroups of adjacent vesicles. This cross-linking leads to rapid flocculation, vesicle fusion, and 2[3]. The Solution: Utilize a monovalent buffer system (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4). The 150 mM NaCl provides adequate ionic strength to compress the electrical double layer (Debye screening) without causing cross-linking. Crucially, incorporate 1 to 5 mM EDTA into your hydration buffer to chelate any trace divalent cations introduced by raw materials or glassware.

Q3: What is the optimal self-validating protocol for thin-film hydration and extrusion of DSPA-based lipid nanoparticles? The Causality & Protocol: A robust protocol must be a self-validating system, meaning each step has a built-in quality control check before proceeding.

• Step 1: Lipid Film Formation & Desiccation

  • Action: Dissolve DSPA and co-lipids in a Chloroform/Methanol (2:1 v/v) mixture. Evaporate the solvent using a rotary evaporator to form a thin film, followed by high-vacuum desiccation for at least 2 hours.

  • Self-Validation Check: The film must appear completely uniform and opaque. Any crystalline streaks indicate phase separation of the lipids during drying; if observed, redissolve and dry at a slower rotation speed.

• Step 2: High-Temperature Hydration

  • Action: Pre-heat the hydration buffer (10 mM HEPES, 150 mM NaCl, 1 mM EDTA, pH 7.4) to 85°C. Add to the lipid film and agitate continuously for 1 hour at 85°C to form Multilamellar Vesicles (MLVs).

  • Self-Validation Check: Visually inspect the suspension. It should be a homogeneous, milky dispersion. If large, floating lipid aggregates are visible, hydration is incomplete. Continue heating and vortexing until the suspension is uniform.

• Step 3: Isothermal Extrusion

  • Action: Pre-heat a jacketed extruder and all syringes to 85°C. Pass the MLV suspension through a 400 nm polycarbonate filter (5 passes) to break down large aggregates, followed by 10-15 passes through a 100 nm filter.

  • Self-Validation Check: Monitor the extrusion pressure. The first 2-3 passes through the 100 nm filter will require moderate pressure, but subsequent passes should glide easily. If resistance remains high, the system temperature has likely4[4].

• Step 4: Controlled Cooling & DLS Verification

  • Action: Allow the extruded vesicles to cool gradually to room temperature. Rapid thermal shock can induce membrane defects and aggregation.

  • Self-Validation Check: Perform Dynamic Light Scattering (DLS) immediately. A successful formulation will yield a Z-average size of 100-120 nm and a 5[5]. The DLS correlogram must show a single, smooth exponential decay; a long tail indicates the presence of large aggregates.

Part 3: Quantitative Data Summary

The table below demonstrates the mechanistic impact of critical process parameters on the final DSPA formulation size and PDI[6].

Process Parameter	Z-average Size (nm)	Polydispersity Index (PDI)	Mechanistic Outcome
Extrusion at 65°C (Below Tm​ )	> 250 nm	> 0.40	Lipid in gel phase ( Lβ′​ ); irregular shearing and membrane rupture.
Extrusion at 85°C (Above Tm​ )	105 - 115 nm	< 0.15	Lipid in fluid phase ( Lα​ ); uniform plastic deformation through pores.
Hydration Buffer with 2 mM Ca2+	> 500 nm	> 0.60	Inter-vesicular salt bridging between anionic phosphatidic acid headgroups.
Hydration Buffer with 1 mM EDTA	100 - 110 nm	< 0.10	Chelation of trace divalent cations; electrostatic stability maintained.

Part 4: References

• Title: Effects of Lipid Headgroups on the Mechanical Properties and In Vitro Cellular Internalization of Liposomes Source: nih.gov URL:

• Title: WO2010060068A1 - Liposome drug carriers with ph-sensitivity Source: google.com (Google Patents) URL:

• Title: Impact of Particle Size and Polydispersity Index on the Clinical Applications of Lipidic Nanocarrier Systems Source: nih.gov URL:

• Title: Brief Insight on Nanovesicular Liposomes as Drug-delivery Carriers for Medical Applications Source: xiahepublishing.com URL:

• Title: Preparation of Alendronate Liposomes for Enhanced Stability and Bioactivity: In Vitro and In Vivo Characterization Source: nih.gov URL:

Sources

• 1. Effects of Lipid Headgroups on the Mechanical Properties and In Vitro Cellular Internalization of Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. publinestorage.blob.core.windows.net [publinestorage.blob.core.windows.net]
• 3. Brief Insight on Nanovesicular Liposomes as Drug-delivery Carriers for Medical Applications [xiahepublishing.com]
• 4. WO2010060068A1 - Liposome drug carriers with ph-sensitivity - Google Patents [patents.google.com]
• 5. Preparation of Alendronate Liposomes for Enhanced Stability and Bioactivity: In Vitro and In Vivo Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Impact of Particle Size and Polydispersity Index on the Clinical Applications of Lipidic Nanocarrier Systems - PMC [pmc.ncbi.nlm.nih.gov]

thermal cycling protocols to improve DSPA membrane homogeneity

A Guide to Improving DSPA-Containing Liposome & Nanoparticle Homogeneity using Thermal Cycling Protocols

Welcome to the Technical Support Center for DSPA (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)]) membrane applications. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice on achieving highly homogeneous DSPA-containing vesicle preparations.

As a Senior Application Scientist, I understand that achieving a monodisperse population of liposomes or lipid nanoparticles is critical for reproducibility, stability, and clinical translation. A high polydispersity index (PDI) can compromise drug loading, release kinetics, and in vivo performance. This guide will explain the fundamental principles and provide actionable protocols for using thermal cycling to significantly improve the homogeneity of your DSPA membrane systems.

The Science Behind Thermal Cycling for Membrane Homogeneity

The effectiveness of thermal cycling hinges on the fundamental phase behavior of lipid bilayers. Lipids like DSPA, and its common formulation partner DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine), exhibit a distinct main phase transition temperature (T_m_).

• Below T_m_ (Gel Phase, Lβ'): The lipid acyl chains are tightly packed in an ordered, all-trans conformation. The membrane is rigid and less permeable.

• Above T_m_ (Liquid-Crystalline Phase, Lα): The acyl chains become disordered with gauche isomers, creating a more fluid and dynamic membrane.[1][2]

The T_m_ for DSPC, which forms the structural basis of many DSPA-containing formulations, is approximately 55°C.[3] When liposomes are initially formed (e.g., through thin-film hydration), the rapid self-assembly process can trap kinetic and structural defects within the bilayer. These defects, which can be thought of as fault-dislocations in the lipid packing, contribute to a heterogeneous population of vesicles with varying sizes and lamellarity, resulting in a high Polydispersity Index (PDI).[4]

Thermal cycling (or annealing) is a process where the vesicle suspension is heated above the T_m_ and then cooled back down. By transitioning the membrane into the fluid Lα phase, lipid molecules gain the mobility needed to rearrange themselves into a more thermodynamically favorable, ordered, and uniform packing structure. This process effectively "heals" the structural defects, leading to a more homogeneous population of vesicles with a lower PDI.[4] The rate of this annealing process is temperature-dependent; it can be slow just a few degrees above T_m_ but is significantly faster at temperatures 10°C or more above the transition point.[4]

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the preparation of DSPA-containing vesicles and how thermal cycling can be applied to resolve them.

Q1: My initial liposome preparation has a very high Polydispersity Index (PDI > 0.3). What is causing this and how can I fix it?

A high PDI right after hydration is common and usually points to the formation of large, multilamellar vesicles (MLVs) and a wide size distribution.

• Causality: The initial hydration of a dry lipid film is a vigorous process that creates a heterogeneous mixture of vesicle sizes and structures. Without further processing, this heterogeneity is expected. The standard thin-film hydration method often yields PDI values between 0.3 and 0.5.[5]

• Solution: A combination of extrusion and thermal cycling is highly effective.

  • Extrusion: First, process your MLV suspension through polycarbonate membranes with a defined pore size (e.g., 100 nm). Crucially, this extrusion must be performed at a temperature above the T_m_ of your lipid mixture (e.g., 60-65°C for DSPC-based formulations).[6] Extruding below the T_m_ is inefficient and can foul the membrane.[6] Performing 11-21 passes is typically recommended to achieve a consistent average size.[7]

  • Thermal Cycling: After extrusion, implement a thermal cycling protocol as detailed in the next section. This will further anneal the now size-defined vesicles, reducing structural defects and lowering the PDI to a more acceptable range (ideally < 0.2).[8]

Q2: I've extruded my liposomes, but the PDI is still higher than desired. Will thermal cycling help?

Yes, this is an ideal scenario for thermal cycling. While extrusion is excellent for controlling the average vesicle diameter, it can still leave residual structural defects in the bilayer.

• Causality: The high pressure of extrusion forces the vesicles through small pores, which is a mechanically stressful process. This can create packing faults or non-ideal lipid arrangements even if the overall size is controlled.

• Solution: Annealing the extruded liposomes by heating them to ~10°C above the T_m_ (e.g., 65°C for a DSPC/DSPA formulation) for a short period (10-60 minutes) allows the lipid bilayers to relax into a more uniform and stable configuration.[4] A slow cooling process back to room temperature is often beneficial to prevent the re-introduction of defects.

Q3: Can I perform thermal cycling before extrusion?

Yes, this is also a valid approach. Some protocols incorporate freeze-thaw cycles, a form of thermal cycling, before extrusion.

• Causality: Subjecting the initial MLV suspension to several freeze-thaw cycles can help break down large lipid sheets and promote the formation of unilamellar vesicles, which can make the subsequent extrusion process more efficient and less likely to clog the membrane. This process works by the disruptive force of ice crystal formation during freezing and subsequent fusion events during thawing.

• Workflow: A typical workflow would be: Thin-Film Hydration → Freeze-Thaw Cycles → Extrusion. This can be particularly effective for improving the encapsulation efficiency of hydrophilic drugs.

Q4: My DSPA vesicle suspension is showing signs of aggregation over time, even after initial success. What could be the cause?

Delayed aggregation can be due to several factors, some of which are related to the initial preparation protocol.

• Causality:

  • Incomplete Defect Annealing: If the initial thermal cycling was insufficient (too low a temperature or too short a time), residual high-energy defect sites on the vesicle surface can act as nucleation points for aggregation over time.

  • Buffer Conditions: The pH and ionic strength of your buffer can impact the stability of PEGylated liposomes. The PEG layer provides steric stability, but electrostatic interactions can still play a role.

  • Lipid Hydrolysis: Over longer periods, hydrolysis of the ester bonds in phospholipids can occur, creating lysolipids that can destabilize the membrane and promote fusion or aggregation.

• Solution:

  • Optimize Annealing: Ensure your thermal cycling protocol is robust. A temperature of 60-65°C for at least 30-60 minutes is a good starting point for DSPC/DSPA formulations.

  • Buffer Optimization: Ensure your buffer pH is appropriate (typically neutral) and consider the effects of ionic strength on your specific formulation.

  • Storage: For long-term stability, store vesicle suspensions at 4°C (below the T_m_) to maintain the lipids in the more stable gel phase and slow down hydrolysis.

Experimental Protocols & Data

Protocol: Preparation and Homogenization of DSPA-Liposomes via Extrusion and Thermal Cycling

This protocol describes the preparation of unilamellar DSPA-containing liposomes with low polydispersity using the thin-film hydration method, followed by extrusion and a final thermal annealing step.

1. Lipid Film Preparation: a. Co-dissolve your lipids (e.g., DSPC and DSPA-PEG2000 at a 95:5 molar ratio) in an appropriate organic solvent (e.g., chloroform) in a round-bottom flask. b. Attach the flask to a rotary evaporator. The water bath should be heated to a temperature above the lipid T_m_ (e.g., 65°C) to ensure the lipids remain mixed and form an even film. c. Evaporate the solvent under reduced pressure until a thin, uniform lipid film is formed on the flask wall. d. Continue to dry the film under high vacuum for at least 2 hours to remove all residual solvent.

2. Hydration: a. Pre-heat your aqueous hydration buffer (e.g., phosphate-buffered saline, PBS pH 7.4) to 65°C. b. Add the heated buffer to the lipid film-containing flask. c. Agitate the flask by hand or vortexing above the T_m_ (at 65°C) for 30-60 minutes. This will detach the lipid film and form a milky suspension of multilamellar vesicles (MLVs).

3. Extrusion: a. Assemble a lipid extruder (e.g., a mini-extruder) with two stacked 100 nm polycarbonate membranes. b. Pre-heat the extruder assembly by placing it on a hot plate or in a heating block set to 65°C. c. Load the MLV suspension into one of the syringes. d. Pass the suspension back and forth through the membranes for at least 11-21 passes. Ensure the temperature is maintained above T_m_ throughout this process. The suspension should become progressively more translucent.

4. Thermal Annealing Cycle: a. Transfer the extruded liposome suspension to a sealed vial. b. Place the vial in a water bath or heating block set to 65°C (T_m_ + 10°C). c. Incubate for 60 minutes. This allows the lipid bilayers to anneal and repair structural defects. d. Cool the suspension slowly to room temperature. This can be achieved by turning off the heat source and allowing the water bath to cool naturally over 1-2 hours. Rapid cooling (e.g., placing on ice) can re-introduce stress and defects into the bilayer. e. Store the final, homogeneous liposome suspension at 4°C.

Expected Impact of Thermal Processing on Vesicle Homogeneity

The following table summarizes representative data illustrating the improvement in vesicle size and Polydispersity Index (PDI) after applying post-hydration processing steps like extrusion and annealing.

Preparation Stage	Typical Mean Diameter (nm)	Typical Polydispersity Index (PDI)	Notes
After Hydration (MLVs)	200 - 1000+ nm	0.4 - 0.8	Highly heterogeneous population of multilamellar vesicles.[7][9]
After Extrusion (100 nm filter)	110 - 130 nm	0.1 - 0.25	Size is controlled by the filter pore, but some heterogeneity remains.[10]
After Extrusion & Thermal Annealing	100 - 120 nm	< 0.1	Annealing removes defects, leading to a more uniform, monodisperse population.[7][10]

Note: The values presented are typical and can vary based on the specific lipid composition, concentration, and equipment used.

Visualizing the Process and Mechanism

To better understand the workflows and underlying science, the following diagrams illustrate the key processes.

Experimental Workflow

This diagram outlines the complete process from raw materials to a final, homogeneous DSPA liposome suspension, emphasizing the critical thermal steps.

Caption: Workflow for producing homogeneous DSPA vesicles.

Mechanism of Thermal Annealing

This diagram illustrates the conceptual change in the lipid membrane structure before and after the thermal annealing process.

Caption: Effect of thermal annealing on membrane structure.

References

• Lawaczeck, R., Kainosho, M., & Chan, S. I. (1976). The formation and annealing of structural defects in lipid bilayer vesicles. Biochimica et Biophysica Acta (BBA) - Biomembranes, 443(3), 313–330. [Link]

• BenchChem. (2025). Technical Support Center: 1,2-Distearoyl-sn-glycero-3-phosphocholine (DSPC) Liposomes. BenchChem.
• Koynova, R., & Caffrey, M. (1995). Phases and phase transitions of the phosphatidylcholines. Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes, 1255(2), 213–245.
• BenchChem. (2025).
• Barenholz, Y. (2005). Effect of grafted PEG on liposome size and on compressibility and packing of lipid bilayer. Chemistry and Physics of Lipids, 135(2), 129-145.
• Yusuf, A., et al. (2024).
• Gabizon, A., et al. (2007). In vitro stability and content release properties of phosphatidylglyceroglycerol containing thermosensitive liposomes. Journal of Controlled Release, 122(2), 143-150.
• Atrouse, O. M. (2002). The Effects of Liposome Composition and Temperature on the Stability of Liposomes and the Interaction of Liposomes with Human Neutrophils. Pakistan Journal of Biological Sciences, 5(9), 948-951.
• Jahn, A., et al. (2010). Effects of temperature, acyl chain length, and flow-rate ratio on liposome formation and size in a microfluidic hydrodynamic focusing device. Langmuir, 26(9), 6734-6741.
• Kumpel, A., et al. (2021). Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols. Molecules, 26(12), 3698.
• Bailey, A. L., & Cullis, P. R. (1997). Liposome Fusion. Current Topics in Membranes, 44, 359-397.
• Tagami, T., et al. (2011). Effects of the PEG Molecular Weight of a PEG-Lipid and Cholesterol on PEG Chain Flexibility on Liposome Surface. Chemical and Pharmaceutical Bulletin, 59(2), 231-237.
• Genizer. (2023).
• Malvern Panalytical. (2017). Can anyone help me on this "the polydispersity indices (PDIs) of the prepared liposomes were ranging from 1.55±0.38 and 3.66±2.34"?
• Mayer, L. D., et al. (1986). Reduction of liposome size and preparation of unilamellar vesicles by extrusion techniques. Biochimica et Biophysica Acta (BBA) - Biomembranes, 858(1), 161-168.
• Sharma, A., & Sharma, U. S. (1997). Liposomes in drug delivery: progress and limitations. International Journal of Pharmaceutics, 154(2), 123-140.
• CD Formulation. (n.d.). Thin-Film Hydration Method for Liposome Preparation.
• Sharma, G., et al. (2014). Freeze-anneal-thaw cycling of unilamellar liposomes: effect on encapsulation efficiency. Pharmaceutical Development and Technology, 19(1), 89-94.
• Wikipedia. (2023). Lipid bilayer phase behavior. Wikipedia.
• Torchilin, V. P. (2005). Recent advances with liposomes as pharmaceutical carriers. Nature Reviews Drug Discovery, 4(2), 145-160.
• Olson, F., et al. (1979). Preparation of liposomes of defined size distribution by extrusion through polycarbonate membranes. Biochimica et Biophysica Acta (BBA) - Biomembranes, 557(1), 9-23.
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to HPLC Method Development for the Quantification of Distearoyl Phosphatidic Acid (DSPA)

For researchers, scientists, and drug development professionals, the accurate quantification of distearoyl phosphatidic acid (DSPA) is a critical aspect of lipid-based drug delivery system characterization, such as in liposomal formulations. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for DSPA quantification, drawing upon established analytical principles and field-proven insights to aid in the selection and development of a robust and reliable analytical method.

Understanding the Analyte: Distearoyl Phosphatidic Acid (DSPA)

DSPA is a saturated phospholipid, a subclass of phosphatidic acids, characterized by two stearic acid (18:0) acyl chains.[1] Its amphipathic nature, with a polar phosphate head group and nonpolar fatty acid tails, dictates its chromatographic behavior and presents unique analytical challenges, such as peak tailing in reversed-phase chromatography.[2] The negatively charged phosphate group at physiological pH is a key feature to consider for chromatographic separation.

Comparative Analysis of HPLC Methods for DSPA Quantification

The choice of HPLC method for DSPA quantification hinges on several factors, including the sample matrix, required sensitivity, available equipment, and the desired level of structural information. This section compares the three primary HPLC modes for phospholipid analysis: Normal-Phase (NP), Reversed-Phase (RP), and Hydrophilic Interaction Liquid Chromatography (HILIC).

Normal-Phase High-Performance Liquid Chromatography (NP-HPLC)

NP-HPLC separates molecules based on their polarity, with polar analytes being more retained on a polar stationary phase. This mode is well-suited for separating lipid classes.[3]

• Principle of Separation: In NP-HPLC, DSPA, being a polar lipid, interacts with the polar stationary phase (e.g., silica or diol). A non-polar mobile phase is used, and a gradient is typically employed by increasing the polarity of the mobile phase to elute the analytes.[4]

• Advantages:

  • Excellent for separating phospholipid classes.[5]

  • Can resolve DSPA from other phospholipids like phosphatidylcholine (PC) and phosphatidylethanolamine (PE).

• Disadvantages:

  • Mobile phases often consist of non-polar organic solvents like chloroform and hexane, which may not be compatible with all detectors and can pose safety and disposal concerns.

  • Less suitable for separating DSPA species with different fatty acid chains (though for pure DSPA, this is not a concern).

A common detector for NP-HPLC is the Evaporative Light Scattering Detector (ELSD) or the Charged Aerosol Detector (CAD), as the mobile phases are volatile and do not have a UV chromophore.[6]

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a widely used technique that separates molecules based on their hydrophobicity.

• Principle of Separation: A non-polar stationary phase (e.g., C18 or C8) is used with a polar mobile phase. More hydrophobic molecules, like DSPA, are retained longer on the column.[7]

• Advantages:

  • Excellent for separating lipids with different acyl chain lengths and degrees of saturation.[3]

  • Compatible with mass spectrometry (MS) detectors, providing detailed structural information.[1]

• Disadvantages:

  • Acidic phospholipids like DSPA are prone to significant peak tailing due to interactions between the negatively charged phosphate group and residual silanols on the stationary phase.[2] This can compromise separation, detection, and quantification.[2]

  • Additives to the mobile phase, such as low concentrations of phosphoric acid, may be required to improve peak shape.[2]

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is a variation of normal-phase chromatography that uses a polar stationary phase and a mobile phase containing a high concentration of an organic solvent and a small amount of water.

• Principle of Separation: HILIC separates compounds based on their hydrophilicity. A water-rich layer is formed on the surface of the polar stationary phase, and analytes partition between this layer and the bulk mobile phase. More polar analytes are more retained.

• Advantages:

  • Offers good separation of polar lipids like DSPA and can separate them from other major polar membrane lipid classes.[8]

  • Compatible with mass spectrometry, enabling sensitive and selective detection.[8]

  • Can provide separation of both PA and lysophosphatidic acid (LPA) species.[8]

• Disadvantages:

  • Method development can be more complex than RP-HPLC.

  • Column equilibration can be slow.

Comparison of Detection Methods

The choice of detector is as critical as the choice of chromatographic method.

Detector	Principle	Advantages	Disadvantages	Best Suited For
Evaporative Light Scattering Detector (ELSD)	Nebulizes the eluent, evaporates the mobile phase, and measures the light scattered by the remaining non-volatile analyte particles.[6]	Universal detection for non-volatile analytes; not dependent on chromophores.[6] Good for gradient elution.	Non-linear response requires calibration curves with a good fit (e.g., logarithmic or polynomial).[4] Lower sensitivity than MS.	NP-HPLC and RP-HPLC where universal detection is needed and the analyte lacks a UV chromophore.
Charged Aerosol Detector (CAD)	Similar to ELSD but charges the analyte particles before detection, providing a more uniform response.	Mass-sensitive detector with a wide dynamic range and high precision.[9] More consistent inter-analyte response than ELSD.[9]	Response can be affected by gradient changes.[10] More expensive than ELSD.	NP-HPLC, RP-HPLC, and HILIC for accurate quantification of a wide range of lipids.
Mass Spectrometry (MS)	Ionizes the analyte and separates the ions based on their mass-to-charge ratio.	High sensitivity and selectivity.[1] Provides structural information and can identify unknown impurities.[1][11]	Higher cost and complexity.[12] Potential for ion suppression from the sample matrix.[13]	RP-HPLC and HILIC for high-sensitivity quantification and structural elucidation.

Experimental Protocols

The following are example protocols for the quantification of DSPA using different HPLC methods. These should be considered as starting points for method development and optimization.

NP-HPLC-ELSD Method for DSPA Quantification

This method is adapted from a procedure for quantifying phospholipids in a pharmaceutical formulation.[4]

Instrumentation:

• HPLC system with a binary or quaternary pump

• Autosampler

• Column oven

• Evaporative Light Scattering Detector (ELSD)

Chromatographic Conditions:

• Column: Diol, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Chloroform

• Mobile Phase B: Methanol/Water/Ammonium Hydroxide (80:19.5:0.5, v/v/v)

• Gradient:

  • 0-5 min: 10% B

  • 5-15 min: 10-50% B (linear gradient)

  • 15-20 min: 50% B

  • 20.1-25 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 20 µL

• ELSD Settings:

  • Nebulizer Temperature: 40 °C

  • Evaporator Temperature: 60 °C

  • Gas Flow (Nitrogen): 1.5 L/min

Sample Preparation (from a liposomal formulation):

• Disrupt the liposomes using a suitable solvent, such as a mixture of chloroform and methanol (2:1, v/v).

• Vortex the mixture vigorously for 2 minutes.

• Centrifuge to separate the lipid-containing organic phase.

• Evaporate the organic solvent under a stream of nitrogen.

• Reconstitute the dried lipid film in the initial mobile phase (90:10 Chloroform:Methanol mix).

• Filter through a 0.22 µm PTFE syringe filter before injection.

RP-HPLC-MS Method for DSPA Quantification

This method is based on principles for improving the analysis of acidic phospholipids.[2]

Instrumentation:

• UHPLC or HPLC system with a binary pump

• Autosampler

• Column oven

• Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF) with an Electrospray Ionization (ESI) source

Chromatographic Conditions:

• Column: C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: Water with 0.1% Formic Acid and 5 µM Phosphoric Acid

• Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% Formic Acid

• Gradient:

  • 0-2 min: 40% B

  • 2-12 min: 40-95% B (linear gradient)

  • 12-15 min: 95% B

  • 15.1-18 min: 40% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 45 °C

• Injection Volume: 5 µL

MS Conditions (Negative Ion Mode):

• Ion Source: ESI (-)

• Capillary Voltage: 3.0 kV

• Cone Voltage: 40 V

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

• Desolvation Gas Flow: 800 L/hr

• Scan Range: m/z 100-1000 or Selected Ion Monitoring (SIM) for DSPA (m/z 717.5 for [M-H]⁻)

Sample Preparation:

Similar to the NP-HPLC method, but reconstitute the final lipid film in a solvent compatible with reversed-phase injection, such as isopropanol or methanol.

Method Validation and System Suitability

For reliable quantification, the chosen HPLC method must be validated according to ICH guidelines. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualizing the Workflow

Conclusion

The selection of an appropriate HPLC method for the quantification of DSPA is a critical step in the development and quality control of lipid-based drug delivery systems. NP-HPLC with ELSD or CAD offers a robust method for routine analysis of DSPA as a lipid class. For higher sensitivity, selectivity, and structural information, RP-HPLC or HILIC coupled with mass spectrometry is the preferred approach, provided that challenges like peak tailing are addressed through careful method development. A thorough validation of the chosen method is imperative to ensure accurate and reliable results.

References

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• Cyberlipid. (n.d.). Ion exchange chromatography. GERLI. Retrieved from [Link]

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• Olszanowski, R., Koter, M., & Wrotek, S. (2018). Determination of Glycerophospholipids in Biological Material Using High-Performance Liquid Chromatography with Charged Aerosol Detector HPLC-CAD—A New Approach for Isolation and Quantification. Molecules, 23(11), 2993. [Link]

• Abrahamsen, H. N., Olsen, L., & Andersen, J. R. (2006). Quantification of phosphatidylserine, phosphatidic acid and free fatty acids in an ultrasound contrast agent by normal-phase high-performance liquid chromatography with evaporative light scattering detection. Journal of Chromatography A, 1127(1-2), 12–17. [Link]

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• ACS Publications. (2024, September 12). Quantifying Phospholipids in Organic Samples Using a Hydrophilic Interaction Liquid Chromatography–Inductively Coupled Plasma High-Resolution Mass Spectrometry (HILIC-ICP-HRMS) Method. Analytical Chemistry. [Link]

• LCGC International. (2025, October 8). The Good, the Bad, and the Ugly of HPLC in Pharmaceutical Analysis. [Link]

• MetwareBio. (n.d.). Unveiling Phosphatidic Acid Ⅱ: Functions, Applications, and Analytical Methods. [Link]

• Taylor & Francis Online. (2015, February 19). Separation and Quantification of Phospholipid and Neutral Lipid Classes by HPLC–CAD: Application to Egg Yolk Lipids. [Link]

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Comparative Stability of DSPA vs. DSPG in Pharmaceutical Formulations

Executive Summary

The selection of anionic helper lipids is a critical determinant in the thermodynamic stability, mechanical properties, and biological performance of liposomes and lipid nanoparticles (LNPs). DSPA (1,2-distearoyl-sn-glycero-3-phosphate) and DSPG (1,2-distearoyl-sn-glycero-3-phospho-(1'-rac-glycerol)) are two structurally related saturated phospholipids that impart a negative surface charge to nanoparticle formulations. While both share identical 18-carbon acyl tails, their divergent headgroup chemistries dictate profoundly different bilayer mechanics.

This guide objectively compares the physicochemical stability, mechanical compressibility, and formulation workflows of DSPA and DSPG, providing drug development professionals with the mechanistic causality required to make data-driven formulation decisions.

Structural Mechanics and Causality

The stability of a liposomal formulation is fundamentally dictated by the thermodynamic interactions of its constituent lipids. Because DSPA and DSPG possess identical hydrophobic domains, their divergent behaviors stem entirely from their interfacial headgroup chemistry.

• DSPA (Phosphatidic Acid): The DSPA headgroup is minimal, consisting solely of a phosphate moiety. This lack of steric bulk allows the fully saturated acyl chains to pack tightly via strong van der Waals interactions. Consequently, DSPA exhibits a highly ordered gel phase and a high gel-to-liquid crystalline phase transition temperature ( Tm​ ) of ~75 °C[1].

• DSPG (Phosphatidylglycerol): The addition of a glycerol moiety to the phosphate group creates a bulkier, highly hydrated headgroup. This steric hindrance forces a larger area per lipid, disrupting optimal acyl chain packing and lowering the Tm​ to ~55 °C[1].

Area Compressibility and Bilayer Softness

Recent molecular dynamics and all-atom simulations have demonstrated that lipid headgroups heavily influence the Area Compressibility Modulus ( KA​ ). DSPG systems are mechanically softer (lower KA​ ) than DSPA systems[2]. The hydration layer surrounding the glycerol headgroup of DSPG acts as a structural buffer, making the membrane more compressible. In contrast, the tightly packed DSPA bilayers are more rigid, which can prevent premature cargo leakage but may also reduce fusogenicity with target cell membranes.

Mechanistic relationship between lipid headgroup structure, bilayer mechanics, and stability.

Quantitative Data and Performance Comparison

When evaluating these lipids for clinical translation, colloidal stability and regulatory precedence are paramount. DSPG is the gold standard for anionic stabilization, famously utilized in the FDA-approved formulation AmBisome® (liposomal amphotericin B). The negative net charge provided by DSPG assures robust colloidal stability and prevents flocculation over extended shelf lives[3].

Conversely, DSPA formulations exhibit higher negative surface charges due to the unshielded phosphate group. While this can drive significantly higher cellular internalization (up to 3-fold higher in certain epithelial and cancer cell lines compared to zwitterionic baselines)[2], it also makes DSPA more susceptible to divalent cation-induced aggregation in physiological buffers.

Table 1: Physicochemical Comparison of DSPA vs. DSPG

Property	DSPA	DSPG	Mechanistic Impact on Formulation
Headgroup Structure	Phosphatidic Acid (Small)	Phosphatidylglycerol (Bulky)	Dictates steric hindrance and hydration layer thickness.
Phase Transition ( Tm​ )	~75 °C	~55 °C	Higher Tm​ requires higher processing temperatures during extrusion/mixing.
Compressibility ( KA​ )	Higher (More Rigid)	Lower (Softer)	DSPG's softness accommodates drug insertion without bilayer rupture.
Colloidal Stability	Moderate (Cation sensitive)	Excellent	DSPG prevents flocculation; ideal for long-term shelf stability.
Cellular Uptake	High	Moderate	DSPA's dense charge profile enhances electrostatic binding to cell membranes.
Clinical Precedence	Limited / Specialized	High (e.g., AmBisome®)	DSPG offers a de-risked regulatory pathway for IND applications.

Experimental Protocols: Formulation and Stability Validation

To objectively evaluate the stability differences between DSPA and DSPG, researchers must utilize a self-validating experimental system. The following protocol outlines a microfluidic formulation strategy coupled with a thermal stress test.

Self-Validating Logic: By measuring the Polydispersity Index (PDI) and size immediately post-dialysis (Baseline) and comparing it to post-stress data, we isolate thermodynamic instability (fusion/aggregation) from formulation artifacts.

Protocol: Microfluidic Preparation and Leakage Assay

Step 1: Lipid Solubilization (Organic Phase)

• Prepare a lipid mix of DOPC:Cholesterol:Anionic Lipid (DSPA or DSPG) at a 50:35:15 molar ratio.

• Dissolve the lipid mixture in anhydrous ethanol to a final lipid concentration of 10 mM. Note: Due to DSPA's high Tm​ , the ethanol phase must be heated to 80 °C to ensure complete solubilization prior to mixing.

Step 2: Aqueous Phase Preparation

• Prepare a 100 mM solution of 6-Carboxyfluorescein (6-CF) in PBS (pH 7.4). The high concentration ensures self-quenching of the fluorophore inside the intact liposome.

Step 3: Microfluidic Mixing

• Inject the organic and aqueous phases into a microfluidic mixer (e.g., NanoAssemblr) at a Flow Rate Ratio (FRR) of 3:1 (Aqueous:Ethanol) and a Total Flow Rate (TFR) of 12 mL/min.

• Maintain the heating block at 80 °C for DSPA and 65 °C for DSPG to keep lipids above their Tm​ during assembly.

Step 4: Purification and Baseline Characterization

• Dialyze the formulations against 1000 volumes of PBS (pH 7.4) for 24 hours to remove ethanol and unencapsulated 6-CF.

• Validation Check: Measure size and PDI via Dynamic Light Scattering (DLS). A PDI < 0.15 confirms successful, uniform assembly.

Step 5: Thermal Stress and Leakage Quantification

• Incubate the purified liposomes at 4 °C, 25 °C, and 37 °C for 14 days.

• At day 14, measure the fluorescence of the samples (Ex: 492 nm, Em: 517 nm).

• Add 0.1% Triton X-100 to completely lyse the liposomes and measure maximum fluorescence. Calculate the % leakage. Expectation: DSPA will show lower leakage at 37 °C due to its higher rigidity, while DSPG will show superior size stability (less aggregation) over time.

Standardized microfluidic workflow for the formulation and evaluation of anionic lipid nanoparticles.

Conclusion and Formulation Guidelines

The choice between DSPA and DSPG should be dictated by the specific therapeutic objective:

• Choose DSPG when formulating for intravenous administration where long-term shelf stability, low toxicity, and prevention of flocculation are the primary goals. Its softer bilayer mechanics accommodate bulky lipophilic drugs (like Amphotericin B), and its extensive FDA history accelerates regulatory approval.

• Choose DSPA when designing targeted delivery systems that require highly rigid membranes to prevent premature leakage of small hydrophilic molecules, or when exploiting its high surface charge density to maximize cellular internalization in specific solid tumors.

References

• AmBisome® Formulations for Pediatrics: Stability, Cytotoxicity, and Cost-Effectiveness Studies. MDPI. URL:[Link]

• Effects of Lipid Headgroups on the Mechanical Properties and In Vitro Cellular Internalization of Liposomes. Langmuir - ACS Publications. URL:[Link]

• Effects of Lipid Headgroups on the Mechanical Properties and In Vitro Cellular Internalization of Liposomes. PMC - NIH. URL:[Link]

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validating zeta potential shifts in DSPA-modified nanoparticles

An in-depth comparative guide for validating zeta potential shifts in lipid nanoparticles (LNPs) and liposomes, focusing on the anionic lipid DSPA (1,2-distearoyl-sn-glycero-3-phosphate) versus standard alternatives.

The Mechanistic Role of DSPA in Surface Charge Engineering

In the rational design of lipid-based drug delivery systems, surface charge is a critical quality attribute (CQA) that dictates colloidal stability, systemic circulation time, and cellular internalization. While FDA-approved formulations frequently utilize zwitterionic lipids like DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) to achieve a near-neutral surface charge, engineering a highly negative surface charge requires anionic phospholipids such as DSPA .

The Causality of the Shift: The profound negative shift in zeta potential observed in DSPA-modified nanoparticles is rooted in its molecular structure. Unlike DSPC, which possesses a positively charged choline group that neutralizes its phosphate group, DSPA is a phosphatidic acid. It lacks a terminal neutralizing headgroup, leaving the phosphate oxygen fully exposed to carry a net negative charge at physiological pH .

This strong negative charge increases the electrostatic repulsion between particles, preventing aggregation and improving shelf-life. Biologically, this targeted shift in zeta potential has been shown to alter mechanical properties (area compressibility modulus) and can drive a 2- to 3-fold higher in vitro cellular internalization in specific epithelial and metastatic cancer cell lines compared to neutral DSPC or DOPC baselines [[1]]([Link]).

Comparative Lipid Performance: Zeta Potential & Sizing

To objectively validate DSPA's performance, it must be benchmarked against zwitterionic (DSPC), alternative anionic (DSPG), and cationic (DOTAP) lipids. The table below summarizes the expected quantitative shifts when these lipids are formulated with Cholesterol and PEG-Lipid (e.g., 50:45:5 molar ratio).

Formulation	Primary Lipid	Surface Charge	Expected Size	Expected PDI	Zeta Potential (10 mM NaCl)	Zeta Potential (1x PBS)
DSPC-based	Zwitterionic	Neutral	100 - 120 nm	< 0.15	-2 to -8 mV	-1 to -3 mV
DSPA-based	Anionic	Highly Negative	110 - 130 nm	< 0.15	-45 to -60 mV	-15 to -25 mV
DSPG-based	Anionic	Negative	110 - 130 nm	< 0.15	-40 to -50 mV	-10 to -20 mV
DOTAP-based	Cationic	Positive	100 - 120 nm	< 0.15	+40 to +55 mV	+10 to +20 mV

Note: The dramatic difference in zeta potential between 10 mM NaCl and 1x PBS is due to charge screening (Debye length compression), which is explained in the data interpretation section below.

Self-Validating Experimental Workflow

To ensure scientific integrity, the measurement of zeta potential cannot be treated as a standalone assay. It must be part of a self-validating system where Dynamic Light Scattering (DLS) qualifies the sample prior to Electrophoretic Light Scattering (ELS) .

Workflow for formulating and .

Step-by-Step Methodology

Step 1: Thin-Film Hydration Dissolve the lipid mixture (e.g., DSPA/Chol/DSPE-PEG2000) in chloroform. Evaporate the solvent under a gentle nitrogen stream and dry under a vacuum overnight. Causality Check: The resulting lipid film must be completely translucent. Opacity indicates phase separation of the lipids, which will lead to heterogeneous surface charges across the vesicle population .

Step 2: High-Temperature Extrusion Hydrate the film with your chosen buffer. Extrude the multilamellar vesicles 10 to 15 times through a 100 nm polycarbonate membrane. Causality Check: DSPA has a high gel-to-liquid crystalline phase transition temperature ( Tm​ ) of approximately 75°C . Extruding below this temperature forces rigid lipids through the pores, rupturing the membranes and causing massive sample loss. You must heat the extruder block to at least 80°C to ensure the lipids are in a fluid state.

Step 3: DLS Quality Control (The Gatekeeper) Measure the hydrodynamic diameter and Polydispersity Index (PDI) using DLS. Causality Check: Do not proceed to ELS if the PDI is > 0.2. Electrophoretic mobility calculations (using the Henry equation and Smoluchowski approximation) assume spherical, monodisperse particles . Aggregates induce complex electro-osmotic flows that invalidate the phase shift data during ELS .

Step 4: ELS Measurement via Phase Analysis Light Scattering (PALS) Dilute the qualified liposomes 1:100 in 10 mM NaCl. Load into a folded capillary cell and apply an oscillating electric field to measure particle mobility. Causality Check: Monitor the raw phase plot. A linear, repeating sawtooth wave confirms stable electrophoretic mobility. A noisy or degrading signal indicates Joule heating (the sample is cooking) or electrode polarization, requiring a lower applied voltage.

Data Interpretation: Navigating the Debye Length

When validating the zeta potential shift of DSPA, the dispersant's ionic strength is just as critical as the lipid chemistry.

Zeta potential is the electrokinetic potential at the slipping plane of the particle, not the absolute surface charge [[2]]([Link]). If you measure a DSPA liposome in 1x PBS (~150 mM ionic strength), the high concentration of counter-ions tightly packs around the nanoparticle. This heavily compresses the electrical double layer (the Debye length). As a result, the slipping plane moves closer to the particle surface, masking the true charge and making a highly anionic DSPA liposome appear artificially close to neutral (e.g., -15 mV).

The Solution: Standardize your comparative ELS measurements in 10 mM NaCl. This specific concentration provides enough conductivity to stabilize the ELS electrodes while expanding the Debye length sufficiently to accurately resolve the lipid-driven charge shifts . Under these controlled conditions, the true magnitude of DSPA's negative shift (-45 to -60 mV) becomes clearly distinguishable from DSPC baselines.

References

• Effects of Lipid Headgroups on the Mechanical Properties and In Vitro Cellular Internalization of Liposomes. ChemRxiv. Available at:[Link]

• Liposomes in tissue engineering and regenerative medicine. Journal of The Royal Society Interface. Available at:[Link]

• Automating Zeta Potential Measurements for Liposomes in High and Low Salt Environments. AZoNano. Available at:[Link]

• How Light Scattering is used in Liposome and LNP Characterization. Malvern Panalytical. Available at:[Link]

• Electrophoretic light scattering. Wikipedia. Available at: [Link]

• Liposomes or Extracellular Vesicles: A Comprehensive Comparison of Both Lipid Bilayer Vesicles for Pulmonary Drug Delivery. MDPI. Available at:[Link]

• Smart Lipid-Based Nanosystems for Therapeutic Immune Induction against Cancers: Perspectives and Outlooks. PMC. Available at:[Link]

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A Comparative Guide to the Differential Scanning Calorimetry (DSC) Profiles of DSPA Bilayers

For Researchers, Scientists, and Drug Development Professionals

In the realm of lipid-based drug delivery and biomembrane research, understanding the thermotropic behavior of phospholipids is paramount. This guide provides an in-depth technical analysis of the differential scanning calorimetry (DSC) profile of 1,2-distearoyl-sn-glycero-3-phosphoric acid (DSPA), a key anionic phospholipid. By comparing its properties to other relevant phospholipids, this document aims to equip researchers with the knowledge to make informed decisions in formulation development and biophysical studies.

Introduction to DSPA and Differential Scanning calorimetry

1,2-distearoyl-sn-glycero-3-phosphate, or DSPA, is a saturated phosphatidic acid with two 18-carbon stearoyl acyl chains. Its anionic headgroup and long, saturated acyl chains confer unique physicochemical properties to lipid bilayers, making it a valuable component in liposomal formulations for drug delivery.[1][2][3]

Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique used to characterize the phase transitions of materials, including lipid bilayers.[4][5][6] By precisely measuring the heat flow into or out of a sample as a function of temperature, DSC can determine the main phase transition temperature (Tm), the enthalpy (ΔH) of the transition, and provide insights into the cooperativity of the transition.[7] These parameters are critical for understanding membrane fluidity, permeability, and stability.

The Characteristic DSC Profile of DSPA Bilayers

Main Phase Transition Temperature (Tm): A Tale of Two Influences

The Tm of a phospholipid is primarily determined by the length and saturation of its acyl chains and the nature of its headgroup.

• Acyl Chain Influence: DSPA possesses two saturated 18-carbon stearoyl chains, identical to DSPC. The main transition temperature of DSPC is consistently reported to be around 55°C.[8][9] This provides a strong indication that the Tm of DSPA will also be in this high-temperature range. Longer and more saturated acyl chains lead to stronger van der Waals interactions, requiring more energy to transition from the ordered gel phase to the disordered liquid-crystalline phase.

• Headgroup Influence (The pH-Dependent Variable): The phosphate headgroup of DSPA is ionizable, with pKa values that result in a net negative charge at physiological pH. The ionization state of this headgroup significantly influences the packing of the lipid molecules and, consequently, the Tm.

At neutral to alkaline pH, the headgroup will be deprotonated, leading to electrostatic repulsion between adjacent DSPA molecules. This repulsion increases the distance between the lipids, weakens the van der Waals interactions between the acyl chains, and thus lowers the Tm. Conversely, at acidic pH, the phosphate group becomes protonated, reducing the electrostatic repulsion. This allows for tighter packing of the acyl chains, leading to an increase in the Tm.[1][10]

Studies on other phosphatidic acids, such as DPPA, have demonstrated this pH-dependent shift in Tm. For instance, at pH 7, where the phosphatidic acid is negatively charged, the mixing behavior with zwitterionic lipids like phosphatidylcholine is favored, suggesting a more fluid system.[7]

Comparative Analysis: DSPA vs. Other Common Phospholipids

To fully appreciate the unique properties of DSPA, it is essential to compare its expected DSC profile with that of other commonly used phospholipids.

Phospholipid	Acyl Chains	Headgroup	Expected Main Transition Temperature (Tm)	Key Characteristics
DSPA	18:0 / 18:0	Phosphatidic Acid	~55-70°C (pH dependent)	Anionic, high Tm, pH-sensitive phase behavior.
DSPC	18:0 / 18:0	Phosphocholine	~55°C[8][9]	Zwitterionic, high Tm, forms stable, low-permeability bilayers.
DPPC	16:0 / 16:0	Phosphocholine	~41°C	Zwitterionic, one of the most common phospholipids in biological membranes.
DMPA	14:0 / 14:0	Phosphatidic Acid	pH dependent	Anionic, shorter acyl chains lead to a lower Tm compared to DSPA.
DPPA	16:0 / 16:0	Phosphatidic Acid	pH dependent	Anionic, intermediate acyl chain length between DMPA and DSPA.

DSPA vs. DSPC: The Headgroup Effect

With identical acyl chains, the primary difference between DSPA and DSPC lies in their headgroups. The zwitterionic phosphocholine headgroup of DSPC is relatively neutral and less influenced by pH changes in the physiological range. This results in a stable and well-defined Tm around 55°C. In contrast, the anionic and pH-sensitive nature of DSPA's phosphate headgroup introduces a level of tunability to its phase behavior that is absent in DSPC. This makes DSPA a prime candidate for the development of pH-responsive drug delivery systems.[11][12]

DSPA vs. Other Phosphatidic Acids (DMPA, DPPA): The Acyl Chain Effect

Comparing DSPA with DMPA and DPPA highlights the influence of acyl chain length. As the number of carbons in the saturated acyl chains increases from 14 (DMPA) to 16 (DPPA) and finally to 18 (DSPA), the van der Waals interactions become progressively stronger, leading to a systematic increase in the main transition temperature. This trend is a fundamental principle in lipid biophysics.[4]

Experimental Protocol: Obtaining a DSC Profile of DSPA Bilayers

The following is a detailed, step-by-step methodology for preparing DSPA liposomes and analyzing their thermotropic properties using DSC.

Part 1: Preparation of DSPA Liposomes (Thin-Film Hydration Method)

• Lipid Film Formation:

  • Dissolve a known quantity of DSPA powder in a suitable organic solvent, such as a chloroform/methanol mixture (e.g., 2:1 v/v), in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator under reduced pressure. This will create a thin, uniform lipid film on the inner surface of the flask.

  • To ensure complete removal of residual solvent, place the flask under high vacuum for at least 2 hours.

• Hydration:

  • Hydrate the lipid film with an aqueous buffer of the desired pH and ionic strength. The temperature of the hydration buffer should be maintained above the expected Tm of DSPA (e.g., 70-80°C) to ensure the lipids are in the fluid phase, facilitating vesicle formation.

  • Agitate the flask by vortexing or gentle shaking to disperse the lipid film and form multilamellar vesicles (MLVs).

• Vesicle Sizing (Optional but Recommended):

  • For a more uniform vesicle size distribution, the MLV suspension can be subjected to extrusion.

  • Using a heated extruder (maintained above the Tm), pass the MLV suspension through polycarbonate membranes with a defined pore size (e.g., 100 nm) for a specified number of passes (e.g., 11-21 times). This will produce large unilamellar vesicles (LUVs) with a more homogenous size distribution.[13][14][15]

Part 2: DSC Analysis

• Sample Preparation:

  • Accurately transfer a known volume of the DSPA liposome suspension into a DSC sample pan.

  • Prepare a reference pan containing the same volume of the buffer used for hydration.

  • Hermetically seal both pans to prevent evaporation during the scan.

• DSC Measurement:

  • Place the sample and reference pans in the DSC instrument.

  • Equilibrate the system at a starting temperature well below the expected Tm (e.g., 30°C).

  • Heat the sample at a controlled scan rate (e.g., 1-2°C/min) to a final temperature well above the Tm (e.g., 80°C).

  • Record the differential power (heat flow) as a function of temperature.

  • Perform a cooling scan at the same rate to assess the reversibility of the phase transition.

• Data Analysis:

  • The resulting DSC thermogram will show an endothermic peak corresponding to the gel-to-liquid crystalline phase transition.

  • The main transition temperature (Tm) is typically determined as the temperature at the peak maximum of the endotherm.

  • The enthalpy of the transition (ΔH) is calculated by integrating the area under the peak.[16] This value reflects the energy required to disrupt the ordered packing of the acyl chains.

  • The peak width at half-height provides a qualitative measure of the cooperativity of the transition. A sharper peak indicates a more cooperative transition, where the lipid molecules transition from the gel to the liquid-crystalline phase in a more concerted manner.

Visualizing the Process and Concepts

To better illustrate the experimental workflow and the molecular changes during the phase transition, the following diagrams are provided.

Caption: Experimental workflow for DSC analysis of DSPA bilayers.

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A Comparative In Vivo Pharmacokinetic Guide to DSPA-Liposomes

For researchers, scientists, and drug development professionals, the selection of an appropriate drug delivery vehicle is a critical determinant of therapeutic efficacy and safety. Among the myriad of available nanocarriers, liposomes—artificially prepared vesicles composed of a lipid bilayer—have garnered significant attention due to their biocompatibility, biodegradability, and capacity to encapsulate both hydrophilic and hydrophobic drug molecules.[1][2] This guide provides an in-depth comparative analysis of the in vivo pharmacokinetics of liposomes formulated with 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPA), a key component in many advanced liposomal systems. We will explore how variations in DSPA-liposome composition influence their circulation time, biodistribution, and ultimately, their performance as drug delivery vehicles, supported by experimental data and detailed protocols.

The Rationale for DSPA in Liposomal Formulations

The in vivo fate of liposomes is largely dictated by their physicochemical properties, including size, surface charge, and the composition of their lipid bilayer.[3] The choice of phospholipids is paramount, as it influences membrane fluidity, stability, and interactions with blood components.[4] DSPA, a saturated phospholipid with an 18-carbon acyl chain, is frequently employed in liposomal formulations for several key reasons:

• High Phase Transition Temperature (Tm): DSPA has a high Tm, meaning the liposomal membrane remains in a rigid, gel-like state at physiological temperatures. This rigidity reduces the permeability of the bilayer, minimizing premature drug leakage and enhancing the stability of the formulation in the bloodstream.[3][5]

• Surface Modification: The ethanolamine headgroup of DSPA provides a convenient site for the covalent attachment of polymers like polyethylene glycol (PEG). This process, known as PEGylation, creates a hydrophilic corona around the liposome, sterically hindering the binding of opsonins (blood proteins) and subsequent uptake by the mononuclear phagocyte system (MPS), also known as the reticuloendothelial system (RES).[5][6][7] This "stealth" characteristic dramatically prolongs the circulation half-life of the liposomes.[6]

Experimental Design for Comparative In Vivo Pharmacokinetic Studies

A robust in vivo pharmacokinetic study is essential to understand how a DSPA-liposome formulation will behave in a biological system.[8] The design of such a study requires careful consideration of several factors to ensure the data is reliable and translatable.

A typical experimental workflow for a comparative in vivo pharmacokinetic study of DSPA liposomes is illustrated below.

Caption: Experimental workflow for comparative in vivo pharmacokinetic analysis of DSPA liposomes.

Animal Models

Rodent models, such as Sprague-Dawley rats or BALB/c mice, are commonly used for initial pharmacokinetic studies due to their well-characterized physiology, ease of handling, and cost-effectiveness.[9] The choice of species can influence the results, as the activity of the MPS can vary between species.

Liposome Formulations for Comparison

To assess the impact of formulation on pharmacokinetics, it is crucial to compare different DSPA-liposome compositions. A common comparison is between:

• Conventional Liposomes: Composed of a primary phospholipid like 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), DSPA, and cholesterol.

• PEGylated ("Stealth") Liposomes: Similar in composition to conventional liposomes but with the inclusion of a DSPA-PEG conjugate.

Cholesterol is a critical component that modulates membrane fluidity and stability.[10][11] A molar ratio of approximately 2:1 for phospholipid to cholesterol is often found to create stable formulations.[10][12]

Dosing and Blood Sampling

Intravenous (IV) administration via the tail vein is the most common route for assessing the systemic circulation of liposomes.[9] Following administration, serial blood samples are collected at predetermined time points (e.g., 0.083, 0.5, 1, 4, 8, 12, and 24 hours) to capture the distribution and elimination phases of the pharmacokinetic profile.[9]

Comparative Pharmacokinetic Data

The primary goal of a comparative pharmacokinetic study is to quantify the differences in how various DSPA-liposome formulations are absorbed, distributed, metabolized, and excreted (ADME). The key parameters to compare are summarized in the table below.

Pharmacokinetic Parameter	Conventional DSPA Liposomes	PEGylated DSPA Liposomes	Rationale for Difference
Half-life (t½)	Shorter	Significantly Longer	PEGylation reduces uptake by the MPS, leading to prolonged circulation.[6]
Area Under the Curve (AUC)	Lower	Higher	A longer circulation time results in a greater overall exposure of the drug in the body.
Clearance (CL)	Higher	Lower	Reduced MPS uptake leads to a slower rate of removal from the bloodstream.
Volume of Distribution (Vd)	Larger	Smaller	PEGylated liposomes are more confined to the vascular compartment due to their reduced extravasation and tissue uptake.

Note: The values presented are relative and will vary depending on the specific liposome composition, encapsulated drug, and animal model used.

Studies have demonstrated that the inclusion of DSPE-PEG in a DSPC liposome formulation can increase the circulation time by over 8000% in the first 24 hours post-injection in mice.[5][6] This is a direct result of reduced phagocytosis by MPS cells.[5][6]

Mechanistic Insights into DSPA-Liposome Pharmacokinetics

The observed differences in the pharmacokinetic profiles of various DSPA-liposome formulations can be attributed to their interactions with biological components at a molecular level.

The Role of PEGylation

As previously mentioned, the PEG layer on the surface of stealth liposomes creates a steric barrier that inhibits the adsorption of opsonins.[5] This is the primary mechanism for evading the MPS and prolonging circulation. The density of the PEG chains on the liposome surface is a critical factor; a "brush" configuration, achieved at higher PEG concentrations, is more effective at repelling proteins than a "mushroom" configuration.[13]

The Influence of Lipid Composition

The choice of the primary phospholipid in conjunction with DSPA also plays a role. DSPC, with a similar saturated 18-carbon acyl chain, is often used with DSPA to create a highly ordered and rigid bilayer.[5][10] This rigidity minimizes drug leakage in the plasma, ensuring that the drug remains encapsulated until the liposome reaches its target site.[5] Liposomes formulated with phospholipids having a lower Tm would be more fluid and prone to premature drug release.

Step-by-Step Experimental Protocol: In Vivo Pharmacokinetic Analysis of DSPA Liposomes

This protocol outlines a standard procedure for comparing the pharmacokinetics of conventional and PEGylated DSPA liposomes in a rat model.

Materials and Reagents

• DSPC, DSPA, DSPA-PEG (e.g., PEG-2000), Cholesterol

• Drug to be encapsulated (and a fluorescent or radiolabeled tracer if applicable)

• Organic solvents (e.g., chloroform, methanol)

• Hydration buffer (e.g., HEPES-buffered saline, pH 7.4)

• Sprague-Dawley rats (male, 250-300g)

• Anesthesia (e.g., isoflurane)

• Heparinized blood collection tubes

• Centrifuge

• Analytical instrumentation for drug quantification (e.g., HPLC system, fluorescence plate reader)

Liposome Preparation (Thin-Film Hydration Method)

• Lipid Film Formation: Dissolve the lipids (e.g., DSPC:DSPA:Cholesterol for conventional; DSPC:DSPA-PEG:Cholesterol for PEGylated) in a round-bottom flask using an organic solvent like chloroform.

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the flask wall.

• Vacuum Drying: Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Hydrate the lipid film with an aqueous buffer (containing the drug to be encapsulated) by vortexing or gentle agitation at a temperature above the lipid Tm (e.g., 60-65°C).

• Size Extrusion: Subject the resulting multilamellar vesicles to extrusion through polycarbonate membranes with defined pore sizes (e.g., sequentially through 200 nm and 100 nm filters) to produce unilamellar vesicles of a uniform size.

In Vivo Administration and Sampling

• Animal Preparation: Anesthetize the rats and place them on a heating pad to maintain body temperature.

• Dosing: Administer the liposome formulations intravenously via the tail vein at a predetermined dose.

• Blood Collection: Collect blood samples (approximately 200 µL) from the tail vein at specified time points into heparinized tubes.

• Plasma Isolation: Centrifuge the blood samples (e.g., at 2000 x g for 10 minutes at 4°C) to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

Quantification of Encapsulated Drug

• Sample Preparation: Lyse the liposomes in the plasma samples using a detergent (e.g., Triton X-100) to release the encapsulated drug.

• Analytical Method: Quantify the drug concentration in the lysed plasma samples using a validated analytical method such as high-performance liquid chromatography (HPLC) or fluorescence spectroscopy if a fluorescent marker is used.[8][14]

Pharmacokinetic Data Analysis

Plot the plasma concentration-time data and perform a non-compartmental analysis to determine the key pharmacokinetic parameters (t½, AUC, CL, Vd) for each formulation. Statistical analysis (e.g., t-test or ANOVA) should be used to determine the significance of the differences between the formulations.

Conclusion

The in vivo pharmacokinetic profile of DSPA-liposomes is a complex interplay of their physicochemical properties. This guide has demonstrated that through rational formulation design, particularly the incorporation of DSPA-PEG, it is possible to significantly prolong the circulation time and enhance the drug delivery potential of these nanocarriers. The provided experimental framework serves as a foundation for researchers to conduct their own comparative studies, leading to the development of more effective and safer liposomal therapeutics.

References

• Grit, M., & Crommelin, D. J. (1993). Liposomes for the sustained drug release in vivo. Journal of Controlled Release, 24(1-3), 269-278.
• Miller, M. A., Sagy, I., & Ben-Nun, Y. (2014). A robust and quantitative method for tracking liposome contents after intravenous administration. Journal of visualized experiments : JoVE, (91), e51733.
• Jain, A., et al. (2023).
• Kovvasu, S. P., & Guru, V. (2018). Daptomycin Proliposomes for Oral Delivery: Formulation, Characterization, and In Vivo Pharmacokinetics. AAPS PharmSciTech, 19(5), 2145-2155.
• Hoh, J. Z., et al. (2024). Protocol to compare relative protein-liposome binding affinity using a fluorescence microscopy-based approach. STAR protocols, 5(1), 102897.
• Gabizon, A., & Papahadjopoulos, D. (1992). Liposomes for the sustained drug release in vivo. Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes, 1103(1), 94-100.
• Semple, S. C., et al. (2010). A flow cytometric method for the quantitative analysis of liposome-cell interactions. Journal of Liposome Research, 20(4), 289-300.
• Zhang, Y., et al. (2012). Comparative study of the in vitro and in vivo characteristics of cationic and neutral liposomes. International journal of nanomedicine, 7, 4109–4122.
• Laouini, A., et al. (2015). Influence of cholesterol on liposome stability and on in vitro drug release. Journal of Drug Delivery Science and Technology, 29, 143-149.
• Laouini, A., et al. (2015). Influence of cholesterol on liposome stability and on in vitro drug release. Semantic Scholar.
• Laouini, A., et al. (2015). Influence of cholesterol on liposome stability and on in vitro drug release. SciSpace.
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Safety & Regulatory Compliance

A Guide to the Proper Disposal of Distearoyl Phosphatidic Acid (DSPA) for Laboratory Professionals

For researchers and scientists in the dynamic fields of pharmaceutical research and drug development, meticulous attention to laboratory protocols is paramount. This extends beyond the bench to the responsible management of chemical waste. This guide provides a comprehensive, step-by-step approach to the proper disposal of distearoyl phosphatidic acid (DSPA), ensuring a safe laboratory environment and adherence to regulatory compliance. While DSPA is not broadly classified as a hazardous substance, responsible disposal is a cornerstone of good laboratory practice.

Understanding DSPA: Hazard Assessment and Initial Considerations

Distearoyl phosphatidic acid is a phospholipid commonly utilized in the formulation of liposomes and other drug delivery systems. Before initiating any disposal procedure, it is crucial to conduct a thorough hazard assessment.

Key Principles:

• Consult the Safety Data Sheet (SDS): The SDS is the primary source of information regarding the hazards, handling, and disposal of any chemical. While a specific SDS for DSPA may not always be readily available, data from similar compounds like 1,2-Distearoyl-sn-glycero-3-phosphocholine can offer initial insights.[1][2][3] However, always prioritize the SDS for the specific product you are using.

• Institutional Policies are Precedent: Your institution's Environmental Health and Safety (EHS) department establishes the definitive protocols for waste disposal.[4][5][6] Always consult with and adhere to their specific guidelines.

• Segregation is Key: Never mix chemical waste streams without explicit approval.[7][8] Incompatible chemicals can react, leading to unforeseen hazards.

Step-by-Step Disposal Protocol for Distearoyl Phosphatidic Acid

The following protocol outlines a systematic approach to DSPA disposal. This should be adapted to align with your institution's specific requirements.

Step 1: Waste Identification and Segregation

Properly identifying and segregating DSPA waste is the first and most critical step.

• Uncontaminated DSPA (Solid): Pure, uncontaminated solid DSPA waste should be collected in a dedicated, clearly labeled container.

• Contaminated DSPA (Solid): This includes DSPA that has been mixed with other non-hazardous solids. This waste should also be collected in a separate, labeled container.

• DSPA in Solution (Liquid): DSPA dissolved in solvents must be treated as chemical waste. The disposal route will be determined by the hazards of the solvent.

• Contaminated Labware: Items such as gloves, pipette tips, and paper towels that have come into contact with DSPA should be considered solid waste. The level of contamination will dictate the disposal method.[9]

Step 2: Containerization and Labeling

Proper containerization and labeling are essential for safe storage and disposal.

• Container Selection: Use containers that are compatible with the chemical waste. For solid DSPA, a clean, dry, and sealable container is appropriate.[9] For liquid waste, use the original container when possible, or a designated waste container provided by your EHS department.[4][5]

• Labeling: All waste containers must be clearly and accurately labeled. The label should include:

  • The full chemical name: "Distearoyl Phosphatidic Acid Waste"

  • The physical state (solid or liquid)

  • Approximate quantity

  • The name of the principal investigator or researcher

  • The date of accumulation

Step 3: Storage of DSPA Waste

Store DSPA waste in a designated and well-ventilated satellite accumulation area.[8] This area should be away from general laboratory traffic and incompatible materials. Keep containers securely sealed when not in use.

Step 4: Disposal Request and Manifest

Once your waste container is full or ready for disposal, follow your institution's procedure for requesting a chemical waste pickup.[9] This typically involves submitting an online form to the EHS department.

Visualizing the DSPA Disposal Workflow

To further clarify the decision-making process for DSPA disposal, the following workflow diagram is provided.

Caption: Decision workflow for the proper disposal of DSPA.

Disposal of Empty DSPA Containers

Empty containers that previously held DSPA must also be managed correctly. To be considered "empty," all contents should be removed by normal means (e.g., scraping). It is good practice to triple-rinse the container with a suitable solvent.[5] The rinsate should be collected and disposed of as hazardous waste.[4][7] Once decontaminated, deface the original label and dispose of the container according to your institution's guidelines for solid waste.

Spill Management

In the event of a DSPA spill, immediate action is required to ensure safety.

Minor Spills:

• Restrict access to the area.

• Wear appropriate Personal Protective Equipment (PPE), including gloves and safety glasses.

• For solid DSPA, use a dry cleanup method to avoid generating dust.[9]

• Collect the spilled material in a labeled container for disposal.

Major Spills:

• Evacuate the area immediately.

• Alert your institution's EHS department or emergency response team.[9]

• If safe to do so, increase ventilation in the area.

Quantitative Disposal Guidelines

While specific disposal limits for DSPA are not defined, general laboratory guidelines for chemical waste accumulation should be followed. These are typically set by your institution's EHS department and are based on regulatory requirements.

Waste Type	Typical Accumulation Limit	Storage Requirement
Non-hazardous Solid Waste	Varies by institution	Labeled, sealed container in a designated area.
Non-hazardous Liquid Waste	Varies by institution	Labeled, sealed container in secondary containment.
Hazardous Liquid Waste	55 gallons (or less)	Labeled, sealed container in secondary containment.[10]
Acutely Hazardous Waste	1 quart	Labeled, sealed container in secondary containment.[10]

Note: Always verify these limits with your institution's EHS department.

Conclusion: A Culture of Safety and Responsibility

The proper disposal of distearoyl phosphatidic acid, while seemingly a routine task, is a critical component of a robust laboratory safety program. By following these guidelines and, most importantly, adhering to the specific protocols of your institution, you contribute to a safer research environment and ensure environmental stewardship. Your EHS department is your primary resource and partner in the responsible management of all laboratory chemicals.

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• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. (n.d.). EPFL. Retrieved from [Link]

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Navigating the Handling of Distearoyl Phosphatidic Acid: A Practical Guide to Personal Protective Equipment and Safety Protocols

Distearoyl phosphatidic acid (DSPA) is a key component in advanced drug delivery systems, particularly in the formulation of liposomes and lipid nanoparticles. As a saturated phospholipid, its handling in a research and development setting requires a meticulous approach to safety.[1][2][3] While not classified as a highly hazardous substance, the physical form of DSPA—typically a fine crystalline solid—presents specific challenges, primarily related to dust generation and inhalation.[4][5]

This guide provides drug development professionals, researchers, and scientists with essential, field-tested safety and logistical information for handling DSPA. Moving beyond a simple checklist, we delve into the causality behind each recommendation, empowering you to create a self-validating system of safety in your laboratory.

The Foundation: A Proactive Hazard Assessment

Before handling any chemical, understanding its potential risks is paramount. For DSPA, the primary hazards are not from high chemical reactivity but from its physical state and handling procedures.

• Inhalation: As a fine powder, DSPA can easily become airborne during weighing or transfer.[6][7] Inhaling fine particulates can cause respiratory tract irritation.[7]

• Eye Contact: Airborne dust can cause transient eye discomfort and irritation, similar to any foreign particulate.[4]

• Skin Contact: While not a significant skin irritant, prolonged contact should be avoided as a matter of good laboratory practice.[4][7]

• Dust Explosion: Although a low risk in typical laboratory quantities, it's important to recognize that fine organic dusts can form explosive mixtures with air in high concentrations, which can be ignited by a spark or flame.[4]

Core Directive: Selecting the Appropriate Personal Protective Equipment (PPE)

The selection of PPE is not a one-size-fits-all decision; it is dictated by the specific task and the potential for exposure. The following table outlines the recommended PPE for common procedures involving DSPA.

Scenario	Required PPE	Justification
Weighing Solid DSPA	• Nitrile Gloves• Safety Goggles with Side Shields• Lab Coat• N95 Dust Mask (if outside a ventilated enclosure)	Protects against skin contact, eye exposure from airborne particles, and inhalation of fine dust generated during transfer.[6][7][8][9]
Preparing Organic Solutions (e.g., in Chloroform)	• Chemical-Resistant Gloves (Nitrile)• Safety Goggles with Side Shields• Lab Coat• Work within a Chemical Fume Hood	The primary hazard shifts to the organic solvent. A fume hood is essential for engineering control of volatile vapors. Standard PPE protects against splashes.[6][8][9]
Handling Aqueous Suspensions/Liposomes	• Nitrile Gloves• Safety Glasses• Lab Coat	The risk is significantly lower once DSPA is in a non-volatile aqueous solution. Standard laboratory PPE is sufficient to protect against minor splashes.[8]
Cleaning Spills	• Chemical-Resistant Gloves• Safety Goggles• Lab Coat• Appropriate Respiratory Protection (if a large amount of powder is spilled)	Ensures comprehensive protection during the cleanup of potentially hazardous material, minimizing all routes of exposure.[4][10]

PPE Selection Workflow

The decision-making process for selecting appropriate PPE can be visualized as a workflow that assesses the material's form and the handling environment.

Caption: PPE selection workflow for handling DSPA.

Operational Plan: Step-by-Step Protocols

Adherence to standardized procedures is critical for ensuring safety and experimental reproducibility.

Protocol 1: Handling and Weighing Solid DSPA

The primary goal is to minimize dust formation.[4][6]

• Preparation: Don the required PPE: lab coat, nitrile gloves, and safety goggles.

• Acclimatization: Before opening, allow the sealed container of DSPA to warm to room temperature.[3] This crucial step prevents atmospheric moisture from condensing on the cold powder, which can lead to hydrolysis and difficult handling.[1]

• Weighing Environment: Whenever possible, perform weighing operations within a ventilated enclosure, such as a chemical fume hood or a balance enclosure, to contain any airborne powder.[7] If this is not feasible, an N95 dust mask is mandatory.[7]

• Transfer: Use a spatula to carefully transfer the powder. Avoid tapping or dropping the powder from a height, which can generate dust clouds.

• Cleanup: After weighing, gently wipe down the spatula and weighing area with a damp cloth to collect any residual powder.

• Storage: Tightly seal the DSPA container and store it at or below -20°C as recommended.[5][11]

Protocol 2: Preparing Organic Solutions

This procedure's safety focuses on mitigating risks from the solvent (e.g., chloroform).

• Engineering Controls: All work must be performed inside a certified chemical fume hood to prevent the inhalation of solvent vapors.[9]

• Preparation: Don the required PPE: lab coat, nitrile gloves, and safety goggles.

• Solvent Transfer: Use appropriate glass or chemical-resistant tools to transfer the solvent. DSPA is soluble in chloroform at approximately 1.6 mg/ml.[5]

• Container Choice: Use glass containers with Teflon-lined caps for preparing and storing the solution. Organic solvents can leach plasticizers and other contaminants from plastic tubes (e.g., Eppendorf tubes) or containers, compromising the purity of your lipid solution.[1][2][3]

• Dissolution: Add the weighed DSPA to the solvent and mix gently until dissolved.

• Storage: Purge the headspace of the storage container with an inert gas (e.g., argon or nitrogen) before sealing to prevent oxidation. Store the solution at -20°C.[1][3]

Emergency and Disposal Plans

Accidental Release Measures

• Minor Spill (Solid): Gently sweep or vacuum the spilled powder. Avoid dry sweeping that creates dust.[4][7] Wipe the area with a damp cloth. Place all cleanup materials in a sealed bag for disposal.

• Minor Spill (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• Major Spill: Evacuate the area and prevent entry. Alert your institution's safety officer.[4]

First Aid

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[6][12]

• Skin Contact: Wash off with soap and plenty of water. Remove any contaminated clothing.[6][12]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms occur.[6][9]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.[6]

Disposal Plan

Proper disposal is a critical final step in the chemical handling lifecycle. All waste must be managed in accordance with local, state, and federal regulations.[10]

• Unused Chemical: Collect unused solid DSPA or its solutions in a designated, clearly labeled, and sealed hazardous waste container.[9][10]

• Contaminated Labware: Items such as pipette tips, tubes, and gloves that are contaminated with DSPA should be placed in a separate, labeled hazardous waste container.[10]

• Waste Pickup: Do not dispose of chemical waste in standard trash or down the drain.[9] Arrange for collection by your institution's licensed hazardous waste disposal service.[10]

By integrating these expert protocols and safety measures into your daily operations, you build a foundation of trust and integrity in your scientific work, ensuring the safety of yourself and your colleagues while handling Distearoyl phosphatidic acid.

References

• Avanti Polar Lipids. (n.d.). Storage & handling of Lipids. Retrieved from [Link]

• Muby Chemicals. (n.d.). 1,2-Distearoyl-sn-glycero-3-phosphoglycerol sodium Manufacturers. Retrieved from [Link]

• Stratech. (n.d.). Storage & Handling of Lipids. Retrieved from [Link]

• Lab Manager. (2009). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Retrieved from [Link]

• FooDB. (n.d.). Showing Compound L-alpha-Phosphatidic acid, dipalmitoyl (FDB013095). Retrieved from [Link]

• Avanti Polar Lipids. (n.d.). Storage and handling of lipids. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved from [Link]

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